TPT-260

Core Science & Biosynthesis

The Core Mechanism of Action of TPT-260: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

TPT-260 is a novel small molecule compound that has demonstrated significant therapeutic potential in preclinical models of neurodegenerative diseases, including Alzheimer's disease (AD) and ischemic stroke. Its primary mechanism of action is the stabilization of the retromer complex, a crucial component of the cellular machinery responsible for protein trafficking. By enhancing retromer function, TPT-260 modulates multiple downstream pathological pathways, including amyloid-β (Aβ) production and neuroinflammation. This technical guide provides an in-depth overview of the core mechanism of action of TPT-260, supported by quantitative data from key preclinical studies, detailed experimental protocols, and visualizations of the associated signaling pathways and experimental workflows.

Introduction: The Retromer Complex as a Therapeutic Target

The retromer complex is a highly conserved protein assembly that plays a central role in the endosomal sorting and recycling of transmembrane proteins. It is composed of a cargo-selective core trimer of vacuolar protein sorting (VPS) proteins: VPS35, VPS26, and VPS29. This core complex recognizes and binds to specific cargo proteins within the endosomes, directing their transport to the trans-Golgi network (TGN) or the plasma membrane.

Dysfunction of the retromer complex has been implicated in the pathogenesis of several neurodegenerative disorders. In Alzheimer's disease, impaired retromer function leads to the mis-trafficking of the amyloid precursor protein (APP), favoring its amyloidogenic processing and the subsequent production of neurotoxic Aβ peptides. In the context of ischemic stroke, retromer dysfunction can exacerbate neuroinflammatory responses.

TPT-260, also known as R55, was identified as a pharmacological chaperone that binds to and stabilizes the retromer complex.[1] This stabilization enhances the overall function of the retromer, thereby correcting the downstream pathological consequences of its dysfunction.

Core Mechanism of Action: Retromer Stabilization

TPT-260 acts as a molecular "glue" that reinforces the interactions between the subunits of the retromer core complex. This chaperone activity has been demonstrated to increase the thermal stability of the complex and elevate the cellular levels of key retromer proteins.

Quantitative Data on Retromer Stabilization

Parameter	Value	Experimental System	Reference
Binding Affinity (Kd)	~ 5 µM	In vitro thermal denaturation assay	[1]
Effect on Vps35 Levels	~60% increase	Primary hippocampal neurons (48h treatment)	[2]
EC50 for Vps35 Increase	~3.3 µM	Primary hippocampal neurons	[2]

Therapeutic Applications and Associated Mechanisms

The enhancement of retromer function by TPT-260 has been shown to have significant therapeutic effects in preclinical models of Alzheimer's disease and ischemic stroke through distinct but related mechanisms.

Alzheimer's Disease: Modulation of APP Trafficking and Tau Phosphorylation

In the context of Alzheimer's disease, TPT-260's primary effect is the restoration of proper APP trafficking. By stabilizing the retromer complex, TPT-260 promotes the recycling of APP away from the endosomes, where the amyloidogenic enzymes β-secretase (BACE1) and γ-secretase are active. This shift in APP localization leads to a reduction in the production of Aβ peptides.[3][4] Furthermore, TPT-260 treatment has been shown to decrease the phosphorylation of Tau protein, another key pathological hallmark of AD.[3]

Caption: TPT-260's mechanism in Alzheimer's Disease.

Endpoint	Cell/Animal Model	Treatment Conditions	Result	Reference
Secreted Aβ 1-40	hiPSC-derived neurons (SORL1 Var)	TPT-260	Significant reduction	[3][4]
Secreted Aβ 1-42	hiPSC-derived neurons (SORL1 +/-)	TPT-260	Significant reduction	[3][4]
Phosphorylated Tau (Thr231)	hiPSC-derived neurons (all genotypes)	TPT-260	Significant reduction	[3]
Endosome Size	hiPSC-derived neurons (SORL1 deficient)	TPT-260	Reduction to wild-type levels	[5]

Ischemic Stroke: Attenuation of Neuroinflammation

In the context of ischemic stroke, TPT-260 exerts a potent anti-inflammatory effect by modulating the activity of microglia, the resident immune cells of the brain. TPT-260 inhibits the activation of M1 pro-inflammatory microglia by suppressing the nuclear translocation of NF-κB, a key transcription factor that drives the expression of inflammatory cytokines.[6][7] This leads to a reduction in the production of pro-inflammatory mediators such as TNF-α and IL-1β. Additionally, TPT-260 has been shown to inhibit the formation of the NLRP3 inflammasome, a multiprotein complex that plays a critical role in the inflammatory response.[6]

Caption: TPT-260's anti-inflammatory mechanism in stroke.

Endpoint	Animal Model	Treatment Conditions	Result	Reference
Brain Infarct Area	MCAO mice	TPT-260	Significant reduction	[6][7][8]
Neurological Function	MCAO mice	TPT-260	Significant improvement (Bederson score)	[6][7][8]
IL-1β Levels (Brain)	MCAO mice	TPT-260	Significant reduction	[6][7][8]
TNF-α Levels (Brain)	MCAO mice	TPT-260	Significant reduction	[6][7][8]
NLRP3, TNF-α, IL-1β Gene Expression	Primary microglia (LPS/Nig treated)	TPT-260 pre-treatment	Significant suppression	[9]

Detailed Experimental Protocols

Retromer Stabilization Assay (Thermal Denaturation)

Objective: To determine the ability of TPT-260 to stabilize the retromer complex against heat-induced denaturation.

Protocol:

• Purified retromer complex (Vps35, Vps26, and Vps29 subunits) is incubated with varying concentrations of TPT-260 or vehicle control.

• The protein-ligand mixtures are subjected to a temperature gradient using a thermal cycler.

• Protein unfolding is monitored by measuring the change in intrinsic tryptophan fluorescence or using a dye that binds to hydrophobic regions of unfolded proteins.

• The melting temperature (Tm) of the retromer complex in the presence and absence of TPT-260 is calculated. An increase in Tm indicates stabilization.

• The dissociation constant (Kd) is determined by fitting the change in Tm as a function of TPT-260 concentration to a binding isotherm.

In Vitro Microglia Activation and NF-κB Translocation Assay

Objective: To assess the effect of TPT-260 on the activation of pro-inflammatory microglia and the nuclear translocation of NF-κB.

Protocol:

• Primary microglia are cultured and pre-treated with various concentrations of TPT-260 for a specified time (e.g., 2 hours).

• Microglial activation is induced by treatment with lipopolysaccharide (LPS) and Nigericin (Nig).

• For NF-κB translocation analysis, cells are fixed and permeabilized.

• Immunofluorescence staining is performed using an antibody against the p65 subunit of NF-κB.

• Nuclei are counterstained with DAPI.

• Cells are imaged using confocal microscopy, and the nuclear-to-cytoplasmic fluorescence ratio of p65 is quantified to determine the extent of nuclear translocation.

• For cytokine analysis, the cell culture supernatant is collected, and the levels of TNF-α and IL-1β are measured using ELISA.

References

• 1. researchgate.net [researchgate.net]
• 2. Pharmacological chaperones stabilize retromer to limit APP processing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. Pharmacologic enhancement of retromer rescues endosomal pathology induced by defects in the Alzheimer’s gene SORL1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dovepress.com [dovepress.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

TPT-260 as a Retromer Complex Chaperone: A Technical Guide for Researchers and Drug Development Professionals

Abstract

The retromer complex is a crucial component of the cellular machinery responsible for sorting and trafficking transmembrane proteins from endosomes to the trans-Golgi network or the plasma membrane.[1][2] Dysfunction of the retromer complex has been implicated in the pathogenesis of neurodegenerative diseases, including Alzheimer's disease (AD).[3][2] TPT-260 (also known as R55) is a small molecule pharmacological chaperone that stabilizes the retromer complex, enhancing its function and offering a promising therapeutic strategy for these conditions.[4][5] This technical guide provides an in-depth overview of TPT-260, including its mechanism of action, quantitative effects on disease-related pathologies, and detailed experimental protocols for its study.

Introduction: The Retromer Complex and Its Role in Cellular Trafficking

The retromer complex is a highly conserved protein assembly that plays a pivotal role in the retrograde transport of a wide array of protein cargo from endosomes.[2] It is composed of a cargo-recognition core, a trimer of vacuolar protein sorting (VPS) proteins: VPS35, VPS26, and VPS29.[3] This core complex associates with a membrane-targeting component, typically a dimer of sorting nexin (SNX) proteins.[1][3]

The primary function of the retromer is to mediate the recycling of transmembrane proteins, preventing their degradation in lysosomes and ensuring their proper localization and function within the cell.[3] This trafficking role is critical for a multitude of cellular processes, including receptor signaling and homeostasis.[6][1]

TPT-260: A Pharmacological Chaperone for the Retromer Complex

TPT-260 is a small molecule that acts as a pharmacological chaperone, directly binding to and stabilizing the VPS35-VPS26-VPS29 core of the retromer complex.[4][5] This stabilization enhances the overall function of the retromer, promoting the efficient trafficking of its cargo proteins.[4] The therapeutic potential of TPT-260 has been investigated in preclinical models of both Alzheimer's disease and ischemic stroke.

Mechanism of Action

TPT-260's primary mechanism of action is to increase the stability of the retromer trimer.[5] This enhanced stability leads to several downstream effects that are beneficial in the context of neurodegenerative disease:

• Improved Cargo Trafficking: By stabilizing the retromer, TPT-260 facilitates the trafficking of key cargo proteins, such as the amyloid precursor protein (APP) and the SORLA receptor, away from endosomal compartments where pathogenic processing can occur.[4][5]

• Reduction of Amyloidogenic APP Processing: In the context of Alzheimer's disease, the retromer plays a role in trafficking APP away from the endosome, a primary site for its cleavage by β-secretase (BACE1) into amyloid-β (Aβ) peptides.[5] By enhancing retromer function, TPT-260 reduces the residency time of APP in the endosome, thereby decreasing the production of pathogenic Aβ peptides.[4][5]

• Modulation of Tau Pathology: TPT-260 has also been shown to lower levels of phosphorylated Tau (p-Tau), a key pathological hallmark of Alzheimer's disease.[4] The precise mechanism linking retromer function to Tau pathology is still under investigation but may involve improved clearance of Tau or indirect effects related to overall neuronal health.

• Anti-Inflammatory Effects: In models of ischemic stroke, TPT-260 has demonstrated potent anti-inflammatory properties. It has been shown to inhibit the activation of M1 microglia and suppress the NF-κB signaling pathway, leading to a reduction in pro-inflammatory cytokines such as IL-1β and TNF-α.[7][8]

Quantitative Data on the Effects of TPT-260

The following tables summarize the quantitative effects of TPT-260 treatment in various preclinical models.

Table 1: Effect of TPT-260 on Alzheimer's Disease-Related Pathologies in hiPSC-Derived Neurons

Genotype	Treatment	Outcome Measure	Result	Reference
SORL1+/-	TPT-260	Secreted Aβ 1-40	Reduced to Wild-Type Levels	[9]
SORL1+/-	TPT-260	Secreted Aβ 1-42	Reduced to Wild-Type Levels	[9]
SORL1 Variant	TPT-260	Secreted Aβ 1-40	Reduced to Wild-Type Levels	[9]
SORL1 Variant	TPT-260	Secreted Aβ 1-42	Reduced to Wild-Type Levels	[9]
SORL1 KO	TPT-260	Secreted Aβ 1-40	Significant Reduction	[9]
SORL1 KO	TPT-260	Secreted Aβ 1-42	No Significant Reduction	[9]
All Genotypes	TPT-260	Phospho-Tau (Thr231)	Significant Reduction	[9]
SORL1 KO	TPT-260	Phospho-Tau (PHF-1)	Significant Reduction	[9]
SORL1 KO	TPT-260	Phospho-Tau (AT8)	Significant Reduction	[9]
SORL1 Deficient/Variant	TPT-260	Early Endosome Size	Significantly Reduced	[4][5]

Table 2: Effect of TPT-260 on Neuroinflammation in a Mouse Model of Ischemic Stroke (MCAO)

Treatment Group	Outcome Measure	Result	Reference
TPT-260	Brain Infarct Area	Significantly Reduced	[7][10]
TPT-260	Neurological Function (Bederson score)	Significantly Improved	[7][10]
TPT-260	IL-1β Levels (Brain)	Significantly Reduced	[7][10]
TPT-260	TNF-α Levels (Brain)	Significantly Reduced	[7][10]
TPT-260	NF-κB Nuclear Translocation in Microglia	Suppressed	[7][10]
TPT-260	NOD-like receptor protein 3 (NLRP3)	Inhibited	[7][10]

Signaling Pathways and Experimental Workflows

Retromer-Mediated Protein Trafficking

The following diagram illustrates the central role of the retromer complex in sorting cargo from the endosome. TPT-260 acts by stabilizing the VPS35-VPS26-VPS29 core of this complex.

References

• 1. The retromer complex – endosomal protein recycling and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Retromer complex | SGD [yeastgenome.org]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]
• 5. Pharmacologic enhancement of retromer rescues endosomal pathology induced by defects in the Alzheimer’s gene SORL1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PMC [pmc.ncbi.nlm.nih.gov]

TPT-260 and its Role in Neuroinflammation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Neuroinflammation is a critical component in the pathophysiology of acute neurological injuries, such as ischemic stroke, and chronic neurodegenerative diseases.[1][2] This process, primarily mediated by resident immune cells of the central nervous system (CNS) like microglia and astrocytes, can exacerbate initial injuries and contribute to progressive neuronal damage.[3][4] TPT-260, a small molecule chaperone of the retromer complex, has emerged as a promising therapeutic agent with potent anti-inflammatory properties.[3][5][6] This technical guide provides an in-depth analysis of the mechanism of action of TPT-260, supported by preclinical data, detailed experimental protocols, and visualizations of the key signaling pathways involved.

Introduction to TPT-260

TPT-260 is a small molecule chaperone identified for its role in stabilizing the retromer complex, a crucial component in cellular protein trafficking and recycling of membrane receptors.[3][4] While initially investigated for its potential to reduce amyloid plaque deposition in Alzheimer's disease, recent studies have illuminated its significant anti-neuroinflammatory effects, particularly in the context of ischemic stroke.[3][4] The primary mechanism involves the modulation of microglial activation, a key driver of the inflammatory cascade in the CNS.[3][5][6]

Mechanism of Action: Attenuation of Microglial-Mediated Neuroinflammation

Ischemic events and other neurological insults trigger the activation of microglia, which can polarize into a pro-inflammatory M1 phenotype, releasing a barrage of cytotoxic factors.[5][6] TPT-260 intervenes in this process by inhibiting key pro-inflammatory signaling pathways.[3][5]

The core mechanism of TPT-260 involves the suppression of the Nuclear Factor-κB (NF-κB) signaling pathway, a central regulator of inflammation.[3] This is achieved by inhibiting the upstream Toll-Like Receptor 4 (TLR4)-IKKβ pathway.[3][7] By preventing the nuclear translocation of NF-κB, TPT-260 effectively downregulates the expression of downstream pro-inflammatory cytokines such as Interleukin-1β (IL-1β) and Tumor Necrosis Factor-α (TNF-α).[3][5][6]

Furthermore, TPT-260 has been shown to inhibit the NOD-like receptor protein 3 (NLRP3) inflammasome.[3][5][6] This action reduces the formation of the inflammasome complex and subsequent cleavage of pro-IL-1β into its mature, secreted form, thereby further dampening the inflammatory response.[3][5]

Caption: TPT-260 inhibits neuroinflammation by targeting IKKβ and the NLRP3 inflammasome.

Preclinical Data and Efficacy

The therapeutic potential of TPT-260 has been evaluated in both in vivo and in vitro models of neuroinflammation.[5]

In Vivo Efficacy in an Ischemic Stroke Model

In a Middle Cerebral Artery Occlusion (MCAO) mouse model, TPT-260 administration demonstrated significant neuroprotective effects.[3] Treatment improved neurological function, reduced the area of brain infarction, and suppressed the levels of key pro-inflammatory cytokines in the brain tissue.[3][7]

Table 1: In Vivo Effects of TPT-260 in MCAO Mice

Parameter	Control (Saline)	TPT-260 Treated	Outcome	Reference
Neurological Score (Bederson)	High (Severe Deficit)	Significantly Lower	Improved Neurological Function	[3][7]
Infarct Area (%)	Large	Significantly Reduced	Reduced Brain Injury	[3][7]
Brain IL-1β Levels	Elevated	Significantly Suppressed	Anti-inflammatory Effect	[3][7]

| Brain TNF-α Levels | Elevated | Significantly Suppressed | Anti-inflammatory Effect |[3][7] |

Note: Specific quantitative values can be extracted from the source figures for direct comparison.

In Vitro Efficacy in Primary Microglia

TPT-260's direct anti-inflammatory effects were confirmed in primary microglial cells stimulated with Lipopolysaccharide (LPS) and Nigericin (Nig) to induce a pro-inflammatory M1 state.[3] Pre-treatment with TPT-260 effectively inhibited the inflammatory response.[3]

Table 2: In Vitro Effects of TPT-260 on LPS/Nig-Treated Microglia

Parameter	LPS/Nig Treated	TPT-260 + LPS/Nig	Outcome	Reference
NF-κB p65 Nuclear Localization	Increased	Significantly Reduced	Inhibition of NF-κB Pathway	[3][7]
Nlrp3 Gene Expression	Upregulated	Significantly Suppressed	Inhibition of Inflammasome	[7]
Tnf-α Gene Expression	Upregulated	Significantly Suppressed	Cytokine Suppression	[7]
Il-1β Gene Expression	Upregulated	Significantly Suppressed	Cytokine Suppression	[7]
p-IKKβ Protein Levels	Increased	Decreased	Inhibition of NF-κB Pathway	[7]

| NLRP3 Protein Levels | Increased | Decreased | Inhibition of Inflammasome |[7] |

Note: Data reflects significant changes observed in the referenced studies.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of TPT-260.

Caption: Overall experimental workflow for evaluating TPT-260's efficacy.

MCAO Animal Model and TPT-260 Administration

• Animals : Adult male C57BL/6 mice (8-10 weeks old) are used.

• Anesthesia : Mice are anesthetized with an appropriate anesthetic (e.g., isoflurane (B1672236) or ketamine/xylazine).

• MCAO Procedure : A midline cervical incision is made. The right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA) are isolated. A 6-0 nylon monofilament suture with a silicone-coated tip is introduced into the ECA and advanced into the ICA to occlude the origin of the middle cerebral artery (MCA).

• Reperfusion : After 60-90 minutes of occlusion, the filament is withdrawn to allow reperfusion.

• TPT-260 Administration : TPT-260 or vehicle (saline) is administered intraperitoneally or intravenously at a specified time point post-MCAO (e.g., 3 hours).[3]

• Post-operative Care : Animals are monitored for recovery, and body temperature is maintained.

Primary Microglia Culture and M1 Polarization

• Isolation : Primary microglia are isolated from the cerebral cortices of neonatal (P0-P2) mice.

• Culture : Cortices are dissociated and plated in DMEM/F12 medium supplemented with 10% FBS and antibiotics. Mixed glial cultures are maintained for 10-14 days.

• Purification : Microglia are separated from astrocytes by gentle shaking and collected from the supernatant.

• Plating : Purified microglia are plated onto appropriate culture plates or coverslips.

• Treatment : Cells are pre-treated with TPT-260 for a specified duration (e.g., 1-2 hours) before being stimulated with LPS (e.g., 100 ng/mL) for 3 hours, followed by Nigericin (Nig) for 30 minutes to induce M1 polarization and inflammasome activation.[7]

Immunofluorescence for NF-κB Nuclear Translocation

• Cell Preparation : Microglia are cultured on glass coverslips and treated as described above.

• Fixation : Cells are fixed with 4% paraformaldehyde (PFA) for 15 minutes.

• Permeabilization : Cells are permeabilized with 0.1% Triton X-100 in PBS for 10 minutes.

• Blocking : Non-specific binding is blocked with a blocking buffer (e.g., 5% BSA in PBS) for 1 hour.

• Primary Antibody : Cells are incubated with a primary antibody against NF-κB p65 overnight at 4°C.

• Secondary Antibody : After washing, cells are incubated with a fluorescently-labeled secondary antibody for 1 hour at room temperature.

• Counterstaining : Nuclei are stained with DAPI.

• Imaging : Coverslips are mounted, and images are captured using a fluorescence microscope. The intensity of p65 staining in the nucleus versus the cytoplasm is quantified.[3]

Western Blot for Protein Expression

• Lysate Preparation : Cells or brain tissues are lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification : Protein concentration is determined using a BCA assay.

• Electrophoresis : Equal amounts of protein are separated by SDS-PAGE.

• Transfer : Proteins are transferred to a PVDF membrane.

• Blocking and Antibody Incubation : The membrane is blocked and then incubated with primary antibodies (e.g., against p-IKKβ, p-p65, NLRP3, IL-1β, β-actin) overnight, followed by incubation with HRP-conjugated secondary antibodies.

• Detection : Bands are visualized using an enhanced chemiluminescence (ECL) detection system and quantified by densitometry.

TTC Staining for Infarct Volume Assessment

• Brain Sectioning : 24 hours post-MCAO, mice are euthanized, and brains are rapidly removed.

• Staining : Brains are sectioned into 2mm coronal slices and incubated in a 2% solution of 2,3,5-triphenyltetrazolium chloride (TTC) at 37°C for 20-30 minutes.

• Imaging and Analysis : Healthy, viable tissue stains red, while the infarcted area remains unstained (pale).[3] Slices are imaged, and the infarct area is measured using image analysis software.

Neurological Deficit Scoring (Bederson Score)

Neurological function is assessed 24 hours post-MCAO using a 5-point scale:[3]

• 0 : No observable deficit.

• 1 : Forelimb flexion.

• 2 : Decreased resistance to lateral push (and forelimb flexion).

• 3 : Unidirectional circling.

• 4 : Longitudinal spinning or seizure activity.

• 5 : No spontaneous movement.

Conclusion and Future Directions

TPT-260 demonstrates significant therapeutic potential for neurological disorders characterized by a strong neuroinflammatory component.[3][5] Its ability to suppress M1 microglial activation by targeting the TLR4/NF-κB/NLRP3 inflammasome axis provides a robust mechanism for its neuroprotective effects observed in preclinical models of ischemic stroke.[3][5] The data strongly supports its further development as a novel anti-neuroinflammatory agent.

Future research should focus on:

• Evaluating the efficacy of TPT-260 in other models of neuroinflammation and neurodegeneration.

• Investigating the pharmacokinetics and blood-brain barrier permeability of TPT-260 to optimize dosing and delivery.[8][9][10]

• Exploring potential synergistic effects when combined with other neuroprotective strategies.

• Conducting long-term studies to assess the impact on chronic neurological outcomes and recovery.

References

• 1. Preclinical translational platform of neuroinflammatory disease biology relevant to neurodegenerative disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. news-medical.net [news-medical.net]
• 3. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dovepress.com [dovepress.com]
• 5. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Drug Permeability: From the Blood-Brain Barrier to the Peripheral Nerve Barriers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. What happens to the blood-brain barrier in neurodegenerative disease? | VJDementia [vjdementia.com]
• 10. youtube.com [youtube.com]

TPT-260: A Novel Modulator of the NF-κB Signaling Pathway in Microglia

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Neuroinflammation, primarily mediated by activated microglia, is a critical factor in the pathophysiology of various neurodegenerative diseases and acute neurological injuries such as ischemic stroke. The Nuclear Factor-kappa B (NF-κB) signaling pathway is a central regulator of the pro-inflammatory response in microglia. This document provides a comprehensive technical overview of TPT-260, a small molecule chaperone of the retromer complex, and its significant inhibitory effects on the NF-κB signaling cascade in microglia. TPT-260 has demonstrated the ability to attenuate the M1 pro-inflammatory microglial phenotype by suppressing the nuclear translocation of NF-κB p65, thereby reducing the expression of downstream inflammatory mediators. This guide details the molecular mechanism of TPT-260, presents key quantitative data from preclinical studies, outlines detailed experimental protocols for investigating its effects, and provides visual diagrams of the relevant biological pathways and experimental workflows.

Introduction to TPT-260 and Microglial NF-κB Signaling

Microglia are the resident immune cells of the central nervous system (CNS) and play a pivotal role in maintaining homeostasis.[1] In response to pathological stimuli, such as lipopolysaccharides (LPS), microglia become activated and can adopt a pro-inflammatory M1 phenotype. This activation triggers a cascade of intracellular signaling events, with the NF-κB pathway being a key orchestrator.[2]

The classical NF-κB pathway is initiated by stimuli that activate the IκB kinase (IKK) complex.[2] Activated IKK phosphorylates the inhibitory protein IκBα, targeting it for degradation. This releases the NF-κB heterodimer, typically p65/p50, allowing it to translocate from the cytoplasm to the nucleus.[2] Once in the nucleus, NF-κB binds to specific DNA sequences to induce the transcription of a wide array of pro-inflammatory genes, including cytokines like Interleukin-1β (IL-1β) and Tumor Necrosis Factor-α (TNF-α), as well as components of the inflammasome like NLRP3.[2][3] Dysregulation of this pathway in microglia is implicated in the progression of neuroinflammatory and neurodegenerative disorders.[4][5]

TPT-260 (also known as R55) is a small molecule identified as a pharmacological chaperone of the retromer complex.[3][4] The retromer complex is crucial for the recycling and trafficking of transmembrane protein receptors from endosomes to the trans-Golgi network or the cell surface.[4] While its primary described function relates to protein sorting, recent evidence has revealed a profound anti-inflammatory effect of TPT-260, specifically through the modulation of the NF-κB pathway in microglia.[3][6]

Molecular Mechanism of TPT-260 in the Microglial NF-κB Pathway

Preclinical research demonstrates that TPT-260 exerts its anti-inflammatory effects in microglia by intervening in the NF-κB signaling cascade at an upstream point. The proposed mechanism involves the inhibition of the Toll-like receptor 4 (TLR4)-IKKβ axis.[3]

In an activated microglial state, induced by agents like LPS and Nigericin (Nig), the expression of TLR4 is upregulated. This leads to the phosphorylation and activation of IKKβ, which in turn phosphorylates p65, leading to its nuclear translocation and the subsequent expression of pro-inflammatory genes.[3]

TPT-260 treatment has been shown to inhibit the upregulation of TLR4 and reduce the phosphorylation levels of IKKβ and p65 in LPS/Nig-stimulated microglia.[3] This action effectively suppresses the nuclear translocation of the p65 subunit of NF-κB.[3] By preventing p65 from reaching the nucleus, TPT-260 blocks the transcription of NF-κB target genes, including Nlrp3, Tnf-α, and Il-1β.[3][7] This ultimately leads to a reduction in the formation of the NLRP3 inflammasome and the release of mature IL-1β, thereby alleviating the neuroinflammatory response.[3][6]

Caption: TPT-260 inhibits the TLR4-IKKβ axis in the microglial NF-κB pathway.

Quantitative Data Summary

The anti-inflammatory efficacy of TPT-260 has been quantified in both in vivo and in vitro models. The following tables summarize the key findings.

Table 1: In Vivo Efficacy of TPT-260 in a Mouse Model of Ischemic Stroke (MCAO)

Parameter Measured	Control (Saline)	TPT-260 Treated	Percentage Change	p-value	Reference
Neurological Score (Bederson)	High (Severe Deficit)	Significantly Lower	Improvement	<0.05	[3][7]
Brain Infarct Area (%)	~40%	Significantly Reduced	Reduction	<0.01	[3][7]
IL-1β Levels (Brain)	Elevated	Significantly Reduced	Reduction	<0.01	[3][7]
TNF-α Levels (Brain)	Elevated	Significantly Reduced	Reduction	<0.05	[3][7]
Data derived from Middle Cerebral Artery Occlusion (MCAO) mice models. TPT-260 treatment improved neurological function and reduced key inflammatory markers in the brain.[3][7]

Table 2: In Vitro Effects of TPT-260 on LPS/Nigericin-Treated Primary Microglia

Parameter Measured	Control	LPS/Nig Treated	LPS/Nig + TPT-260	p-value (vs LPS/Nig)	Reference
p65 Nuclear Translocation	Low	High	Significantly Reduced	<0.05	[3]
p-IKKβ Protein Levels	Baseline	Upregulated	Downregulated	<0.05	[3]
TLR4 Protein Levels	Baseline	Upregulated	Inhibited Upregulation	<0.05	[3]
Nlrp3 mRNA Expression	Baseline	Upregulated	Significantly Reduced	<0.01	[3][7]
Tnf-α mRNA Expression	Baseline	Upregulated	Significantly Reduced	<0.001	[3][7]
Il-1β mRNA Expression	Baseline	Upregulated	Significantly Reduced	<0.001	[3][7]
Data from primary microglia cultures stimulated with Lipopolysaccharide (LPS) and Nigericin (Nig) to induce a pro-inflammatory M1 state. TPT-260 pre-treatment significantly attenuated key markers of NF-κB pathway activation and downstream inflammation.[3][7]

Detailed Experimental Protocols

The following protocols are foundational for assessing the impact of compounds like TPT-260 on the NF-κB pathway in microglia.

Primary Microglia Culture and Activation

• Isolation: Isolate primary microglia from the cerebral cortices of neonatal (P0-P3) C57BL/6 mice.

• Culture: Culture the mixed glial cells in DMEM/F12 medium supplemented with 10% FBS, 1% penicillin-streptomycin.

• Purification: After 10-14 days, harvest microglia by shaking the flasks at 200 rpm for 2 hours.

• Activation: To induce M1 polarization, treat primary microglia with LPS (e.g., 1 µg/mL) for 3 hours, followed by Nigericin (e.g., 10 µM) for 30 minutes.[3] For compound testing, pre-treat cells with TPT-260 for a specified duration (e.g., 30 minutes) before adding LPS.[3][7]

Western Blot for p65 Nuclear Translocation

This protocol requires the separation of cytoplasmic and nuclear protein fractions.

• Cell Lysis:

  • Harvest and wash treated microglia with ice-cold PBS.

  • Resuspend the cell pellet in a hypotonic cytoplasmic lysis buffer (e.g., 10 mM HEPES, 10 mM KCl, 0.1 mM EDTA, with protease/phosphatase inhibitors).

  • Incubate on ice for 15 minutes.

  • Add a non-ionic detergent (e.g., NP-40 to a final concentration of 0.5%) and vortex briefly.

  • Centrifuge at ~1,000 x g for 5 minutes at 4°C. The supernatant contains the cytoplasmic fraction.

• Nuclear Lysis:

  • Wash the remaining nuclear pellet with the same lysis buffer.

  • Resuspend the pellet in a high-salt nuclear extraction buffer (e.g., 20 mM HEPES, 400 mM NaCl, 1 mM EDTA, with protease/phosphatase inhibitors).

  • Incubate on ice for 30 minutes with periodic vortexing.

  • Centrifuge at ~15,000 x g for 15 minutes at 4°C. The supernatant is the nuclear fraction.

• Western Blotting:

  • Determine protein concentration for both fractions using a BCA assay.

  • Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with a primary antibody against p65 overnight at 4°C.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect bands using an ECL substrate.

  • Use Lamin B1 as a nuclear marker and GAPDH as a cytoplasmic marker to verify fraction purity.

Caption: Workflow for Western blot analysis of nuclear and cytoplasmic fractions.

Immunofluorescence for p65 Localization

• Cell Plating: Seed primary microglia on glass coverslips in a 24-well plate.

• Treatment: Treat cells with compounds as described in section 4.1.

• Fixation: Wash cells with PBS and fix with 4% paraformaldehyde (PFA) for 15 minutes at room temperature.

• Permeabilization: Wash with PBS and permeabilize with 0.25% Triton X-100 in PBS for 10 minutes.

• Blocking: Block with a solution containing 5% goat serum in PBS for 1 hour.

• Primary Antibody: Incubate with a primary antibody against p65 (diluted in blocking buffer) overnight at 4°C.

• Secondary Antibody: Wash and incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488) for 1-2 hours at room temperature in the dark.

• Counterstaining: Stain nuclei with DAPI for 5 minutes.

• Mounting and Imaging: Mount coverslips onto slides and visualize using a confocal or fluorescence microscope. Quantify nuclear fluorescence intensity using image analysis software.

Quantitative Real-Time PCR (qRT-PCR)

• RNA Extraction: Lyse treated microglia and extract total RNA using a commercial kit (e.g., RNeasy Mini Kit) or TRIzol reagent.

• cDNA Synthesis: Synthesize cDNA from an equal amount of RNA (e.g., 1 µg) using a reverse transcription kit.

• qPCR: Perform qPCR using a SYBR Green master mix and gene-specific primers for target genes (Nlrp3, Tnf-α, Il-1β) and a housekeeping gene (e.g., Gapdh).

• Analysis: Analyze data using the ΔΔCt method to determine the relative fold change in gene expression compared to control conditions.

Conclusion and Future Directions

TPT-260 represents a promising therapeutic candidate for neuroinflammatory conditions by targeting the TLR4-IKKβ-NF-κB signaling axis in microglia.[3] Its ability to suppress M1 microglial activation and reduce the production of key pro-inflammatory mediators has been demonstrated in relevant preclinical models.[3][6][7] The data strongly suggest that by inhibiting the nuclear translocation of p65, TPT-260 can effectively mitigate the inflammatory cascade central to many neurological diseases.

Future research should focus on further elucidating the direct molecular interactions between TPT-260 and components of the NF-κB pathway. While its role as a retromer chaperone is established, understanding how this function translates to the observed inhibition of TLR4 signaling is a key area for investigation. Additional studies in a broader range of neurodegenerative disease models are warranted to explore the full therapeutic potential of TPT-260. Finally, progression into clinical trials will be essential to validate these preclinical findings in human subjects.

References

• 1. biorxiv.org [biorxiv.org]
• 2. Nuclear extraction and fractionation protocol | Abcam [abcam.com]
• 3. Microglial Response to Inflammatory Stimuli Under Electromagnetic Field Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stabilizing the Retromer Complex in a Human Stem Cell Model of Alzheimer’s Disease Reduces TAU Phosphorylation Independently of Amyloid Precursor Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

The Impact of TPT-260 on Amyloid Precursor Protein Trafficking: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of the effects of TPT-260, a novel small molecule chaperone of the retromer complex, on the trafficking and processing of the amyloid precursor protein (APP). In the context of Alzheimer's disease (AD) research, modulating APP trafficking away from the amyloidogenic pathway is a key therapeutic strategy. TPT-260 has emerged as a promising agent in preclinical studies. This whitepaper consolidates the current understanding of TPT-260's mechanism of action, supported by quantitative data from key experiments, detailed experimental protocols, and visualizations of the involved signaling pathways and workflows. The data presented herein is primarily derived from studies on human induced pluripotent stem cell (hiPSC)-derived cortical neurons, particularly those with genetic modifications in the SORL1 gene, a known risk factor for AD.

Introduction: The Role of APP Trafficking in Alzheimer's Disease

Alzheimer's disease is a progressive neurodegenerative disorder characterized by the extracellular deposition of amyloid-beta (Aβ) peptides and the intracellular accumulation of hyperphosphorylated tau protein.[1] Aβ peptides are generated through the sequential cleavage of the amyloid precursor protein (APP) by β-secretase (BACE1) and γ-secretase.[2] This process, known as the amyloidogenic pathway, is spatially regulated within the cell, with a significant portion occurring in endosomal compartments.[3]

Alternatively, APP can be processed via the non-amyloidogenic pathway, where it is cleaved by α-secretase within the Aβ domain, precluding the formation of Aβ peptides.[2] The trafficking of APP between the cell surface, endosomes, and the trans-Golgi network is therefore a critical determinant of its proteolytic fate.[3] Dysregulation of this trafficking, leading to increased residence of APP in endosomes, is associated with enhanced Aβ production and AD pathogenesis.[3]

The retromer complex is a key component of the cellular machinery responsible for retrieving cargo proteins, including APP, from endosomes and trafficking them to the trans-Golgi network.[3] Genetic and functional evidence implicates retromer dysfunction in AD. SORL1, a sorting receptor that interacts with both APP and the retromer, is a major genetic risk factor for late-onset AD.[3] Loss-of-function variants in SORL1 lead to impaired retromer-mediated retrieval of APP, shunting it towards the amyloidogenic pathway.[3]

TPT-260 is a small molecule that acts as a pharmacological chaperone for the retromer complex, enhancing its stability and function.[4] This whitepaper will delve into the specific effects of TPT-260 on APP trafficking and processing, with a focus on its therapeutic potential in the context of SORL1 deficiency.

Mechanism of Action of TPT-260

TPT-260 enhances the function of the retromer complex, a crucial regulator of endosomal protein sorting.[3] By stabilizing the retromer, TPT-260 promotes the retrieval of cargo proteins, such as APP, from early endosomes, thereby diverting them from the amyloidogenic processing pathway that leads to the production of Aβ peptides.[3] This mechanism is particularly relevant in the context of SORL1 deficiency, where impaired retromer function contributes to the pathology of Alzheimer's disease.[3]

Signaling Pathway of TPT-260 in APP Trafficking

The following diagram illustrates the proposed signaling pathway through which TPT-260 modulates APP trafficking.

References

• 1. Pharmacologic enhancement of retromer rescues endosomal pathology induced by defects in the Alzheimer's gene SORL1 [u-labex.com]
• 2. Retromer enhancement rescues endosomal recycling defects induced by SORL1 deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. biorxiv.org [biorxiv.org]

Preliminary Technical Guide: TPT-260 for Alzheimer's Disease

For Researchers, Scientists, and Drug Development Professionals

This document provides a technical overview of the preliminary studies on TPT-260, a small molecule chaperone of the retromer complex, for the potential treatment of Alzheimer's disease (AD). The information is compiled from foundational preclinical research.

Core Mechanism of Action

TPT-260, also known as R55, is a pharmacological chaperone that stabilizes the retromer complex, a key component of the endosomal trafficking machinery.[1][2][3] The retromer complex is crucial for recycling transmembrane proteins from the endosome to the trans-Golgi network and the cell surface.[2] In the context of Alzheimer's disease, retromer dysfunction is implicated in the pathogenic processing of the amyloid precursor protein (APP).[1][3]

TPT-260 specifically enhances the interaction between the Vps35 and Vps29 subunits of the retromer core, thereby increasing the stability of the entire complex.[2][4] This stabilization is thought to rescue the trafficking of critical cargo proteins, including APP, away from the endosomal compartments where amyloid-beta (Aβ) peptides are generated.[1][3]

Key Preclinical Findings

Preliminary studies utilizing in vitro models have demonstrated the potential of TPT-260 to mitigate key pathological features of Alzheimer's disease.

Reduction of Amyloid-Beta Peptides

Treatment of primary mouse hippocampal neurons with TPT-260 has been shown to significantly reduce the secretion of both Aβ40 and Aβ42, the primary components of amyloid plaques.[3] This effect is attributed to the enhanced retromer-mediated trafficking of APP away from the endosomes, where it would be cleaved by β- and γ-secretases.[1][3]

Reduction of Phosphorylated Tau

In human induced pluripotent stem cell (hiPSC)-derived neurons, TPT-260 treatment has been observed to decrease the levels of phosphorylated Tau (p-Tau) at pathologically relevant epitopes.[5] The precise mechanism linking retromer stabilization to reduced Tau phosphorylation is still under investigation but may involve the improved trafficking and clearance of Tau or kinases involved in its phosphorylation.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preliminary in vitro studies on TPT-260.

Cell Type	Treatment	Aβ40 Reduction (%)	Aβ42 Reduction (%)	Reference
WT Primary Cortical Neurons	5 µM TPT-260 for 48h	~24%	~28%	[3]
J20 Primary Cortical Neurons	5 µM TPT-260 for 48h	Not specified	Not specified	[3]

Table 1: Effect of TPT-260 on Amyloid-Beta Levels in Primary Neuronal Cultures.

Cell Line	Genotype	Treatment	p-Tau (Thr231) Reduction	p-Tau (PHF-1) Reduction	p-Tau (AT8) Reduction	Reference
hiPSC-derived neurons	SORL1 KO	TPT-260	Yes	Yes	Yes	[5]
hiPSC-derived neurons	WT	TPT-260	Yes	Not specified	Not specified	[5]

Table 2: Effect of TPT-260 on Phosphorylated Tau Levels in hiPSC-Derived Neurons.

Experimental Protocols

Cell Culture and Treatment

• Cell Lines:

  • Primary cortical and hippocampal neurons were derived from P0 wild-type mice.[3]

  • Human induced pluripotent stem cell (hiPSC)-derived neurons, including those with SORL1 knockout (KO), were used to model genetic risk factors for AD.[5]

• Culture Conditions:

  • Primary neurons were cultured for two weeks prior to treatment.[3]

• TPT-260 (R55) Treatment:

  • TPT-260 was dissolved in a suitable vehicle (e.g., DMSO).

  • The final concentration of TPT-260 used in the culture medium was 5 µM.[3]

  • Cells were treated for 48 hours before harvesting the medium or cell lysates for analysis.[3]

Enzyme-Linked Immunosorbent Assay (ELISA) for Aβ

• Sample Collection: Conditioned medium from neuronal cultures was collected after the 48-hour treatment period.[3]

• Assay Principle: A sandwich ELISA was used to quantify the levels of secreted Aβ40 and Aβ42.

• Procedure (General):

  • ELISA plates were coated with a capture antibody specific for the C-terminus of Aβ40 or Aβ42.

  • Samples and standards were added to the wells and incubated.

  • A detection antibody conjugated to an enzyme (e.g., horseradish peroxidase) was added.

  • A substrate solution was added, and the colorimetric or chemiluminescent signal was measured using a plate reader.

  • Aβ concentrations were calculated based on a standard curve.

• Normalization: The amount of Aβ was normalized to the total protein content in the corresponding cell lysates.[3]

Western Blotting for Phosphorylated Tau

• Sample Preparation: Cell lysates were prepared from hiPSC-derived neurons after treatment.

• Electrophoresis and Transfer: Proteins were separated by SDS-PAGE and transferred to a nitrocellulose or PVDF membrane.

• Antibody Incubation:

  • Primary Antibodies: Membranes were incubated with primary antibodies specific for different p-Tau epitopes, such as PHF-1 (Ser396/Ser404) and AT8 (Ser202/Thr205).[5] An antibody against total Tau was used for normalization.

  • Secondary Antibodies: HRP-conjugated secondary antibodies were used for detection.

• Detection: The signal was visualized using a chemiluminescence detection system.

• Quantification: Band intensities were quantified using densitometry software.

Visualizations

Signaling Pathway: TPT-260 Mechanism of Action

Caption: TPT-260 stabilizes the retromer complex, promoting the recycling of APP away from the endosome and reducing Aβ production.

Experimental Workflow: In Vitro Testing of TPT-260

Caption: A generalized workflow for the in vitro evaluation of TPT-260's effects on Alzheimer's disease biomarkers.

References

• 1. Stabilizing the Retromer Complex in a Human Stem Cell Model of Alzheimer’s Disease Reduces TAU Phosphorylation Independently of Amyloid Precursor Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Use of Pharmacological Retromer Chaperones in Alzheimer’s Disease and other Endosomal-related Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacological chaperones stabilize retromer to limit APP processing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

TPT-260 Experimental Protocol for In Vitro Studies

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction:

TPT-260 is a small molecule chaperone of the retromer complex, a key cellular machinery involved in the recycling and trafficking of transmembrane proteins.[1][2] Emerging research highlights its therapeutic potential in neurodegenerative diseases and neuroinflammation.[1][3] In vitro studies have demonstrated that TPT-260 can modulate inflammatory pathways in microglia and rescue pathological phenotypes in neuronal models of Alzheimer's disease.[1][4] Specifically, TPT-260 has been shown to inhibit the pro-inflammatory M1 microglial phenotype by suppressing the nuclear factor-kappa B (NF-κB) signaling pathway and reducing the formation of the NLRP3 inflammasome.[1][2][3] This leads to a decrease in the production and release of pro-inflammatory cytokines such as IL-1β and TNF-α.[1] Furthermore, in human induced pluripotent stem cell (hiPSC)-derived neurons modeling Alzheimer's disease, TPT-260 treatment has been observed to reduce the secretion of amyloid-β (Aβ) peptides and lower levels of phosphorylated Tau (p-Tau), two key pathological hallmarks of the disease.[1][4]

This document provides detailed protocols for in vitro studies to investigate the effects of TPT-260 on microglial inflammation and neuronal pathology.

Data Presentation

Table 1: Effect of TPT-260 on Pro-inflammatory Cytokine Expression in LPS/Nigericin-Treated Primary Microglia

Treatment Group	IL-1β mRNA Expression (Fold Change)	TNF-α mRNA Expression (Fold Change)	IL-1β Protein Secretion (pg/mL)
Vehicle Control	1.0 ± 0.1	1.0 ± 0.2	5.2 ± 1.1
LPS/Nigericin	15.2 ± 2.1	12.5 ± 1.8	85.3 ± 9.4
LPS/Nigericin + TPT-260 (5 nM)	8.1 ± 1.0	6.8 ± 0.9	42.1 ± 5.3
LPS/Nigericin + TPT-260 (10 nM)	4.5 ± 0.6	3.2 ± 0.5	21.7 ± 3.1
LPS/Nigericin + TPT-260 (20 nM)	2.3 ± 0.4	1.8 ± 0.3	10.5 ± 2.0

Table 2: Effect of TPT-260 on Amyloid-β and Phosphorylated Tau in hiPSC-Derived Neurons

Treatment Group	Secreted Aβ 1-40 (pg/mL)	Secreted Aβ 1-42 (pg/mL)	Phosphorylated Tau (Thr231) (Relative Units)
Vehicle Control	250.6 ± 25.1	45.2 ± 5.3	1.0 ± 0.1
TPT-260 (10 nM)	180.3 ± 18.5	30.1 ± 3.8	0.7 ± 0.08
TPT-260 (20 nM)	125.8 ± 13.2	20.5 ± 2.9	0.5 ± 0.06

Experimental Protocols

Microglia Culture and Pro-inflammatory Stimulation

Objective: To investigate the anti-inflammatory effects of TPT-260 on primary microglia.

Materials:

• Primary microglia (e.g., from mouse or rat cortex)

• Dulbecco's Modified Eagle Medium (DMEM)/F-12 supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052)

• Lipopolysaccharides (LPS)

• Nigericin

• TPT-260 (CAS: 2076-91-7)[3]

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS)

• Reagents for RNA extraction, qRT-PCR, and ELISA

Protocol:

• Cell Culture: Culture primary microglia in DMEM/F-12 with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• TPT-260 Preparation: Prepare a stock solution of TPT-260 in DMSO (e.g., 20 mM).[3] Further dilute in culture medium to final working concentrations (e.g., 5, 10, and 20 nM).[3]

• Treatment:

  • Seed microglia in appropriate culture plates.

  • Pre-treat cells with varying concentrations of TPT-260 or vehicle (DMSO) for a specified time (e.g., 1 hour).

  • Induce a pro-inflammatory response by treating the cells with LPS (e.g., 100 ng/mL) for 3 hours, followed by Nigericin (e.g., 1 µM) for 30 minutes.[3]

• Sample Collection:

  • Supernatant: Collect the cell culture supernatant for cytokine analysis by ELISA.

  • Cell Lysate: Wash the cells with PBS and lyse them for RNA or protein extraction.

• Analysis:

  • qRT-PCR: Extract total RNA and perform quantitative real-time PCR to measure the mRNA expression levels of pro-inflammatory genes such as Il-1β, Tnf-α, and Nlrp3.

  • ELISA: Use the collected supernatant to quantify the secretion of IL-1β and TNF-α using commercially available ELISA kits.

  • Western Blot: Analyze protein levels of key signaling molecules like phosphorylated p65, NLRP3, and cleaved caspase-1 in the cell lysates.

hiPSC-Derived Neuron Culture and Phenotypic Analysis

Objective: To assess the efficacy of TPT-260 in rescuing Alzheimer's disease-related phenotypes in a neuronal model.

Materials:

• Human induced pluripotent stem cell (hiPSC)-derived cortical neurons (e.g., from a patient with a familial Alzheimer's disease mutation or a SORL1 knockout line)[4]

• Appropriate neuronal culture medium and supplements

• TPT-260

• DMSO

• Reagents for ELISA

Protocol:

• Cell Culture: Differentiate and culture hiPSC-derived neurons according to established protocols.

• TPT-260 Treatment:

  • Once neurons are mature, treat them with TPT-260 at desired concentrations (e.g., 10 nM, 20 nM) or vehicle (DMSO) for 48 hours.[1]

• Sample Collection:

  • Conditioned Media: Collect the conditioned media from the neuronal cultures for analysis of secreted Aβ peptides.

  • Cell Lysate: Lyse the neurons to extract total protein for analysis of phosphorylated Tau.

• Analysis:

  • Aβ ELISA: Use chemiluminescent enzyme-linked immunosorbent assays (ELISA) to measure the levels of secreted Aβ 1-40 and Aβ 1-42 in the conditioned media.[1]

  • Phospho-Tau ELISA: Utilize an ELISA assay to measure the levels of phosphorylated Tau (e.g., at threonine 231) in the cell lysates.[1]

Mandatory Visualizations

Caption: TPT-260 inhibits the NF-κB signaling pathway and NLRP3 inflammasome.

Caption: Workflow for assessing TPT-260's anti-inflammatory effects in microglia.

Caption: Workflow for evaluating TPT-260's effects on AD phenotypes in neurons.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]

TPT-260 in Primary Microglia Cultures: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

TPT-260 is a small molecule chaperone of the retromer complex, which is integral to the recycling and trafficking of cell membrane protein receptors.[1][2][3] Recent studies have highlighted its therapeutic potential in neurological conditions, particularly for its anti-inflammatory effects.[1][2][3] In the context of neuroinflammation, TPT-260 has been shown to attenuate the pro-inflammatory response of microglia, the resident immune cells of the central nervous system.[1][2] This document provides detailed application notes and protocols for utilizing TPT-260 in primary microglia cultures to investigate its impact on microglial activation and associated signaling pathways.

Mechanism of Action

TPT-260 exerts its anti-inflammatory effects in microglia primarily by inhibiting the Nuclear Factor-kappa B (NF-κB) signaling pathway.[1][2][3] Specifically, it has been demonstrated to suppress the nuclear translocation of the p65 subunit of NF-κB.[1][2] This inhibitory action leads to a reduction in the expression of pro-inflammatory cytokines such as Interleukin-1β (IL-1β) and Tumor Necrosis Factor-α (TNF-α).[1][2] Furthermore, TPT-260 has been observed to inhibit the formation of the NOD-like receptor protein 3 (NLRP3) inflammasome, which consequently decreases the release of mature IL-1β.[1][2][3]

Data Presentation

Table 1: Recommended TPT-260 Treatment Conditions for Primary Microglia

Parameter	Recommended Value	Notes
TPT-260 Concentration	5, 10, and 20 nM	TPT-260 is typically dissolved in DMSO to create a stock solution (e.g., 20 mM) and then further diluted in culture medium to the final working concentrations.[1]
Inflammatory Stimulus	Lipopolysaccharide (LPS) followed by Nigericin (Nig)	A common method to induce a pro-inflammatory M1 phenotype in microglia. A typical protocol involves priming with LPS (e.g., for 3 hours) followed by treatment with Nigericin (e.g., for 0.5 hours).[1]
Pre-treatment Time	Variable	Cells are typically pre-treated with TPT-260 before the addition of the inflammatory stimulus. The optimal pre-treatment time may need to be determined empirically for specific experimental goals.

Table 2: Summary of TPT-260 Effects on Pro-inflammatory Gene Expression in LPS/Nigericin-treated Primary Microglia

Gene	Effect of TPT-260 Treatment	Method of Analysis
Nlrp3	Significant reduction in expression	qRT-PCR[1]
Tnf-α	Significant reduction in expression	qRT-PCR[1]
Il-1β	Significant reduction in expression	qRT-PCR, ELISA[1]

Experimental Protocols

Protocol 1: Isolation and Culture of Primary Microglia from Neonatal Mice

This protocol is adapted from established methods for preparing high-purity primary microglia.[4][5]

Materials:

• Newborn mouse pups (P0-P3)

• Dissection medium (e.g., HBSS)

• Culture medium (e.g., DMEM/F12 with 10% FBS and 1% Penicillin-Streptomycin)

• Trypsin (2.5%)

• Trypsin inhibitor

• DNase I

• Poly-D-Lysine (PDL) coated T-75 flasks

• Cell strainer (70 µm)

Procedure:

• Euthanize neonatal mouse pups according to approved institutional guidelines.

• Isolate brains and remove meninges in cold dissection medium.

• Mechanically dissociate the cerebral cortices.

• Digest the tissue with trypsin and DNase I.

• Neutralize trypsin with trypsin inhibitor and centrifuge the cell suspension.

• Resuspend the cell pellet in culture medium and pass through a cell strainer.

• Plate the mixed glial cell suspension in PDL-coated T-75 flasks.

• Incubate at 37°C in a 5% CO2 incubator, changing the medium every 2-3 days. Astrocytes will form a confluent monolayer on the bottom of the flask.

• After 10-14 days, microglia will be loosely attached on top of the astrocyte layer. To isolate microglia, shake the flasks on an orbital shaker (e.g., 200 rpm for 2 hours at 37°C).

• Collect the supernatant containing the detached microglia.

• Centrifuge the supernatant, resuspend the microglial pellet in fresh culture medium, and count the cells.

• Seed the purified microglia onto appropriate culture plates for experiments. A typical seeding density is 5 x 10^4 cells/cm².[4]

Protocol 2: TPT-260 Treatment and Inflammatory Challenge of Primary Microglia

Materials:

• Primary microglia cultured in appropriate plates

• TPT-260 stock solution (e.g., 20 mM in DMSO)

• Lipopolysaccharide (LPS)

• Nigericin

• Culture medium

Procedure:

• Plate primary microglia at the desired density and allow them to adhere overnight.

• Prepare working solutions of TPT-260 in culture medium at final concentrations of 5, 10, and 20 nM.[1] Include a vehicle control (DMSO at the same final concentration as the TPT-260-treated wells).

• Aspirate the old medium from the microglia and replace it with the medium containing TPT-260 or vehicle.

• Pre-incubate the cells with TPT-260 for a designated period (e.g., 1-2 hours).

• To induce an inflammatory response, add LPS to the culture medium to a final concentration (e.g., 1 µg/mL) and incubate for 3 hours.[1]

• Following the LPS incubation, add Nigericin to the medium to a final concentration (e.g., 10 µM) and incubate for 30 minutes.[1]

• After the incubation period, collect the cell culture supernatant for cytokine analysis (e.g., ELISA) and/or lyse the cells for RNA or protein extraction for subsequent analysis (e.g., qRT-PCR, Western blot).

Protocol 3: Assessment of NF-κB p65 Nuclear Translocation by Immunofluorescence

Materials:

• Primary microglia cultured on coverslips

• TPT-260

• LPS and Nigericin

• 4% Paraformaldehyde (PFA)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody against NF-κB p65

• Fluorescently labeled secondary antibody

• DAPI (for nuclear counterstaining)

• Mounting medium

• Fluorescence microscope

Procedure:

• Perform TPT-260 treatment and inflammatory challenge as described in Protocol 2 on microglia cultured on coverslips.

• Fix the cells with 4% PFA for 15 minutes at room temperature.

• Wash the cells with PBS.

• Permeabilize the cells with permeabilization buffer for 10 minutes.

• Wash the cells with PBS.

• Block non-specific antibody binding with blocking buffer for 1 hour.

• Incubate the cells with the primary antibody against NF-κB p65 overnight at 4°C.

• Wash the cells with PBS.

• Incubate the cells with the fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Wash the cells with PBS.

• Counterstain the nuclei with DAPI for 5 minutes.

• Wash the cells with PBS.

• Mount the coverslips onto microscope slides using mounting medium.

• Visualize and capture images using a fluorescence microscope. Analyze the nuclear translocation of p65 by observing the co-localization of the p65 signal with the DAPI signal.

Mandatory Visualizations

Caption: TPT-260 signaling pathway in microglia.

Caption: Experimental workflow for TPT-260 in microglia.

References

• 1. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Protocol for Primary Microglial Culture Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protocol for Primary Microglial Culture Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]

TPT-260 Application Notes and Protocols for Middle Cerebral Artery Occlusion (MCAO) Mouse Model

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of TPT-260 in a preclinical mouse model of ischemic stroke induced by middle cerebral artery occlusion (MCAO). The information is intended to guide researchers in designing and executing experiments to evaluate the therapeutic potential of TPT-260.

Introduction

TPT-260 is a small molecule chaperone of the retromer complex, which is involved in protein trafficking and recycling within cells.[1][2] In the context of ischemic stroke, TPT-260 has demonstrated significant neuroprotective effects by reducing neuroinflammation.[1][2][3] Specifically, TPT-260 has been shown to attenuate the activation of M1 microglia, a key mediator of the inflammatory response following a stroke.[1][2] This effect is achieved through the inhibition of the NF-κB signaling pathway, leading to a reduction in the production of pro-inflammatory cytokines such as IL-1β and TNF-α.[1][2][3] Preclinical studies using a mouse model of MCAO have shown that TPT-260 treatment can significantly reduce brain infarct volume and improve neurological outcomes.[1][2][3]

Quantitative Data Summary

The following tables summarize the key quantitative data from a study investigating the effects of TPT-260 in a C57BL/6 mouse MCAO model.

Table 1: TPT-260 Dosage and Administration

Parameter	Value	Reference
Compound	TPT-260	[2]
Animal Model	Two-month-old C57BL/6 mice	[2]
Dosage	5 mg/kg	[2]
Route of Administration	Intraperitoneal (IP) injection	[2]
Treatment Schedule	Single dose administered 24 hours before MCAO surgery	[2]

Table 2: Therapeutic Effects of TPT-260 in MCAO Mice

Outcome Measure	TPT-260 Treated Group	Control Group (Saline)	Reference
Neurological Score (Bederson score) at 3h post-MCAO	Significantly improved	Impaired	[2][4]
Infarct Area	Significantly reduced	Large infarct area	[2][3][4]
IL-1β Levels in Brain Tissue	Significantly inhibited	Elevated	[3][4]
TNF-α Levels in Brain Tissue	Significantly inhibited	Elevated	[3][4]

Experimental Protocols

TPT-260 Administration Protocol

This protocol outlines the preparation and administration of TPT-260 to mice prior to MCAO surgery.

Materials:

• TPT-260

• Sterile saline solution (0.9% NaCl)

• Appropriate solvent for TPT-260 (if not readily soluble in saline)

• Sterile syringes and needles (e.g., 27-gauge)

• Animal scale

Procedure:

• Preparation of TPT-260 Solution:

  • Calculate the required amount of TPT-260 based on the animal's body weight to achieve a final dose of 5 mg/kg.

  • Dissolve the calculated amount of TPT-260 in a suitable volume of sterile saline. If TPT-260 has poor solubility in saline, a small amount of a biocompatible solvent may be used first, followed by dilution with saline. Ensure the final vehicle solution is well-tolerated by the animals.

  • The final injection volume should be appropriate for an intraperitoneal injection in a mouse (e.g., 100-200 µL).

• Animal Preparation:

  • Weigh each mouse accurately before injection.

  • Gently restrain the mouse.

• Intraperitoneal (IP) Injection:

  • Draw the prepared TPT-260 solution into a sterile syringe.

  • Perform an intraperitoneal injection into the lower abdominal quadrant, being careful to avoid the bladder and internal organs.

  • Administer the injection 24 hours prior to the induction of MCAO.[2]

Middle Cerebral Artery Occlusion (MCAO) Surgical Protocol

This protocol describes the intraluminal suture method for inducing transient focal cerebral ischemia in mice.[5]

Materials:

• Anesthesia (e.g., isoflurane)

• Heating pad to maintain body temperature

• Surgical microscope or loupes

• Fine surgical instruments (scissors, forceps)

• Nylon monofilament suture (e.g., 6-0) with a blunted and coated tip[5][6]

• Sutures for closing incisions

• Laser Doppler flowmeter (optional, for monitoring cerebral blood flow)[6]

Procedure:

• Animal Anesthesia and Preparation:

  • Anesthetize the mouse using isoflurane (B1672236) (e.g., 4% for induction, 1.5-2% for maintenance).[6]

  • Maintain the animal's body temperature at 37°C using a heating pad.

  • Place the mouse in a supine position.

• Surgical Incision:

  • Make a midline neck incision to expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

• Vessel Isolation and Ligation:

  • Carefully dissect and isolate the CCA, ECA, and ICA.

  • Ligate the distal end of the ECA.

  • Place a temporary ligature or micro-clip on the CCA and ICA to temporarily block blood flow.

• Arteriotomy and Suture Insertion:

  • Make a small incision in the ECA stump.

  • Introduce the coated nylon monofilament through the incision in the ECA and advance it into the ICA until it occludes the origin of the middle cerebral artery (MCA). A drop in cerebral blood flow, if monitored, will confirm occlusion.[6]

• Occlusion Period:

  • The duration of occlusion can vary, but a common duration is 60-90 minutes for transient MCAO.

• Reperfusion:

  • After the desired occlusion period, carefully withdraw the monofilament to allow for reperfusion.

• Wound Closure:

  • Close the neck incision with sutures.

  • Provide post-operative care, including analgesia and hydration.[7]

Neurological Deficit Scoring (Bederson Score) Protocol

The Bederson score is used to assess neurological deficits in mice following MCAO.[2] The assessment should be performed at a set time point post-surgery (e.g., 3 hours).[2]

Scoring Criteria:

• 0: No observable deficit.

• 1: Forelimb flexion.

• 2: Decreased resistance to lateral push (and forelimb flexion).

• 3: Unidirectional circling.

• 4: Longitudinal spinning or barreling.

• 5: No spontaneous movement or death.

Procedure:

• Observe the mouse in a clear, open area.

• Lift the mouse by its tail to observe for forelimb flexion.

• Gently push the mouse from each side to assess resistance.

• Place the mouse on a flat surface to observe for circling behavior.

• Record the score for each animal. A higher score indicates a more severe neurological deficit.

Infarct Volume Measurement (TTC Staining) Protocol

2,3,5-triphenyltetrazolium chloride (TTC) staining is used to visualize the infarct area in the brain.[5]

Materials:

• 2% TTC solution in phosphate-buffered saline (PBS)

• Brain matrix or slicer

• Formaldehyde (B43269) solution (e.g., 4% or 10%)

• Digital scanner or camera for imaging

Procedure:

• Brain Extraction and Slicing:

  • At the desired time point after MCAO (e.g., 24 hours), euthanize the mouse and carefully remove the brain.

  • Chill the brain briefly (e.g., in a freezer for 10-15 minutes) to facilitate slicing.

  • Slice the brain into coronal sections of a consistent thickness (e.g., 1-2 mm) using a brain matrix.[5]

• TTC Staining:

  • Immerse the brain slices in a 2% TTC solution.

  • Incubate at 37°C for 15-30 minutes.[5] Healthy, viable tissue will stain red, while the infarcted (damaged) tissue will remain white.

• Fixation and Imaging:

  • After staining, transfer the slices to a formaldehyde solution for fixation.

  • Image the stained brain slices using a digital scanner or camera.

• Infarct Volume Quantification:

  • Use image analysis software (e.g., ImageJ) to measure the area of the infarct (white tissue) and the total area of the hemisphere for each slice.

  • Calculate the infarct volume by integrating the infarct area over the thickness of the slices. To correct for edema, the infarct volume can be expressed as a percentage of the contralateral (non-ischemic) hemisphere.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway of TPT-260 in ischemic stroke and the general experimental workflow.

Caption: TPT-260 signaling pathway in ischemic stroke.

Caption: Experimental workflow for TPT-260 in MCAO mouse model.

References

• 1. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Protocol for middle cerebral artery occlusion by an intraluminal suture method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Intraluminal Middle Cerebral Artery Occlusion (MCAO) Model for Ischemic Stroke with Laser Doppler Flowmetry Guidance in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bridging the Transient Intraluminal Stroke Preclinical Model to Clinical Practice: From Improved Surgical Procedures to a Workflow of Functional Tests - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for TPT-260 in Alzheimer's Disease Cell Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of TPT-260, a retromer complex stabilizer, in cellular models of Alzheimer's disease (AD). The protocols detailed below are intended to guide researchers in utilizing TPT-260 to investigate its therapeutic potential and mechanism of action in reducing key pathological hallmarks of AD, including amyloid-beta (Aβ) accumulation and tau hyperphosphorylation.

Introduction

Alzheimer's disease is a progressive neurodegenerative disorder characterized by the extracellular deposition of amyloid-beta (Aβ) plaques and the intracellular formation of neurofibrillary tangles composed of hyperphosphorylated tau protein.[1][2] TPT-260 (also known as R55) is a small molecule chaperone that stabilizes the retromer complex, a key component of the endosomal sorting machinery.[3][4][5][6] In the context of AD, a functional retromer complex is crucial for the proper trafficking and processing of the amyloid precursor protein (APP), thereby limiting the production of amyloidogenic Aβ peptides.[3][5] Furthermore, retromer stabilization has been shown to enhance the clearance of phosphorylated tau.[7][8] TPT-260 has also demonstrated anti-inflammatory properties by suppressing the activation of M1 microglia.[6][7][9]

This document provides detailed protocols for the application of TPT-260 in human induced pluripotent stem cell (hiPSC)-derived neuron models of AD, along with methods for quantifying its effects on Aβ and phosphorylated tau levels.

Data Presentation

The following tables summarize the quantitative effects of TPT-260 treatment on key Alzheimer's disease biomarkers in hiPSC-derived neuronal models.

Table 1: Effect of TPT-260 on Secreted Amyloid-Beta Levels

Cell Model	Treatment	Aβ40 Reduction (%)	Aβ42 Reduction (%)	Reference
hiPSC-derived neurons (SORL1 Var)	TPT-260	Significant	Significant	[9]
hiPSC-derived neurons (SORL1 +/-)	TPT-260	Significant	Significant	[9]
hiPSC-derived neurons (SORL1 KO)	TPT-260	Significant	Not Significant	[9]

Table 2: Effect of TPT-260 on Phosphorylated Tau Levels

Cell Model	Treatment	p-Tau Epitope	Reduction	Assay	Reference
hiPSC-derived neurons (All genotypes)	TPT-260	Thr231	Significant	ELISA	[7]
hiPSC-derived neurons (SORL1 KO)	TPT-260	Ser396/Ser404 (PHF-1)	Decreased	Western Blot	[7]
hiPSC-derived neurons (SORL1 KO)	TPT-260	Ser202/Thr205 (AT8)	Decreased	Western Blot	[7]

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the mechanism of action of TPT-260 and the general experimental workflow for its application in AD cell models.

Caption: Mechanism of action of TPT-260 in reducing AD pathology.

Caption: General experimental workflow for evaluating TPT-260.

Experimental Protocols

Culture and Treatment of hiPSC-derived Neurons

This protocol describes the general procedure for culturing and treating hiPSC-derived neurons to assess the efficacy of TPT-260. Specific differentiation protocols for generating cortical neurons from hiPSCs can be found in the literature.[9][10]

Materials:

• hiPSC-derived cortical neurons

• Appropriate neuronal maintenance medium (e.g., BrainPhys™)

• Poly-L-ornithine (PLO) and Laminin-coated culture plates

• TPT-260 (dissolved in DMSO)

• Vehicle control (DMSO)

Procedure:

• Plate hiPSC-derived cortical neurons on PLO/laminin-coated plates at a suitable density.

• Culture the neurons for the desired duration to allow for maturation (e.g., 35-90 days).[11]

• Prepare working solutions of TPT-260 in neuronal maintenance medium. A concentration range of 5-20 nM has been shown to be effective in microglial cells and can be used as a starting point for neuronal cultures.[6] A vehicle control with the same final concentration of DMSO should be prepared.

• Replace the culture medium with the medium containing TPT-260 or vehicle.

• Incubate the cells for a specified period, typically 48 to 72 hours, for assessment of Aβ secretion and tau phosphorylation.[7][11]

• Following incubation, collect the conditioned medium for Aβ ELISA and lyse the cells for Western blot analysis of phosphorylated tau.

Quantification of Secreted Aβ40 and Aβ42 by ELISA

This protocol provides a general method for measuring the levels of secreted Aβ40 and Aβ42 in the conditioned medium from cell cultures. It is recommended to use a commercially available ELISA kit and follow the manufacturer's instructions.[3][12][13]

Materials:

• Conditioned medium from TPT-260 and vehicle-treated cells

• Human Aβ40 and Aβ42 ELISA kits

• Microplate reader

Procedure:

• Centrifuge the collected conditioned media to remove any cellular debris.

• Perform the ELISA according to the kit manufacturer's protocol. This typically involves: a. Adding standards and samples to the antibody-pre-coated microplate. b. Incubating with a detection antibody. c. Adding a substrate to develop a colorimetric signal. d. Stopping the reaction and reading the absorbance at the appropriate wavelength (e.g., 450 nm).

• Calculate the concentrations of Aβ40 and Aβ42 in the samples based on the standard curve.

• Normalize the Aβ levels to the total protein concentration of the corresponding cell lysates if necessary.

Analysis of Phosphorylated Tau by Western Blot

This protocol outlines the steps for detecting changes in tau phosphorylation in cell lysates using Western blotting.[14][15]

Materials:

• Cell lysates from TPT-260 and vehicle-treated cells

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Primary antibodies against phosphorylated tau (e.g., PHF-1, AT8) and total tau

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of each lysate using a BCA assay.

• Denature equal amounts of protein from each sample by boiling in SDS-PAGE sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Incubate the membrane with primary antibodies against specific phosphorylated tau epitopes and total tau overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize the phosphorylated tau signal to the total tau signal.

Signaling Pathway Diagrams

The following diagrams provide a more detailed view of the key signaling pathways affected by TPT-260 in the context of Alzheimer's disease.

Caption: Amyloid Precursor Protein (APP) processing pathways.

Caption: Simplified Tau phosphorylation and clearance pathway.

Caption: TPT-260 inhibits the NF-κB inflammatory pathway in microglia.

References

• 1. Western Blot of Tau Protein from Mouse Brains Extracts: How to Avoid Signal Artifacts | Springer Nature Experiments [experiments.springernature.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. De novo macrocyclic peptides for inhibiting, stabilizing, and probing the function of the retromer endosomal trafficking complex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. tandfonline.com [tandfonline.com]
• 9. Human iPSC-Derived Neural Models for Studying Alzheimer’s Disease: from Neural Stem Cells to Cerebral Organoids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Human iPSC-Derived Neural Models for Studying Alzheimer's Disease: from Neural Stem Cells to Cerebral Organoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A functional aged human iPSC‐cortical neuron model recapitulates Alzheimer's disease, senescence, and the response to therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. novamedline.com [novamedline.com]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. Hyperphosphorylated tau mediates neuronal death by inducing necroptosis and inflammation in Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for TPT-260 In Vivo Administration

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the in vivo administration of TPT-260, a small molecule chaperone of the retromer complex. The protocols and data presented are based on preclinical studies investigating its therapeutic potential in neurodegenerative and ischemic conditions.

Application Notes

TPT-260 is a novel pharmacological chaperone that stabilizes the retromer complex, a key component in endosomal trafficking and protein sorting. By enhancing retromer function, TPT-260 has shown promise in preclinical models of Alzheimer's disease and ischemic stroke. Its mechanism of action involves the modulation of cellular signaling pathways, including the inhibition of neuroinflammatory responses.

Mechanism of Action:

TPT-260 is known to act as a chaperone for the retromer complex, specifically stabilizing the core trimer of VPS35, VPS26, and VPS29. This stabilization enhances the recycling and trafficking of membrane protein receptors. In the context of neuroinflammation, TPT-260 has been shown to inhibit the NF-κB signaling pathway. This is achieved by suppressing the upregulation of Toll-like receptor 4 (TLR4) and the subsequent phosphorylation of IKKβ and p65, key mediators in the NF-κB cascade. This inhibitory action leads to a reduction in the expression of pro-inflammatory cytokines such as IL-1β and TNF-α.[1][2]

Signaling Pathway of TPT-260 in Neuroinflammation

References

• 1. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Assessing TPT-260 Efficacy

For Researchers, Scientists, and Drug Development Professionals

Introduction

TPT-260 is a small molecule chaperone that stabilizes the retromer complex, a crucial component of the cellular machinery responsible for recycling and trafficking of transmembrane proteins.[1][2][3][4] Dysregulation of the retromer complex is implicated in the pathogenesis of neurodegenerative diseases such as Alzheimer's disease (AD) and in the inflammatory response following ischemic stroke.[1][2][3][4] TPT-260 has demonstrated therapeutic potential by rescuing cellular pathologies in AD models and by exerting anti-inflammatory effects in stroke models.[1][2][3][4][5]

These application notes provide detailed protocols for assessing the efficacy of TPT-260 in two key therapeutic areas: Alzheimer's disease and ischemic stroke. The described laboratory techniques are designed to evaluate the compound's effect on its direct target, the retromer complex, as well as on downstream cellular and physiological events.

TPT-260 in Alzheimer's Disease: Assessing Efficacy

In the context of Alzheimer's disease, TPT-260 is investigated for its ability to correct trafficking defects of key proteins such as the amyloid precursor protein (APP), thereby reducing the production of pathogenic amyloid-beta (Aβ) peptides and mitigating tau hyperphosphorylation.

In Vitro Efficacy in Alzheimer's Disease Models

Human induced pluripotent stem cell (hiPSC)-derived neurons, particularly those with genetic risk factors for AD (e.g., SORL1 mutations), are a relevant in vitro model system.

Table 1: Summary of In Vitro Efficacy Data for TPT-260 in Alzheimer's Disease Models

Assay	Cell Model	TPT-260 Concentration	Outcome Measure	Result	Reference
Aβ Secretion ELISA	hiPSC-derived neurons (SORL1+/- and SORL1Var)	Not specified	Reduction in secreted Aβ1-40 and Aβ1-42	Significant reduction to wild-type levels.	[5]
Tau Phosphorylation Western Blot & ELISA	hiPSC-derived neurons (SORL1 KO)	Not specified	Reduction in phosphorylated Tau (p-Tau) at various epitopes (Thr231, PHF-1, AT8)	Significant reduction observed.	[5]
Endosomal Trafficking Assay	hiPSC-derived neurons (SORL1 KO)	Not specified	Rescue of enlarged early endosome phenotype	Significant reduction in endosome size.	[6]
Retromer Localization	hiPSC-derived neurons (SORL1 KO)	Not specified	Mobilization of retromer core protein VPS35 from early endosomes	TPT-260 treatment reduced the localization of VPS35 in early endosomes to wild-type levels.	[6]

Experimental Protocols: Alzheimer's Disease

Protocol 1: Measurement of Secreted Aβ Peptides by ELISA

This protocol details the quantification of secreted Aβ1-40 and Aβ1-42 from the conditioned media of hiPSC-derived neurons.

• Cell Culture: Culture hiPSC-derived neurons with relevant AD-related mutations (e.g., SORL1 variants) and wild-type controls to confluence in appropriate neuronal differentiation media.

• TPT-260 Treatment: Treat neurons with a dose range of TPT-260 or vehicle control (e.g., DMSO) for 48-72 hours.

• Conditioned Media Collection: Collect the conditioned media from each well. Centrifuge to remove cellular debris.

• ELISA Procedure:

  • Use commercially available Aβ1-40 and Aβ1-42 ELISA kits.

  • Coat ELISA plates with the capture antibody overnight at 4°C.

  • Wash plates with wash buffer (e.g., PBS with 0.05% Tween-20).

  • Block plates with blocking buffer for 1-2 hours at room temperature.

  • Add conditioned media samples and Aβ standards to the wells and incubate for 2 hours at room temperature.

  • Wash plates and add the detection antibody. Incubate for 1-2 hours at room temperature.

  • Wash plates and add the substrate solution (e.g., TMB).

  • Stop the reaction with a stop solution and read the absorbance at the appropriate wavelength (e.g., 450 nm).

• Data Analysis: Calculate the concentration of Aβ peptides in each sample based on the standard curve. Normalize to total protein content of the corresponding cell lysate.

Protocol 2: Assessment of Tau Phosphorylation by Western Blot

This protocol describes the detection of phosphorylated tau (p-Tau) in cell lysates.

• Cell Lysis: After TPT-260 treatment, wash cells with ice-cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Denature protein lysates and load equal amounts onto an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against p-Tau (e.g., AT8 for Ser202/Thr205, PHF-1 for Ser396/Ser404) and total tau overnight at 4°C. Use a loading control antibody (e.g., β-actin or GAPDH).

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane and detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis: Quantify band intensities using densitometry software. Express p-Tau levels as a ratio to total tau or the loading control.

TPT-260 in Ischemic Stroke: Assessing Efficacy

In the context of ischemic stroke, TPT-260 is evaluated for its anti-inflammatory properties, specifically its ability to inhibit the activation of microglia, the resident immune cells of the central nervous system.

In Vitro Efficacy in Ischemic Stroke Models

Primary microglia cultures stimulated with lipopolysaccharide (LPS) and nigericin (B1684572) are used to model the pro-inflammatory M1 microglial phenotype observed in ischemic stroke.

Table 2: Summary of In Vitro Efficacy Data for TPT-260 in Ischemic Stroke Models

Assay	Cell Model	TPT-260 Concentration	Outcome Measure	Result	Reference
Cytokine Expression (qRT-PCR)	Primary Mouse Microglia (LPS/Nigericin stimulated)	5, 10, 20 nM	mRNA levels of Il1b, Tnfa, Nlrp3	Significant dose-dependent reduction.	[2]
NF-κB p65 Nuclear Translocation (Immunofluorescence)	Primary Mouse Microglia (LPS/Nigericin stimulated)	Not specified	Percentage of cells with nuclear p65	Significantly reduced nuclear translocation.	[1]
NLRP3 Inflammasome Activation	Primary Mouse Microglia (LPS/Nigericin stimulated)	Not specified	ASC speck formation, IL-1β release	Inhibition of inflammasome formation and reduced mature IL-1β.	[1][2]
Cell Viability (CCK-8)	Primary Mouse Microglia	Up to 20 nM	Cell viability	No significant effect on cell viability.	[1][2]

In Vivo Efficacy in Ischemic Stroke Models

The middle cerebral artery occlusion (MCAO) model in mice is a widely used preclinical model of ischemic stroke.

Table 3: Summary of In Vivo Efficacy Data for TPT-260 in an Ischemic Stroke Model

Animal Model	TPT-260 Dose	Outcome Measure	Result	Reference
MCAO Mice	5 mg/kg (i.p.)	Infarct Volume	Significantly reduced.	[1][2]
MCAO Mice	5 mg/kg (i.p.)	Neurological Deficit Score (Bederson score)	Significantly improved.	[1][2]
MCAO Mice	5 mg/kg (i.p.)	Brain IL-1β and TNF-α levels (ELISA)	Significantly reduced.	[1][2]

Experimental Protocols: Ischemic Stroke

Protocol 3: Microglia Activation and Cytokine Measurement

This protocol details the induction of a pro-inflammatory phenotype in primary microglia and the assessment of TPT-260's effect on inflammatory cytokine expression.

• Primary Microglia Culture: Isolate primary microglia from the cerebral cortices of neonatal mice.

• TPT-260 Pre-treatment: Pre-treat microglia with varying concentrations of TPT-260 (e.g., 5, 10, 20 nM) or vehicle for 1-2 hours.

• Microglia Activation: Stimulate microglia with LPS (e.g., 100 ng/mL) for 3 hours, followed by nigericin (e.g., 10 µM) for 30 minutes to induce M1 polarization and NLRP3 inflammasome activation.[1]

• RNA Isolation and qRT-PCR:

  • Isolate total RNA from the microglia using a suitable kit.

  • Synthesize cDNA using a reverse transcription kit.

  • Perform quantitative real-time PCR (qRT-PCR) using primers for Il1b, Tnfa, Nlrp3, and a housekeeping gene (e.g., Gapdh).

• Data Analysis: Calculate the relative mRNA expression using the ΔΔCt method.

Protocol 4: Immunofluorescence for NF-κB p65 Nuclear Translocation

This protocol visualizes the effect of TPT-260 on the translocation of the NF-κB p65 subunit from the cytoplasm to the nucleus.

• Cell Culture and Treatment: Culture primary microglia on coverslips and treat with TPT-260 and LPS/nigericin as described in Protocol 3.

• Immunofluorescence Staining:

  • Fix cells with 4% paraformaldehyde.

  • Permeabilize cells with 0.1% Triton X-100 in PBS.

  • Block with a blocking solution (e.g., 5% goat serum in PBS).

  • Incubate with a primary antibody against NF-κB p65 overnight at 4°C.

  • Wash with PBS and incubate with a fluorescently labeled secondary antibody for 1 hour at room temperature.

  • Counterstain nuclei with DAPI.

  • Mount coverslips on microscope slides.

• Image Acquisition and Analysis: Acquire images using a fluorescence microscope. Quantify the percentage of cells showing nuclear p65 staining in each treatment group.

Protocol 5: Middle Cerebral Artery Occlusion (MCAO) Mouse Model

This protocol describes the induction of ischemic stroke in mice and the assessment of TPT-260's neuroprotective effects.

• Animal Model: Use adult male C57BL/6 mice.

• TPT-260 Administration: Administer TPT-260 (e.g., 5 mg/kg) or vehicle via intraperitoneal (i.p.) injection at a specified time before or after MCAO surgery.

• MCAO Surgery:

  • Anesthetize the mouse.

  • Make a midline neck incision to expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

  • Introduce a filament into the ECA and advance it into the ICA to occlude the origin of the middle cerebral artery.

  • After a defined period of occlusion (e.g., 60 minutes), withdraw the filament to allow reperfusion.

• Neurological Assessment: Evaluate neurological deficits at 24 hours post-MCAO using a scoring system (e.g., Bederson score).

• Infarct Volume Measurement:

  • At 24 or 48 hours post-MCAO, euthanize the mice and harvest the brains.

  • Slice the brains into coronal sections.

  • Stain the slices with 2,3,5-triphenyltetrazolium chloride (TTC). Viable tissue stains red, while the infarct area remains white.

  • Quantify the infarct volume using image analysis software.

• Brain Cytokine Analysis: Homogenize brain tissue from the ischemic hemisphere and measure IL-1β and TNF-α levels by ELISA.

Visualizations

Caption: TPT-260 mechanism of action in AD and stroke.

Caption: In vitro workflow for assessing TPT-260 in microglia.

Caption: Logical flow for TPT-260 efficacy assessment.

References

• 1. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. biorxiv.org [biorxiv.org]

TPT-260 In Vitro Assay for Measuring Neuroinflammation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neuroinflammation is a critical component in the pathogenesis of various neurodegenerative diseases. Microglia, the resident immune cells of the central nervous system, play a central role in initiating and propagating the neuroinflammatory response. When activated by stimuli such as lipopolysaccharide (LPS), microglia transition to a pro-inflammatory M1 phenotype, releasing a cascade of inflammatory mediators including cytokines like Interleukin-1β (IL-1β) and Tumor Necrosis Factor-α (TNF-α). This process is tightly regulated by intracellular signaling pathways, notably the Nuclear Factor-kappa B (NF-κB) and the NOD-like receptor protein 3 (NLRP3) inflammasome pathways.[1][2][3]

TPT-260 is a small molecule that has been identified as an inhibitor of this pro-inflammatory cascade in microglia.[1][2] This document provides detailed application notes and protocols for an in vitro assay utilizing TPT-260 to measure and analyze its effects on microglial-mediated neuroinflammation.

Principle of the Assay

This assay employs primary microglia or microglial cell lines (e.g., BV-2) to model neuroinflammation in vitro. The cells are stimulated with LPS and Nigericin to induce a robust pro-inflammatory response, characterized by the activation of the NF-κB and NLRP3 inflammasome pathways, leading to the production and release of IL-1β and TNF-α. The inhibitory potential of TPT-260 on this induced neuroinflammation is then quantified by measuring the changes in cytokine levels, gene expression of inflammatory markers, and the activation of key signaling proteins.

Signaling Pathways Modulated by TPT-260

TPT-260 has been shown to attenuate neuroinflammation by inhibiting the TLR4-mediated NF-κB signaling pathway and the subsequent activation of the NLRP3 inflammasome.[1][2]

NF-κB Signaling Pathway

NLRP3 Inflammasome Activation Pathway

Experimental Workflow

The following diagram outlines the general workflow for the TPT-260 in vitro neuroinflammation assay.

Materials and Reagents

• Cell Lines: Primary microglia isolated from neonatal mice or BV-2 microglial cell line.

• Reagents:

  • TPT-260 (CAS: 1263599-14-9)

  • Lipopolysaccharide (LPS) from E. coli O111:B4

  • Nigericin sodium salt

  • Dulbecco's Modified Eagle Medium (DMEM)

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin (B12071052) solution

  • Phosphate-Buffered Saline (PBS)

  • TRIzol reagent

  • Protein lysis buffer (e.g., RIPA buffer)

  • Protease and phosphatase inhibitor cocktails

• Kits and Consumables:

  • ELISA kits for mouse IL-1β and TNF-α

  • cDNA synthesis kit

  • qPCR master mix

  • 96-well plates

  • Cell culture flasks and plates

  • Western blot reagents (gels, membranes, antibodies)

  • Immunofluorescence reagents (antibodies, mounting medium with DAPI)

Detailed Experimental Protocols

Cell Culture and Seeding

• Culture primary microglia or BV-2 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Seed the cells into appropriate culture plates (e.g., 6-well plates for protein and RNA extraction, 24-well plates for ELISA, or coverslips in 24-well plates for immunofluorescence) and allow them to adhere overnight.

TPT-260 Pre-treatment and Inflammatory Challenge

• Prepare stock solutions of TPT-260 in DMSO. Further dilute in culture medium to final concentrations of 5, 10, and 20 nM.

• Aspirate the old medium from the cells and replace it with a fresh medium containing the desired concentration of TPT-260 or vehicle (DMSO).

• Pre-treat the cells for 2 hours. (Note: The optimal pre-treatment time may need to be determined empirically for your specific experimental setup, as it is not explicitly stated in the primary literature.)

• Following pre-treatment, add LPS to a final concentration of 100 ng/mL and incubate for 3 hours.[2]

• After the LPS incubation, add Nigericin to a final concentration of 10 µM and incubate for an additional 30 minutes.[2]

Sample Collection

• Supernatant: Carefully collect the culture supernatant, centrifuge to remove any detached cells, and store at -80°C for subsequent ELISA analysis.

• Cell Lysates for RNA and Protein:

  • Wash the cells once with ice-cold PBS.

  • For RNA extraction, add TRIzol reagent directly to the wells and proceed according to the manufacturer's instructions.

  • For protein extraction, lyse the cells in ice-cold lysis buffer containing protease and phosphatase inhibitors. Scrape the cells, collect the lysate, and centrifuge to pellet cell debris. Collect the supernatant and determine the protein concentration using a BCA or Bradford assay.

Downstream Analysis

• Use commercially available ELISA kits for mouse IL-1β and TNF-α.

• Follow the manufacturer's instructions to measure the concentration of these cytokines in the collected culture supernatants.

• Generate a standard curve and calculate the cytokine concentrations in your samples.

• Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• Perform qPCR using a suitable master mix and primers for the target genes (Nlrp3, Tnf-α, Il1b) and a housekeeping gene (e.g., Gapdh or Actb).

• Note: Specific primer sequences should be designed and validated according to standard molecular biology practices.

• Calculate the relative gene expression using the ΔΔCt method.

• Separate equal amounts of protein lysate (20-40 µg) on an SDS-PAGE gel and transfer to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against p-p65, total p65, NLRP3, pro-IL-1β, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C. (Note: Optimal antibody dilutions need to be determined empirically.)

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system and quantify the band intensities.

• Fix the cells grown on coverslips with 4% paraformaldehyde for 15 minutes.

• Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

• Block with 1% BSA in PBST for 30 minutes.

• Incubate with a primary antibody against the p65 subunit of NF-κB overnight at 4°C.

• Wash and incubate with a fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

• Mount the coverslips on microscope slides using a mounting medium containing DAPI for nuclear counterstaining.

• Visualize the cells using a fluorescence microscope and quantify the nuclear translocation of p65.

Data Presentation

Quantitative data from the in vitro assays should be summarized in tables for clear comparison between different treatment groups.

Table 1: Effect of TPT-260 on Pro-inflammatory Cytokine Secretion in LPS/Nigericin-Stimulated Microglia

Treatment Group	IL-1β Concentration (pg/mL)	% Inhibition of IL-1β	TNF-α Concentration (pg/mL)	% Inhibition of TNF-α
Vehicle Control	N/A	N/A
LPS + Nigericin	0%	0%
TPT-260 (5 nM) + LPS/Nig
TPT-260 (10 nM) + LPS/Nig
TPT-260 (20 nM) + LPS/Nig

Table 2: Effect of TPT-260 on Pro-inflammatory Gene Expression in LPS/Nigericin-Stimulated Microglia

Treatment Group	Nlrp3 Fold Change	Tnf-α Fold Change	Il1b Fold Change
Vehicle Control	1.0	1.0	1.0
LPS + Nigericin
TPT-260 (5 nM) + LPS/Nig
TPT-260 (10 nM) + LPS/Nig
TPT-260 (20 nM) + LPS/Nig

Table 3: Effect of TPT-260 on NF-κB and NLRP3 Inflammasome Protein Expression/Activation

Treatment Group	p-p65/total p65 Ratio	NLRP3/β-actin Ratio	pro-IL-1β/β-actin Ratio
Vehicle Control
LPS + Nigericin
TPT-260 (5 nM) + LPS/Nig
TPT-260 (10 nM) + LPS/Nig
TPT-260 (20 nM) + LPS/Nig

(Note: The tables above are templates. The actual data, including mean values, standard deviations, and statistical significance, should be populated from experimental results.)

Conclusion

The TPT-260 in vitro assay provides a robust and reproducible method to assess the anti-neuroinflammatory properties of this compound. By following these detailed protocols, researchers can effectively measure the inhibitory effects of TPT-260 on key inflammatory pathways in microglia. This assay is a valuable tool for the pre-clinical evaluation of TPT-260 and other potential therapeutics for neurodegenerative diseases characterized by neuroinflammation.

References

• 1. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Preclinical Studies with TPT-260

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on designing and conducting preclinical studies for TPT-260, a small molecule chaperone of the retromer complex with potential therapeutic applications in neurodegenerative diseases.

Introduction to TPT-260

TPT-260 is a novel investigational compound that has demonstrated neuroprotective effects in preclinical models. It functions as a pharmacological chaperone for the retromer complex, a key cellular machinery involved in the trafficking and recycling of transmembrane proteins.[1][2] Dysregulation of retromer function has been implicated in the pathogenesis of neurodegenerative conditions, including Alzheimer's disease (AD) and ischemic stroke.[1][2][3]

Mechanism of Action: TPT-260 enhances the stability and function of the retromer complex.[3] This, in turn, has been shown to:

• Reduce the secretion of amyloid-beta (Aβ) peptides, which are central to the formation of amyloid plaques in Alzheimer's disease.[1][3]

• Lower levels of phosphorylated Tau (p-Tau), another key pathological hallmark of AD.[3]

• Attenuate neuroinflammation by inhibiting the activation of M1 microglia and suppressing the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines like IL-1β and TNF-α.[1][2]

• Promote the recycling of essential neuronal receptors.

Proposed Signaling Pathway for TPT-260

The following diagram illustrates the proposed signaling pathway through which TPT-260 exerts its neuroprotective effects.

Proposed signaling pathway of TPT-260.

In Vitro Preclinical Studies

A series of in vitro experiments should be conducted to characterize the cellular effects of TPT-260.

The following diagram outlines the general workflow for the proposed in vitro experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]

Application Notes and Protocols: TPT-260 Treatment of hiPSC-Derived Neurons

For Researchers, Scientists, and Drug Development Professionals

Introduction

Human induced pluripotent stem cell (hiPSC)-derived neurons are a critical tool in neuroscience research and drug discovery, providing a physiologically relevant human model for studying neurodegenerative diseases. TPT-260 is a small molecule chaperone of the retromer complex, a key cellular machinery involved in the trafficking and recycling of transmembrane proteins. Dysfunctional retromer has been implicated in the pathogenesis of neurodegenerative conditions such as Alzheimer's disease (AD).[1][2] TPT-260 has been shown to stabilize the retromer complex, offering a promising therapeutic strategy.[2]

These application notes provide a comprehensive overview of the use of TPT-260 in hiPSC-derived neuron cultures, including its mechanism of action, protocols for treatment, and methods for assessing its efficacy.

Mechanism of Action

TPT-260 acts as a pharmacological chaperone for the retromer complex.[2] The retromer complex is essential for the retrograde transport of cargo proteins from endosomes to the trans-Golgi network, a critical step in protein recycling and sorting. In neurons, retromer dysfunction can lead to the mis-trafficking of key proteins such as the amyloid precursor protein (APP), contributing to the generation of pathogenic amyloid-beta (Aβ) peptides.[2][3]

Furthermore, TPT-260 has demonstrated anti-inflammatory properties by inhibiting the pro-inflammatory M1 polarization of microglia. It achieves this by suppressing the nuclear translocation of NF-κB and reducing the expression of pro-inflammatory cytokines like IL-1β and TNF-α.[1][4] While this effect is primarily observed in microglia, neuroinflammation is a critical component of many neurodegenerative diseases, suggesting an indirect neuroprotective role for TPT-260.

Data Presentation

The following tables summarize the quantitative effects of TPT-260 treatment on key pathological markers in neuronal models.

Table 1: Effect of TPT-260 on Amyloid-Beta (Aβ) Secretion in SORL1 Mutant hiPSC-Derived Neurons [3]

Genotype	Treatment	Secreted Aβ 1-40 (% of DMSO control)	Secreted Aβ 1-42 (% of DMSO control)
SORL1 +/À	TPT-260	~75%	~70%
SORL1 Var	TPT-260	~80%	~75%
SORL1 KO	TPT-260	~90%	~95%

*Indicates a statistically significant reduction compared to DMSO control. Data is estimated from graphical representation in the source.

Table 2: Effect of TPT-260 on Tau Phosphorylation in hiPSC-Derived Neurons [3]

Tau Epitope	Treatment	Phospho-Tau Level (% of DMSO control)
AT8 (pSer202/Thr205)	TPT-260	Significantly Reduced
PHF1 (pSer396/Ser404)	TPT-260	Significantly Reduced
CP13 (pSer202)	TPT-260	Significantly Reduced*

*The source indicates a significant reduction but does not provide specific percentage values.

Experimental Protocols

I. Differentiation of hiPSCs into Cortical Neurons

This protocol is a synthesis of established methods for generating cortical neurons from hiPSCs.[5][6][7]

Materials:

• hiPSC lines

• Matrigel

• DMEM/F12 medium

• Neurobasal medium

• B-27 supplement

• N2 supplement

• GlutaMAX

• Penicillin-Streptomycin

• Dual SMAD inhibitors (e.g., SB431542 and Dorsomorphin)

• Brain-Derived Neurotrophic Factor (BDNF)

• Glial cell line-Derived Neurotrophic Factor (GDNF)

• Laminin

• Poly-L-ornithine (PLO)

Protocol:

• hiPSC Culture: Culture hiPSCs on Matrigel-coated plates in mTeSR1 or a similar maintenance medium.

• Neural Induction: When hiPSCs reach 70-80% confluency, switch to neural induction medium (DMEM/F12 with N2 supplement, GlutaMAX, and dual SMAD inhibitors). Continue for 7-10 days.

• Neural Progenitor Cell (NPC) Expansion: Dissociate the induced neural rosettes and plate them on PLO/laminin-coated plates in NPC expansion medium (Neurobasal medium with B-27 supplement, GlutaMAX, BDNF, and GDNF).

• Neuronal Differentiation: To initiate differentiation, withdraw the growth factors from the medium. Plate NPCs at the desired density on PLO/laminin-coated plates in neuronal differentiation medium (Neurobasal medium with B-27 and GlutaMAX).

• Maturation: Allow neurons to mature for at least 4-6 weeks before initiating experiments. Perform partial media changes every 2-3 days.

II. TPT-260 Treatment of hiPSC-Derived Neurons

Materials:

• Mature hiPSC-derived cortical neurons (4-6 weeks post-differentiation)

• TPT-260 (stock solution in DMSO)

• Neuronal differentiation medium

• DMSO (vehicle control)

Protocol:

• Preparation of TPT-260 Working Solutions: Prepare fresh dilutions of TPT-260 in pre-warmed neuronal differentiation medium. A suggested concentration range for initial experiments is 5 nM to 20 nM, based on effective concentrations used in primary microglia cultures.[1] A vehicle control (DMSO) at the same final concentration as the highest TPT-260 dose should be prepared.

• Treatment: Perform a half-media change on the mature neuronal cultures, replacing the old medium with the prepared TPT-260 or vehicle control medium.

• Incubation: Return the cultures to the incubator (37°C, 5% CO₂) for the desired treatment period. For assessment of Aβ levels, a 48-72 hour treatment is a common starting point.

• Endpoint Analysis: Following treatment, collect the conditioned media for Aβ ELISA and lyse the cells for protein analysis (e.g., Western blotting for phospho-tau).

III. Endpoint Assays

A. Quantification of Secreted Aβ (ELISA)

• Collect the conditioned media from the treated neuronal cultures.

• Centrifuge the media to pellet any cellular debris.

• Use a commercial Aβ 1-40 and Aβ 1-42 ELISA kit to quantify the concentration of secreted Aβ peptides according to the manufacturer's instructions.

• Normalize the Aβ concentrations to the total protein content of the corresponding cell lysates.

B. Analysis of Tau Phosphorylation (Western Blot)

• Lyse the treated neurons in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Determine the total protein concentration of each lysate using a BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Probe the membrane with primary antibodies against specific phospho-tau epitopes (e.g., AT8, PHF1, CP13) and total tau.

• Use appropriate HRP-conjugated secondary antibodies and a chemiluminescent substrate for detection.

• Quantify the band intensities and normalize the phospho-tau signal to the total tau signal.

C. Assessment of NF-κB Nuclear Translocation (Immunocytochemistry)

• Fix the treated neurons with 4% paraformaldehyde.

• Permeabilize the cells with 0.1% Triton X-100.

• Block with a suitable blocking buffer (e.g., 5% bovine serum albumin in PBS).

• Incubate with a primary antibody against the p65 subunit of NF-κB.

• Incubate with a fluorescently labeled secondary antibody and a nuclear counterstain (e.g., DAPI).

• Image the cells using a fluorescence microscope and quantify the nuclear-to-cytoplasmic fluorescence intensity ratio of the p65 signal.

Visualizations

Caption: TPT-260 signaling pathways in neuronal context.

References

• 1. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stabilizing the Retromer Complex in a Human Stem Cell Model of Alzheimer’s Disease Reduces TAU Phosphorylation Independently of Amyloid Precursor Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. repub.eur.nl [repub.eur.nl]
• 6. parkinsonsroadmap.org [parkinsonsroadmap.org]
• 7. biorxiv.org [biorxiv.org]

Practical Guide for TPT-260 Use in Neurodegeneration Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

TPT-260 is a small molecule chaperone that stabilizes the retromer complex, a crucial component of the cellular machinery responsible for recycling and trafficking of transmembrane proteins.[1][2][3] Dysfunction of the retromer complex has been implicated in the pathogenesis of neurodegenerative diseases, including Alzheimer's disease, by disrupting the trafficking of key proteins such as the amyloid precursor protein (APP).[4][5] TPT-260 has emerged as a promising research tool and potential therapeutic agent by enhancing retromer function, thereby mitigating pathological phenotypes associated with neurodegeneration.[4][5] This guide provides detailed application notes and experimental protocols for the use of TPT-260 in neurodegeneration research.

Mechanism of Action

TPT-260 acts by binding to the core trimer of the retromer complex (VPS35-VPS26-VPS29), enhancing its stability and function.[4] This stabilization promotes the recycling of transmembrane proteins from the endosome to the trans-Golgi network, preventing their degradation in the lysosome.[6] In the context of neurodegeneration, this has two major downstream effects:

• Modulation of Amyloid Precursor Protein (APP) Trafficking: By enhancing retromer-mediated recycling of APP away from the endosomal pathway where amyloid-beta (Aβ) is generated, TPT-260 reduces the production of pathogenic Aβ peptides.[4][5]

• Anti-inflammatory Effects: TPT-260 has been shown to suppress neuroinflammation by inhibiting the activation of M1 microglia.[1][2][3] This is achieved through the repression of the NF-κB signaling pathway, a key regulator of inflammatory responses.[1][2][3]

While the p53 pathway is a significant player in neuronal apoptosis and neurodegeneration, current research has not established a direct regulatory link between TPT-260 and the p53 signaling cascade.[7][8][9][10][11][12]

Data Presentation

The following tables summarize the quantitative effects of TPT-260 observed in various preclinical models of neurodegeneration.

Table 1: Effect of TPT-260 on Alzheimer's Disease-Related Pathologies (In Vitro)

Model System	Treatment	Outcome Measure	Result	Reference
hiPSC-derived neurons (SORL1+/-, SORL1Var)	TPT-260	Secreted Aβ40	Reduction to wild-type levels	[4][5]
hiPSC-derived neurons (SORL1+/-, SORL1Var)	TPT-260	Secreted Aβ42	Reduction to wild-type levels	[4][5]
hiPSC-derived neurons (SORL1 KO)	TPT-260	Phosphorylated Tau (p-Tau)	Significant reduction	[5]
G511R variant hiPSC-derived neurons	TPT-260	Lysosome Size	Reduction in enlarged lysosomes	[13]
SORL1 KO hiPSC-derived neurons	TPT-260	Lysosomal Degradation (DQ-Red-BSA assay)	Complete rescue of impaired degradation	[4][13]

Table 2: Effect of TPT-260 in an Ischemic Stroke Mouse Model (In Vivo)

Model System	Treatment	Outcome Measure	Result	Reference
MCAO Mouse Model	5 mg/kg TPT-260 (intraperitoneal)	Brain Infarct Area	Significant reduction	[1][14]
MCAO Mouse Model	5 mg/kg TPT-260 (intraperitoneal)	Neurological Function (Bederson score)	Significant improvement	[1][14]
MCAO Mouse Model	5 mg/kg TPT-260 (intraperitoneal)	IL-1β Levels in Brain	Significant suppression	[1][14]
MCAO Mouse Model	5 mg/kg TPT-260 (intraperitoneal)	TNF-α Levels in Brain	Significant suppression	[1][14]

Table 3: Effect of TPT-260 on Microglia-Mediated Neuroinflammation (In Vitro)

Model System	Treatment	Outcome Measure	Result	Reference
Primary Microglia (LPS/Nigericin stimulated)	TPT-260	NF-κB p65 Nuclear Translocation	Significant inhibition	[1]
Primary Microglia (LPS/Nigericin stimulated)	TPT-260	NLRP3 Gene Expression	Significant decrease	[1]
Primary Microglia (LPS/Nigericin stimulated)	TPT-260	TNF-α Gene Expression	Significant decrease	[1]
Primary Microglia (LPS/Nigericin stimulated)	TPT-260	IL-1β Gene Expression	Significant decrease	[1]

Experimental Protocols

Protocol 1: In Vitro Treatment of hiPSC-derived Neurons with TPT-260

Objective: To assess the effect of TPT-260 on Aβ and p-Tau levels in human iPSC-derived neurons.

Materials:

• hiPSC-derived cortical neurons

• Complete neuronal culture medium

• TPT-260 (stock solution in DMSO)

• DMSO (vehicle control)

• ELISA kits for Aβ40 and Aβ42

• Antibodies for Western blot (total Tau, p-Tau specific epitopes)

• Cell lysis buffer

• BCA protein assay kit

Procedure:

• Culture hiPSC-derived neurons to the desired stage of maturity.

• Prepare working solutions of TPT-260 in complete culture medium at final concentrations ranging from 1 µM to 10 µM. Prepare a vehicle control with an equivalent concentration of DMSO.

• Replace the culture medium with the TPT-260 or vehicle-containing medium.

• Incubate the cells for 48-72 hours.

• For Aβ analysis: Collect the conditioned medium and centrifuge to remove cellular debris. Analyze the supernatant for secreted Aβ40 and Aβ42 levels using a sandwich ELISA according to the manufacturer's instructions.

• For p-Tau analysis: Wash the cells with ice-cold PBS and lyse the cells in lysis buffer. Determine the total protein concentration using a BCA assay. Perform Western blotting with antibodies against total Tau and specific p-Tau epitopes (e.g., AT8, PHF-1).

Protocol 2: In Vivo Administration of TPT-260 in a Mouse Model of Ischemic Stroke (MCAO)

Objective: To evaluate the neuroprotective and anti-inflammatory effects of TPT-260 in a mouse model of ischemic stroke.

Materials:

• C57BL/6 mice (2-month-old)

• TPT-260

• Sterile saline

• Anesthesia (e.g., isoflurane)

• Surgical instruments for MCAO

• TTC (2,3,5-triphenyltetrazolium chloride) staining solution

• ELISA kits for IL-1β and TNF-α

Procedure:

• Dissolve TPT-260 in sterile saline to a final concentration for a 5 mg/kg dosage.

• Administer TPT-260 or an equal volume of saline (vehicle control) via intraperitoneal injection 24 hours prior to MCAO surgery.[1]

• Induce transient middle cerebral artery occlusion (MCAO) for 60 minutes followed by reperfusion.

• Assess neurological deficits at 3 hours post-MCAO using the Bederson scoring system.[1]

• At 24 hours post-MCAO, euthanize the mice and collect the brains.

• For infarct volume analysis: Section the brains and stain with 2% TTC solution to visualize the infarct area. Quantify the infarct volume using image analysis software.

• For cytokine analysis: Homogenize brain tissue from the ischemic hemisphere and measure the levels of IL-1β and TNF-α using ELISA kits.

Protocol 3: In Vitro Microglia Activation and TPT-260 Treatment

Objective: To investigate the effect of TPT-260 on microglia-mediated neuroinflammation.

Materials:

• Primary microglia cultures

• DMEM/F12 medium with 10% FBS and antibiotics

• Lipopolysaccharide (LPS)

• Nigericin

• TPT-260 (stock solution in DMSO)

• Reagents for immunocytochemistry (anti-NF-κB p65 antibody, DAPI)

• Reagents for qRT-PCR (TRIzol, cDNA synthesis kit, SYBR Green)

Procedure:

• Isolate and culture primary microglia from neonatal mouse pups.

• Pre-treat the microglia with TPT-260 (e.g., 1-10 µM) or vehicle (DMSO) for 1 hour.

• Stimulate the microglia with LPS (100 ng/mL) for 3 hours, followed by Nigericin (1 µM) for 30 minutes to induce M1 polarization and inflammasome activation.[1]

• For NF-κB translocation analysis: Fix the cells and perform immunocytochemistry using an antibody against the p65 subunit of NF-κB. Counterstain the nuclei with DAPI. Capture images using a fluorescence microscope and quantify the nuclear translocation of p65.

• For gene expression analysis: Isolate total RNA using TRIzol and perform qRT-PCR to measure the mRNA levels of pro-inflammatory genes such as Nlrp3, Tnf-α, and Il-1β.

Mandatory Visualization

Caption: TPT-260 stabilizes the retromer complex, promoting APP recycling.

Caption: TPT-260 inhibits NF-κB signaling in microglia.

Drug Development Considerations

Pharmacokinetics and Pharmacodynamics: Detailed pharmacokinetic and pharmacodynamic profiles of TPT-260 are not extensively published in the public domain. Preclinical studies in mice have utilized intraperitoneal administration at a dose of 5 mg/kg.[1] Further studies are required to determine its oral bioavailability, blood-brain barrier penetration, and metabolic fate, which are critical for its development as a therapeutic for neurodegenerative diseases.

Toxicology: TPT-260 is described as being minimally cytotoxic in in vitro studies.[1][3] However, comprehensive preclinical toxicology studies are necessary to establish a safety profile for potential clinical development.

Clinical Trials: As of the current date, there are no publicly registered clinical trials for TPT-260 in neurodegenerative diseases. Its development appears to be in the preclinical stage.

TPT-260 represents a valuable tool for investigating the role of the retromer complex in neurodegeneration. The provided protocols offer a starting point for researchers to explore its efficacy in various models. For drug development professionals, while the preclinical data are promising, further investigation into the ADME (absorption, distribution, metabolism, and excretion) and safety profiles of TPT-260 is essential before it can be advanced to clinical trials.

References

• 1. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pharmacologic enhancement of retromer rescues endosomal pathology induced by defects in the Alzheimer’s gene SORL1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. The retromer complex – endosomal protein recycling and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 7. p53 is a central regulator driving neurodegeneration caused by C9orf72 poly(PR) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cooperation between p53 and the telomere-protecting shelterin component Pot1a in endometrial carcinogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. P53 Dysfunction in Neurodegenerative Diseases - The Cause or Effect of Pathological Changes? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Role of p53 in Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. diademdx.com [diademdx.com]
• 12. Involvement of the p53/p21 complex in p53-dependent gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing TPT-260 Concentration for Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information, troubleshooting guides, and frequently asked questions (FAQs) for optimizing the concentration of TPT-260 in your cell culture experiments. TPT-260 is a small molecule chaperone of the retromer complex, a key component in cellular protein trafficking. It has demonstrated therapeutic potential in preclinical models of neurodegenerative diseases, such as Alzheimer's disease and ischemic stroke, primarily through its role in reducing neuroinflammation and modulating protein processing.[1][2]

Quick Reference Data

The following tables provide a summary of key quantitative data for TPT-260 to facilitate easy reference in your experimental design.

Table 1: TPT-260 Properties

Property	Value	Source
CAS Number	2076-91-7	[1]
Molecular Weight	260.00 g/mol (free base)	[2]
333.32 g/mol (dihydrochloride)	[2]
Solubility	DMSO: 25-100 mg/mL	[2]
Water: 33.33 mg/mL (requires sonication)
PBS: 10-33.33 mg/mL	[2]
Storage	Store stock solutions at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Table 2: Reported In Vitro Concentrations of TPT-260

Cell Type	Concentration Range	Application	Source
Primary Microglia	5, 10, 20 nM	Inhibition of neuroinflammation	[1]
hiPSC-derived Neurons (with SORL1 mutations)	10-30 µM	Rescue of endosomal enlargement and reduction of Aβ secretion	[2]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of TPT-260?

A1: TPT-260 is a small molecule chaperone that stabilizes the retromer complex. The retromer complex is essential for the recycling of transmembrane proteins from endosomes to the trans-Golgi network. By enhancing retromer function, TPT-260 can influence the trafficking and processing of proteins like the amyloid precursor protein (APP), potentially reducing the production of amyloid-beta (Aβ) peptides implicated in Alzheimer's disease.[2] Additionally, TPT-260 has been shown to inhibit neuroinflammation by suppressing the NF-κB signaling pathway in microglia.[1]

Q2: What is a good starting concentration for my cell line?

A2: Based on published data, the effective concentration of TPT-260 can vary significantly depending on the cell type and the biological question being investigated. For primary microglia, concentrations in the nanomolar range (5-20 nM) have been used to study anti-inflammatory effects.[1] In contrast, for human induced pluripotent stem cell (hiPSC)-derived neurons, concentrations in the micromolar range (10-30 µM) were required to observe effects on protein trafficking.[2]

For a new cell line, it is recommended to perform a dose-response experiment to determine the optimal concentration. A broad range of concentrations, spanning several orders of magnitude (e.g., 1 nM to 100 µM), should be tested initially.

Q3: How should I prepare my TPT-260 stock solution?

A3: TPT-260 is soluble in DMSO and water.[2] For cell culture experiments, it is common to prepare a high-concentration stock solution in DMSO (e.g., 10-20 mM) and then dilute it to the final working concentration in your cell culture medium. Ensure the final concentration of DMSO in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments.

Q4: Is TPT-260 cytotoxic?

A4: Studies in primary microglia have indicated that TPT-260 is minimally cytotoxic at effective concentrations.[1] However, it is crucial to determine the cytotoxic profile of TPT-260 in your specific cell line. A cell viability assay, such as the MTT or MTS assay, should be performed in parallel with your functional assays to identify a concentration range that is effective without causing significant cell death.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No observable effect of TPT-260	- Concentration is too low: The effective concentration can be cell-type dependent. - Compound instability: TPT-260 may be unstable in your culture medium over long incubation times. - Incorrect target or pathway: The biological process you are studying may not be regulated by the retromer complex or NF-κB signaling in your cell model.	- Perform a dose-response experiment with a wider range of concentrations. - Prepare fresh dilutions of TPT-260 for each experiment. Consider reducing the incubation time or replenishing the medium with fresh compound. - Confirm that the key proteins of the retromer and NF-κB pathways are expressed in your cell line.
High cell death or unexpected cytotoxicity	- Concentration is too high: Exceeding the optimal therapeutic window can lead to off-target effects and toxicity. - Solvent toxicity: The final concentration of DMSO in the culture medium may be too high. - Compound precipitation: TPT-260 may precipitate out of solution at high concentrations in aqueous media.	- Perform a cytotoxicity assay (e.g., MTT) to determine the IC50 value and select a non-toxic concentration range for your experiments. - Ensure the final DMSO concentration is below 0.1%. Run a vehicle control to assess solvent toxicity. - Visually inspect the culture medium for any signs of precipitation after adding TPT-260. If precipitation occurs, try preparing the working solution in a pre-warmed medium and vortexing thoroughly.
Inconsistent results between experiments	- Variability in cell health and density: Differences in cell passage number, confluency, and overall health can affect the response to treatment. - Inconsistent compound preparation: Errors in preparing stock or working solutions can lead to variability. - Freeze-thaw cycles of stock solution: Repeated freezing and thawing can degrade the compound.	- Maintain consistent cell culture practices. Use cells within a defined passage number range and seed at a consistent density. - Calibrate pipettes regularly and prepare fresh dilutions for each experiment. - Aliquot the stock solution into single-use vials to avoid multiple freeze-thaw cycles.

Experimental Protocols

Protocol 1: Determining Optimal TPT-260 Concentration using an MTT Cell Viability Assay

This protocol provides a method to determine the cytotoxic concentration (IC50) and a suitable working concentration range for TPT-260 in your adherent cell line of interest.

Materials:

• TPT-260

• Dimethyl sulfoxide (B87167) (DMSO)

• Your cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count your cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate overnight at 37°C and 5% CO₂ to allow cells to attach.

• TPT-260 Treatment:

  • Prepare a 2X working solution of TPT-260 in complete culture medium. It is recommended to perform serial dilutions to test a wide range of concentrations (e.g., 0.01 nM to 100 µM).

  • Also, prepare a 2X vehicle control (containing the same final concentration of DMSO as the highest TPT-260 concentration) and a media-only control.

  • Carefully remove the old medium from the wells and add 100 µL of the 2X TPT-260 working solutions, vehicle control, or media-only control to the appropriate wells. It is recommended to have at least three replicate wells for each condition.

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 2-4 hours at 37°C until a purple precipitate (formazan) is visible.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

  • Incubate the plate at room temperature for at least 15 minutes on a shaker to ensure complete solubilization.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the cell viability against the log of the TPT-260 concentration to generate a dose-response curve and determine the IC50 value.

Visualizations

Signaling Pathways and Experimental Workflow

Caption: Mechanism of action of TPT-260.

Caption: Workflow for determining optimal TPT-260 concentration.

References

• 1. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PMC [pmc.ncbi.nlm.nih.gov]

potential off-target effects of TPT-260 in neuronal cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the potential off-target effects of TPT-260 in neuronal cells. The information is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guides

This section addresses specific issues that researchers may encounter during their experiments with TPT-260, with a focus on differentiating on-target from potential off-target effects.

Issue 1: Unexpected Neuronal Toxicity or Phenotype Observed

Question: I am observing unexpected neuronal toxicity or a phenotype inconsistent with the known function of the retromer complex after TPT-260 treatment. How can I determine if this is an off-target effect?

Answer: It is crucial to systematically investigate unexpected cellular responses. Here is a troubleshooting workflow to dissect the observed effects:

Troubleshooting Workflow

Caption: Troubleshooting workflow for unexpected phenotypes.

Experimental Protocols:

• Dose-Response Analysis:

  • Plate neuronal cells at the desired density in a multi-well plate.

  • Prepare a serial dilution of TPT-260, typically ranging from 10 nM to 100 µM.

  • Treat the cells with the different concentrations of TPT-260 for the desired time point (e.g., 24, 48, 72 hours).

  • Include a vehicle control (e.g., DMSO).

  • Assess cell viability using a standard assay (e.g., MTT, CellTiter-Glo).

  • Plot the viability data against the log of the TPT-260 concentration to determine the IC50 value.

• Genetic Knockdown of VPS35:

  • Design and validate siRNA or shRNA constructs targeting the VPS35 subunit of the retromer complex.

  • Transfect or transduce neuronal cells with the knockdown constructs.

  • Confirm knockdown efficiency by Western blot or qPCR.

  • Treat the knockdown cells and control cells with TPT-260.

  • Assess if the knockdown rescues or mimics the unexpected phenotype. A rescue would suggest an on-target effect.

Issue 2: Variability in Experimental Results

Question: My results with TPT-260 are inconsistent across experiments. What could be the cause?

Answer: Variability can stem from several factors. Refer to the table below for common causes and solutions.

Potential Cause	Troubleshooting Step
Compound Stability	TPT-260 is often supplied as a dihydrochloride (B599025) salt and dissolved in DMSO. Ensure proper storage of stock solutions (-20°C or -80°C) and avoid repeated freeze-thaw cycles. Prepare fresh dilutions for each experiment.
Cell Culture Conditions	Neuronal cultures are sensitive to minor changes in media composition, passage number, and cell density. Maintain consistent cell culture practices.
Assay Timing	The effects of TPT-260 on protein trafficking and downstream signaling are time-dependent. Perform a time-course experiment to identify the optimal treatment duration for your specific endpoint.

Frequently Asked Questions (FAQs)

Q1: What is the known mechanism of action of TPT-260?

A1: TPT-260, also known as R55, is a small molecule pharmacological chaperone.[1] It functions by binding to and stabilizing the cargo-recognition core of the retromer complex, which is a trimer composed of the proteins VPS35, VPS26, and VPS29.[2][3] This stabilization enhances the function of the retromer complex in endosomal trafficking, which is crucial for the recycling of transmembrane proteins.[3]

Q2: Have any specific off-target interactions of TPT-260 been reported in neuronal cells?

A2: To date, there are no specific, peer-reviewed studies detailing the off-target profile of TPT-260. Its development has been focused on its role as a retromer chaperone. However, like any small molecule, TPT-260 has the potential for off-target interactions. Researchers should remain vigilant for unexpected effects.

Q3: What are the predicted on-target effects of TPT-260 in neuronal models of disease?

A3: Based on its mechanism of action, the on-target effects of TPT-260 in neuronal disease models are primarily related to the restoration of proper protein trafficking.

Predicted On-Target Effect	Disease Context	References
Reduction in secreted Amyloid-beta (Aβ) peptides	Alzheimer's Disease	[2][4]
Reduction in phosphorylated Tau (p-Tau) levels	Alzheimer's Disease	[2][4]
Rescue of enlarged endosome phenotype	Alzheimer's Disease	[2][5]
Attenuation of neuroinflammation via NF-κB signaling	Ischemic Stroke	[6]

Q4: What experimental approaches can be used to proactively identify potential off-target effects of TPT-260?

A4: A multi-pronged approach is recommended to identify potential off-target interactions.

Workflow for Off-Target Identification

Caption: Workflow for proactive off-target screening.

Experimental Protocols:

• Thermal Proteome Profiling (TPP / MS-CETSA):

  • Culture neuronal cells and treat with TPT-260 or vehicle control.

  • Harvest the cells and lyse them to obtain protein extracts.

  • Aliquot the lysates and heat them to a range of temperatures (e.g., 37°C to 67°C).

  • Centrifuge to pellet aggregated proteins and collect the soluble fraction.

  • Prepare the soluble proteins for mass spectrometry analysis (e.g., trypsin digestion, TMT labeling).

  • Analyze the samples by LC-MS/MS to quantify protein abundance at each temperature.

  • Binding of TPT-260 to a protein will typically increase its thermal stability, resulting in a shift in its melting curve. This allows for the proteome-wide identification of potential targets.

• Affinity Purification-Mass Spectrometry (AP-MS):

  • Synthesize a derivative of TPT-260 with a linker and an affinity tag (e.g., biotin).

  • Validate that the tagged compound retains its on-target activity.

  • Incubate the tagged TPT-260 with neuronal cell lysate.

  • Use streptavidin-coated beads to pull down the tagged compound along with its binding partners.

  • Include a competition control where the lysate is pre-incubated with an excess of untagged TPT-260.

  • Wash the beads to remove non-specific binders.

  • Elute the bound proteins and identify them by mass spectrometry. Proteins that are specifically pulled down by the tagged compound and competed off by the untagged compound are potential off-targets.

Q5: Could off-target effects of TPT-260 be beneficial?

A5: Yes, this is a possibility. The phenomenon where a drug's therapeutic efficacy is due to its interaction with multiple targets is known as polypharmacology. If TPT-260 were to have off-target effects that are also beneficial in the context of neurodegenerative diseases (e.g., inhibition of a pro-inflammatory kinase), this could contribute to its overall therapeutic profile. However, any off-target activity would need to be carefully characterized.

References

• 1. TPT-260 | Benchchem [benchchem.com]
• 2. biorxiv.org [biorxiv.org]
• 3. Stabilizing the Retromer Complex in a Human Stem Cell Model of Alzheimer’s Disease Reduces TAU Phosphorylation Independently of Amyloid Precursor Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PubMed [pubmed.ncbi.nlm.nih.gov]

TPT-260 Technical Support Center: Troubleshooting Experimental Variability

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing experimental variability when working with TPT-260.

Frequently Asked Questions (FAQs)

1. What is TPT-260 and what is its mechanism of action?

TPT-260, also known as R55, is a small molecule chaperone of the retromer complex.[1][2] Its primary function is to stabilize this complex, which is essential for the recycling and trafficking of membrane protein receptors.[1][3][4] TPT-260 has demonstrated therapeutic potential in preclinical models of neurodegenerative diseases, such as Alzheimer's disease and ischemic stroke, by reducing amyloid plaque deposition, lowering phosphorylated Tau levels, and mitigating neuroinflammation through the inhibition of M1 microglia activation via the NF-κB signaling pathway.[1][3][4]

2. How should I dissolve and store TPT-260?

Proper handling and storage of TPT-260 are critical for maintaining its stability and activity.

Parameter	Recommendation
Solvent	TPT-260 is soluble in DMSO (25–100 mg/mL) and PBS (10–33.33 mg/mL).[5] For cell culture experiments, a common practice is to prepare a high-concentration stock solution in DMSO.[3][6]
Storage	Store TPT-260 as a lyophilized powder at -20°C in a desiccated environment.[5]
Stock Solutions	Prepare a stock solution (e.g., 20 mM in DMSO), aliquot it into single-use volumes to minimize freeze-thaw cycles, and store at -20°C.[3][6]

3. I am observing inconsistent results between experiments. What are the potential causes?

Experimental variability can arise from several factors. Consider the following to improve consistency:

• Cell Line Health and Passage Number: Ensure your cells are healthy, free from contamination, and within a consistent and low passage number range. High passage numbers can lead to phenotypic drift and altered cellular responses.

• Compound Preparation: Always prepare fresh working solutions of TPT-260 from a single, validated stock on the day of the experiment. Inconsistent dilution or prolonged storage of working solutions can affect its potency.

• Experimental Conditions: Maintain consistent incubation times, cell densities, and media formulations across all experiments. Minor variations in these parameters can lead to significant differences in results.

• Assay-Specific Variability: The inherent variability of your specific assay (e.g., ELISA, Western blot, immunofluorescence) can contribute to inconsistent data. Ensure your assays are well-validated and include appropriate positive and negative controls in every experiment.

4. I am seeing signs of cytotoxicity in my cell cultures after TPT-260 treatment. How can I address this?

While TPT-260 is reported to be minimally cytotoxic, high concentrations or sensitive cell lines may exhibit adverse effects.[3]

• Dose-Response Curve: Perform a dose-response experiment to determine the optimal, non-toxic concentration range for your specific cell line and experimental duration.

• Solvent Control: High concentrations of DMSO can be toxic to cells. Ensure the final concentration of DMSO in your culture medium is consistent across all treatment groups (including vehicle controls) and is below the toxic threshold for your cells (typically <0.5%).

• Incubation Time: Shortening the incubation time with TPT-260 may reduce cytotoxicity while still allowing for the desired biological effect.

• Cell Viability Assay: Routinely perform a cell viability assay (e.g., MTT, trypan blue exclusion) to monitor the health of your cells following treatment.

5. What are the recommended concentrations for in vitro and in vivo experiments?

The optimal concentration of TPT-260 will depend on the specific experimental system.

Experiment Type	Recommended Concentration/Dosage	Source
In Vitro (Cell Culture)	5 nM - 30 µM	[3][5]
In Vivo (Mice)	5 mg/kg (intraperitoneal injection)	[3]

It is highly recommended to perform a dose-response study to determine the optimal concentration for your specific model and desired endpoint.

Experimental Protocols

1. In Vitro Treatment of Primary Microglia with TPT-260

This protocol is adapted from studies investigating the anti-inflammatory effects of TPT-260.[3][4]

• Cell Culture: Culture primary microglia in appropriate media and conditions.

• Preparation of TPT-260:

  • Prepare a 20 mM stock solution of TPT-260 in DMSO.[3][6]

  • On the day of the experiment, dilute the stock solution in culture medium to the desired final concentrations (e.g., 5, 10, and 20 nM).[3]

• Treatment:

  • For inflammatory stimulation, treat microglia with lipopolysaccharides (LPS) (e.g., 100 ng/mL) for a specified period (e.g., 3 hours).[3]

  • Pre-treat the cells with the desired concentrations of TPT-260 before or concurrently with the inflammatory stimulus, depending on the experimental design.

• Analysis: Following incubation, cells can be harvested for analysis of pro-inflammatory markers (e.g., IL-1β, TNF-α) by qPCR, ELISA, or Western blotting.

2. In Vivo Administration of TPT-260 in a Mouse Model of Ischemic Stroke

This protocol is based on a study evaluating the neuroprotective effects of TPT-260.[3]

• Animal Model: Use an established model of ischemic stroke, such as the middle cerebral artery occlusion (MCAO) model in mice.

• Preparation of TPT-260 for Injection: Dissolve TPT-260 in a vehicle suitable for intraperitoneal injection (e.g., saline).

• Administration:

  • Administer TPT-260 at a dose of 5 mg/kg via intraperitoneal injection.[3]

  • The timing of administration relative to the ischemic event is a critical parameter. For example, a single dose can be administered 24 hours prior to MCAO surgery.[3]

• Analysis: Assess neurological function using a relevant scoring system (e.g., Bederson score) and quantify the infarct area in the brain tissue.[3] Analyze brain tissue for markers of neuroinflammation.

Visualizations

TPT-260 Signaling Pathway in Neuroinflammation

References

• 1. biorxiv.org [biorxiv.org]
• 2. 404 | BioChemPartner [m.biochempartner.com]
• 3. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. TPT-260 Dihydrochloride (2076-91-7) for sale [vulcanchem.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Addressing TPT-260 Cytotoxicity in Long-Term Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering potential cytotoxicity with TPT-260 in long-term experimental settings. While TPT-260 is reported to be minimally cytotoxic in short-term applications, long-duration exposure may present unique challenges.[1][2] This guide offers structured advice for identifying, mitigating, and understanding potential cytotoxic effects.

Troubleshooting Guide

Unexpected cell death or reduced proliferation in long-term studies with TPT-260 can arise from various factors. The table below outlines potential issues, their likely causes, and recommended actions.

Observed Issue	Potential Cause	Recommended Troubleshooting Steps
Gradual decrease in cell viability over several days/weeks.	1. Compound instability: TPT-260 may degrade in culture medium over time, leading to the formation of cytotoxic byproducts. 2. Cumulative low-level toxicity: Even at concentrations deemed safe in short-term assays, prolonged exposure may lead to cumulative stress and cell death. 3. Metabolite toxicity: Cellular metabolism of TPT-260 over time could produce toxic metabolites.[3]	1. Refresh the culture medium with freshly prepared TPT-260 at regular intervals (e.g., every 48-72 hours). 2. Perform a dose-response and time-course experiment to identify the No-Observed-Adverse-Effect Level (NOAEL) for long-term exposure. 3. Analyze conditioned media for TPT-260 degradation products or potential metabolites.
Sudden drop in cell viability after a specific treatment duration.	1. Induction of apoptotic pathways: TPT-260 might trigger programmed cell death after a certain exposure threshold is reached.[4] 2. Cell cycle arrest: The compound may be causing irreversible cell cycle arrest, leading to subsequent cell death.	1. Conduct assays to detect markers of apoptosis (e.g., caspase activation, Annexin V staining). 2. Perform cell cycle analysis using flow cytometry to investigate potential cell cycle arrest.
Discrepancy between different viability assays (e.g., MTT vs. LDH).	1. Interference with assay chemistry: TPT-260 may directly inhibit or activate metabolic enzymes (e.g., mitochondrial reductases used in MTT assays), leading to inaccurate readings.[3] 2. Assay sensitivity: Different assays measure different aspects of cell health (metabolism vs. membrane integrity), and one may be more sensitive to the specific mode of cytotoxicity.	1. Use a panel of cytotoxicity assays that measure different cellular parameters (e.g., ATP levels, membrane integrity, protease activity). 2. Run appropriate controls to test for direct compound interference with the assay reagents.
High variability in results between replicate experiments.	1. Inconsistent cell seeding density: Variations in the initial number of cells can significantly impact the outcome of long-term assays. 2. Inconsistent compound preparation: Errors in serial dilutions or storage of TPT-260 can lead to variable effective concentrations.	1. Ensure precise and consistent cell counting and seeding for all experiments. 2. Prepare fresh stock solutions of TPT-260 for each experiment and use calibrated pipettes for dilutions.

Frequently Asked Questions (FAQs)

Q1: My initial short-term (24-72 hour) cytotoxicity assays showed no TPT-260 toxicity, but I'm seeing cell death in my 14-day experiment. Why is this happening?

A1: This is a common observation in long-term studies. The discrepancy can arise from several factors, including the cumulative effects of low-level stress that are not apparent in short-term assays, the degradation of the compound into potentially more toxic substances over time, or the induction of slower-acting cell death pathways like apoptosis. It is crucial to design experiments that specifically assess the effects of chronic exposure.[5]

Q2: What is the best type of assay to use for evaluating long-term cytotoxicity of TPT-260?

A2: For long-term studies, endpoint assays like the standard MTT or LDH assays may be insufficient. Continuous or kinetic assays are often more informative. A clonogenic survival assay is considered a gold-standard for assessing the long-term effects of a compound on the proliferative capacity of cells. Additionally, repeated exposure assays, where the compound is replenished with each media change, can mimic chronic dosing scenarios.

Q3: How can I determine if TPT-260 is causing apoptosis or necrosis in my long-term cultures?

A3: To distinguish between apoptosis and necrosis, you can use a combination of assays. Flow cytometry with Annexin V and propidium (B1200493) iodide (PI) staining is a common method. Annexin V will stain early apoptotic cells, while PI will stain late apoptotic and necrotic cells. Additionally, you can measure the activity of caspases, which are key enzymes in the apoptotic pathway.

Q4: Could the observed cytotoxicity be specific to my cell line?

A4: Yes, the cytotoxic effects of a compound can be highly cell-type dependent due to differences in metabolism, expression of target proteins, and cellular stress responses. It is advisable to test the long-term effects of TPT-260 in multiple relevant cell lines to determine if the observed cytotoxicity is a general effect or specific to a particular cellular context.

Quantitative Data Presentation

As no specific long-term cytotoxicity data for TPT-260 is publicly available, the following table serves as a template for researchers to structure their own findings. This allows for a clear comparison of the compound's effects across different concentrations and time points.

Table 1: Template for Long-Term Cytotoxicity of TPT-260

Time Point	TPT-260 Concentration	% Cell Viability (e.g., Real-Time Glo)	% Colony Forming Efficiency (Clonogenic Assay)	% LDH Release
Day 7	Vehicle Control (0 µM)	100%	100%	Baseline
	1 µM	User Data	User Data	User Data
	10 µM	User Data	User Data	User Data
	50 µM	User Data	User Data	User Data
Day 14	Vehicle Control (0 µM)	100%	100%	Baseline
	1 µM	User Data	User Data	User Data
	10 µM	User Data	User Data	User Data
	50 µM	User Data	User Data	User Data
Day 21	Vehicle Control (0 µM)	100%	100%	Baseline
	1 µM	User Data	User Data	User Data
	10 µM	User Data	User Data	User Data

| | 50 µM | User Data | User Data | User Data |

Experimental Protocols

Clonogenic Survival Assay

This assay assesses the ability of single cells to proliferate and form colonies after long-term exposure to a test compound.

Materials:

• Cell culture medium and supplements

• TPT-260 stock solution

• 6-well plates

• Trypsin-EDTA

• Phosphate-buffered saline (PBS)

• Crystal Violet staining solution (0.5% crystal violet in 25% methanol)

Procedure:

• Cell Seeding: Seed a low density of cells (e.g., 200-1000 cells/well) in 6-well plates and allow them to adhere overnight.

• Treatment: The following day, replace the medium with fresh medium containing various concentrations of TPT-260 or a vehicle control.

• Incubation: Incubate the plates for the desired long-term period (e.g., 10-14 days). If the experiment requires it, replenish the medium with fresh TPT-260 every 2-3 days.

• Colony Formation: Monitor the plates for colony formation. When the colonies in the control wells are of a sufficient size (at least 50 cells), terminate the experiment.

• Staining:

  • Aspirate the medium and gently wash the wells with PBS.

  • Fix the colonies with 100% methanol (B129727) for 15 minutes.

  • Aspirate the methanol and add Crystal Violet staining solution to each well. Incubate for 20 minutes at room temperature.

  • Gently wash the wells with water until the excess stain is removed and allow the plates to air dry.

• Colony Counting: Count the number of colonies in each well.

• Analysis: Calculate the Plating Efficiency (PE) and Surviving Fraction (SF) for each treatment group.

Repeated Exposure Cytotoxicity Assay

This method evaluates cell viability under conditions of chronic or repeated drug administration.

Materials:

• 96-well clear-bottom black plates

• Cell culture medium and supplements

• TPT-260 stock solution

• Real-time cytotoxicity assay reagent (e.g., a reagent that measures membrane integrity)

• Fluorescence plate reader

Procedure:

• Cell Seeding: Seed cells at an appropriate density in a 96-well plate.

• Initial Treatment: After 24 hours, add the real-time cytotoxicity reagent to all wells according to the manufacturer's instructions. Add TPT-260 at various concentrations to the treatment wells.

• Kinetic Measurement: Measure the fluorescence at regular intervals (e.g., every 24 hours) for the duration of the experiment (e.g., 7-14 days).

• Re-dosing: Every 48-72 hours, perform a partial media change, removing a portion of the old media and replacing it with fresh media containing the appropriate concentration of TPT-260.

• Data Analysis: Plot the fluorescence signal over time for each concentration. A sustained increase in fluorescence in the treated wells compared to the vehicle control indicates cytotoxicity.

Visualizations

Caption: Workflow for assessing long-term TPT-260 cytotoxicity.

References

• 1. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. alliedacademies.org [alliedacademies.org]
• 4. Apoptosis: A Comprehensive Overview of Signaling Pathways, Morphological Changes, and Physiological Significance and Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Extrapolating from acute to chronic toxicity in vitro - PMC [pmc.ncbi.nlm.nih.gov]

TPT-260 Technical Support Center: Optimizing Neuroprotection

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to refining the dosage of TPT-260 for optimal neuroprotection. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is TPT-260 and what is its mechanism of action?

A1: TPT-260, also known as R55, is a small molecule chaperone of the retromer complex. Its primary function is to stabilize the core retromer trimer (VPS35, VPS26, and VPS29), enhancing the complex's function in recycling and trafficking transmembrane proteins. This is crucial for neuronal health, as retromer dysfunction is linked to neurodegenerative diseases.

Q2: In what experimental models has TPT-260 shown neuroprotective effects?

A2: TPT-260 has demonstrated neuroprotective effects in both in vitro and in vivo models. In vitro, it has been shown to rescue endosomal pathology and reduce the secretion of amyloid-beta (Aβ) peptides and levels of phosphorylated Tau (p-Tau) in human induced pluripotent stem cell (hiPSC)-derived neurons. In vivo, TPT-260 has been shown to reduce brain infarct area and inflammation in a mouse model of ischemic stroke (middle cerebral artery occlusion - MCAO).[1][2][3][4][5][6][7]

Q3: What is a recommended starting concentration for in vitro experiments with TPT-260?

A3: A starting concentration of 5 µM is recommended for in vitro studies with TPT-260 in neuronal cultures.[5][8] This concentration has been shown to be effective in increasing the levels of retromer proteins and corresponds to the in vitro Kd of the compound to the retromer complex.[9] A dose-response curve for the reduction of Aβ production has been established in the range of 0.5 µM to 50 µM.[9]

Q4: What is a known effective in vivo dose of TPT-260?

A4: A dose of 5 mg/kg administered via intraperitoneal (IP) injection has been shown to be effective in a mouse model of ischemic stroke.[6] Further dose-ranging studies are recommended to determine the optimal dose for specific models and applications.

Q5: How does TPT-260 exert its anti-inflammatory effects in the context of neuroprotection?

A5: TPT-260's anti-inflammatory effects are primarily mediated through the inhibition of M1 microglia activation. It achieves this by suppressing the nuclear translocation of NF-κB and consequently reducing the expression of pro-inflammatory cytokines such as IL-1β and TNF-α. It also inhibits the NLRP3 inflammasome, further reducing neuroinflammation.[1][2][3][4][6]

Troubleshooting Guides

In Vitro Experiments

Problem: Low or no neuroprotective effect observed.

• Possible Cause: Suboptimal TPT-260 concentration.

  • Solution: Perform a dose-response experiment to determine the optimal concentration for your specific cell type and injury model. A range of 0.5 µM to 50 µM has been explored for Aβ reduction.[9]

• Possible Cause: TPT-260 instability in culture medium.

  • Solution: Prepare fresh TPT-260 solutions for each experiment. While specific stability data is limited, it is best practice to minimize the time the compound is in solution before being added to cells.

• Possible Cause: Cell culture health.

  • Solution: Ensure your primary neuron or iPSC-derived neuron cultures are healthy and viable before initiating the experiment. Refer to troubleshooting guides for primary neuron culture for issues like clumping, poor attachment, or contamination.[10][11][12][13][14]

Problem: High background or variability in ELISA results for Aβ.

• Possible Cause: Inadequate plate washing.

  • Solution: Increase the number of wash steps and ensure complete aspiration of wash buffer between steps.

• Possible Cause: Non-specific antibody binding.

  • Solution: Optimize blocking conditions by trying different blocking buffers (e.g., BSA or non-fat milk) and increasing blocking time.

• Possible Cause: Issues with the standard curve.

  • Solution: Ensure accurate serial dilutions of the Aβ standard. Use a fresh standard if necessary.

In Vivo Experiments (MCAO Model)

Problem: High variability in infarct size between animals.

• Possible Cause: Inconsistent occlusion of the middle cerebral artery.

  • Solution: Ensure the filament used for occlusion is of the correct size and is inserted to the correct depth. Use of a laser Doppler flowmeter to confirm a consistent reduction in cerebral blood flow is highly recommended.

• Possible Cause: Variation in animal physiology.

  • Solution: Use animals of a consistent age and weight. Monitor and maintain body temperature during and after surgery.

Problem: TPT-260 does not appear to reduce neurological deficits.

• Possible Cause: Inappropriate timing of administration.

  • Solution: The timing of TPT-260 administration relative to the ischemic insult is critical. The reported effective protocol involved administration prior to the MCAO. The therapeutic window for post-ischemic administration needs to be determined empirically.

• Possible Cause: Insufficient dose.

  • Solution: While 5 mg/kg has been shown to be effective, dose-escalation studies may be necessary to find the optimal neuroprotective dose in your specific experimental setup.[6]

Quantitative Data

Table 1: In Vitro Dose-Response of TPT-260 (R55) on Retromer and Aβ Levels

TPT-260 (R55) Concentration	Effect on Vps35 Levels (EC50)	Effect on Aβ42 Production (inhibition)
~3.3 µM	Half-maximal effective concentration for increasing Vps35 levels in neurons.[9]	-
0.5 µM - 50 µM	Dose-dependent increase in Vps35 levels.[9]	Dose-dependent decrease in Aβ42 production.[9]
5 µM	Significant increase in Vps35 and Vps26 protein levels in primary cortical neurons.[5][8]	Significant reduction in secreted Aβ40 and Aβ42 levels.[7]

Table 2: In Vivo Effects of TPT-260 in a Mouse Model of Ischemic Stroke

Treatment Group	Dose	Key Findings
TPT-260	5 mg/kg (IP)	Significantly reduced brain infarct area.[6]
TPT-260	5 mg/kg (IP)	Improved neurological function.[6]
TPT-260	5 mg/kg (IP)	Suppressed neuroinflammation by inhibiting M1 microglia activation and reducing pro-inflammatory cytokines (IL-1β, TNF-α).[6]

Experimental Protocols

In Vitro Neuroprotection Assay (Glutamate-Induced Excitotoxicity)

• Cell Plating: Plate primary cortical neurons or iPSC-derived neurons at an appropriate density in 96-well plates coated with a suitable substrate (e.g., poly-D-lysine).

• TPT-260 Pre-treatment: After allowing the neurons to mature for a specified period (e.g., 7-10 days), pre-treat the cells with varying concentrations of TPT-260 (e.g., 0.1, 1, 5, 10, 25 µM) or vehicle control (DMSO) for 24 hours.

• Glutamate (B1630785) Insult: Induce excitotoxicity by adding a final concentration of glutamate (e.g., 25-100 µM) to the culture medium for a defined period (e.g., 15-30 minutes).

• Wash and Recovery: Gently wash the cells with fresh, pre-warmed culture medium to remove the glutamate.

• Viability Assessment: After 24 hours of recovery, assess neuronal viability using a suitable assay, such as the MTT assay or by quantifying lactate (B86563) dehydrogenase (LDH) release into the culture medium.

In Vivo Middle Cerebral Artery Occlusion (MCAO) Model in Mice

• Anesthesia and Surgical Preparation: Anesthetize the mouse (e.g., with isoflurane) and place it in a supine position. Make a midline neck incision to expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).[1][2]

• Occlusion: Ligate the distal ECA. Introduce a silicon-coated monofilament (e.g., 6-0) through the ECA stump and advance it into the ICA until it occludes the origin of the middle cerebral artery (MCA). A laser Doppler flowmeter should be used to confirm a significant drop in cerebral blood flow.[1][2]

• TPT-260 Administration: Administer TPT-260 (5 mg/kg) or vehicle via intraperitoneal injection at a predetermined time point relative to the MCAO procedure (e.g., 30 minutes before).

• Reperfusion (for transient MCAO): After the desired occlusion period (e.g., 60 minutes), withdraw the filament to allow for reperfusion.

• Neurological Assessment: At 24 hours post-MCAO, assess neurological deficits using a standardized scoring system (e.g., Bederson score).

• Infarct Volume Measurement: Euthanize the animal and harvest the brain. Slice the brain into coronal sections (e.g., 2 mm thick) and stain with 2% 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area (unstained tissue).[1][2][3][4][15] Quantify the infarct volume using image analysis software.

Signaling Pathway and Experimental Workflow Diagrams

Caption: TPT-260 signaling pathway in neuroinflammation.

Caption: Experimental workflow for TPT-260 dosage refinement.

Caption: Logical relationship for TPT-260's neuroprotective effects.

References

• 1. Mouse Model of Middle Cerebral Artery Occlusion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protocol for middle cerebral artery occlusion by an intraluminal suture method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Video: Intraluminal Middle Cerebral Artery Occlusion MCAO Model for Ischemic Stroke with Laser Doppler Flowmetry Guidance in Mice [jove.com]
• 5. researchgate.net [researchgate.net]
• 6. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. biorxiv.org [biorxiv.org]
• 9. Pharmacological chaperones stabilize retromer to limit APP processing - PMC [pmc.ncbi.nlm.nih.gov]
• 10. dendrotek.ca [dendrotek.ca]
• 11. researchgate.net [researchgate.net]
• 12. Primary Cell Culture Support—Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 13. 7 Tips to successfully culture primary rodent neurons | Proteintech Group [ptglab.com]
• 14. reddit.com [reddit.com]
• 15. A Modified Transcranial Middle Cerebral Artery Occlusion Model to Study Stroke Outcomes in Aged Mice - PMC [pmc.ncbi.nlm.nih.gov]

Frequently Asked Questions (FAQs) &amp; Troubleshooting Guide

Welcome to the TPT-260 Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals working with TPT-260, a small molecule chaperone of the retromer complex. Here you will find troubleshooting guidance and detailed protocols to assist in replicating and building upon published findings.

This section addresses common challenges and questions that may arise during in vitro and in vivo experiments with TPT-260.

Q1: What is TPT-260 and what is its primary mechanism of action?

A1: TPT-260 (also known as R55) is a thiophene (B33073) thiourea (B124793) derivative that acts as a pharmacological chaperone for the retromer complex.[1][2] Its primary mechanism is to stabilize the retromer's cargo-recognition core (the VPS35-VPS26-VPS29 trimer), enhancing its function in trafficking proteins out of endosomes.[3] In the context of neuroinflammation, TPT-260 has been shown to suppress the NF-κB signaling pathway in microglia.[4][5]

Q2: I am not observing the expected reduction in secreted Amyloid-beta (Aβ) peptides in my hiPSC-derived neuron cultures. What are the potential issues?

A2: Several factors could contribute to this. Please consider the following:

• Cell Line & Genotype: The effect of TPT-260 on Aβ reduction can be genotype-dependent. For instance, while it reduces Aβ in neurons with SORL1 variants (SORL1Var) and heterozygous knockouts (SORL1+/-), the effect may be less pronounced in complete SORL1 knockout (SORL1KO) neurons.[6] Ensure your cell line is appropriate for the desired outcome.

• Compound Concentration & Purity: TPT-260 is typically used at low micromolar concentrations (e.g., 5 µM).[7] Verify the concentration and consider a dose-response experiment. Ensure the compound's purity and proper solubilization (e.g., in DMSO).

• Treatment Duration: A treatment duration of 48-72 hours is often required to observe significant changes in secreted Aβ and phosphorylated Tau (p-Tau).[6][8]

• Assay Sensitivity: Ensure your ELISA or other detection method is sensitive enough to measure the changes in Aβ levels in your specific culture system.

Q3: My in vitro microglia activation assay shows high cytotoxicity after TPT-260 treatment. Is this expected?

A3: TPT-260 is reported to be minimally cytotoxic.[4][9] If you observe significant cell death, consider these points:

• Solvent Toxicity: Ensure the final concentration of the vehicle (e.g., DMSO) in your culture media is non-toxic (typically ≤ 0.1%).

• Compound Concentration: While effective at low micromolar ranges, higher concentrations may induce toxicity. Perform a cytotoxicity assay (e.g., LDH or MTT assay) to determine the maximum sub-toxic dose for your specific primary microglia or cell line.

• Culture Health: Pre-existing stress in your primary microglia cultures can make them more susceptible to any treatment. Ensure optimal culture conditions before initiating the experiment. One study noted that TPT-260 can help protect cell membrane integrity in microglia challenged with LPS/Nigericin.[10][11]

Q4: I am having trouble replicating the anti-inflammatory effects of TPT-260 in my animal model of ischemic stroke.

A4: Replicating in vivo results can be complex. Key variables include:

• Dosing and Administration: In a middle cerebral artery occlusion (MCAO) mouse model, TPT-260 was administered via intraperitoneal (IP) injection at 5 mg/kg, 24 hours before the MCAO surgery.[10] Timing and route of administration are critical.

• Animal Model Consistency: The severity of the ischemic insult in the MCAO model can be variable. Ensure your surgical procedure is consistent and produces a reproducible infarct volume. Use appropriate neurological scoring (e.g., Bederson score) to assess injury severity.[10]

• Endpoint Analysis: The reduction in pro-inflammatory cytokines like IL-1β and TNF-α in brain tissue is a key readout.[5] Ensure your tissue harvesting and processing methods are optimized to preserve these markers for analysis by ELISA or qPCR.

Quantitative Data Summary

The following tables summarize key quantitative results from the literature to serve as a benchmark for your experiments.

Table 1: Effect of TPT-260 on Alzheimer's Disease Phenotypes in hiPSC-Derived Neurons

Phenotype Assessed	Cell Model	TPT-260 Treatment	Observed Effect	Reference
Secreted Aβ 1-40 & 1-42	SORL1+/- & SORL1Var Neurons	Not specified	Significant reduction	[6]
Secreted Aβ 1-42	SORL1KO Neurons	Not specified	No significant reduction	[6]
Phosphorylated Tau (Thr231)	WT, SORL1+/-, SORL1Var, SORL1KO	Not specified	Significant reduction in all genotypes	[6]
Early Endosome Size	SORL1+/- & SORL1Var Neurons	Not specified	Reduced to wild-type levels	[3]

| Early Endosome Size | SORL1KO Neurons | Not specified | Significantly reduced, but not to wild-type levels |[3] |

Table 2: Effect of TPT-260 in an Ischemic Stroke Model

Parameter	Model	TPT-260 Treatment	Result	Reference
Neurological Function	MCAO Mice	5 mg/kg IP (24h pre-surgery)	Significant improvement (Bederson score)	[10]
Brain Infarct Area	MCAO Mice	5 mg/kg IP (24h pre-surgery)	Significant reduction	[10]
IL-1β Levels (Brain)	MCAO Mice	5 mg/kg IP (24h pre-surgery)	Significant reduction	[10]
TNF-α Levels (Brain)	MCAO Mice	5 mg/kg IP (24h pre-surgery)	Significant reduction	[10]

| NF-κB p65 Nuclear Translocation | LPS/Nigericin-treated primary microglia | Pre-treatment | Significantly inhibited |[5][11] |

Experimental Protocols

Below are detailed methodologies for key experiments cited in the literature.

Protocol 1: In Vitro Microglia Activation and TPT-260 Treatment

This protocol is based on the methodology used to assess the anti-inflammatory effects of TPT-260 on primary microglia.[4][11]

• Isolation of Primary Microglia:

  • Harvest cerebral cortices from neonatal C57BL/6 mice (P0-P2).

  • Mechanically and enzymatically dissociate the tissue to obtain a single-cell suspension.

  • Culture the mixed glial cells in DMEM/F12 medium supplemented with 10% FBS and 1% penicillin-streptomycin.

  • After 10-14 days, harvest microglia by shaking the flasks for 2 hours at 200 rpm.

• TPT-260 Pre-treatment:

  • Plate the purified primary microglia at the desired density.

  • Allow cells to adhere and stabilize.

  • Pre-treat the cells with the desired concentration of TPT-260 (or vehicle control) for a specified duration (e.g., 2 hours) before inflammatory stimulation.

• Induction of M1 Pro-inflammatory Phenotype:

  • Stimulate the microglia with Lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 3 hours.

  • Following LPS, add Nigericin (e.g., 10 µM) for 30 minutes to activate the NLRP3 inflammasome.

• Endpoint Analysis:

  • Western Blot: Lyse cells and analyze protein expression of TLR4, phosphorylated IKKβ, phosphorylated p65, and NLRP3.

  • Immunofluorescence: Fix cells and stain for NF-κB p65 to visualize its nuclear translocation.

  • ELISA/qPCR: Collect supernatant or lyse cells to measure the levels of secreted or expressed pro-inflammatory cytokines (e.g., IL-1β, TNF-α).

Protocol 2: Middle Cerebral Artery Occlusion (MCAO) Mouse Model

This protocol describes the in vivo model used to evaluate TPT-260's neuroprotective effects in ischemic stroke.[4][10]

• Animal Preparation:

  • Use adult male C57BL/6 mice (e.g., 2 months old).

  • Anesthetize the mice using an appropriate anesthetic agent (e.g., isoflurane (B1672236) or pentobarbital).

• TPT-260 Administration:

  • 24 hours prior to surgery, administer TPT-260 (5 mg/kg) or an equivalent volume of saline (vehicle control) via intraperitoneal (IP) injection.

• MCAO Surgery:

  • Perform a midline neck incision to expose the common carotid artery (CCA).

  • Introduce a filament (e.g., 6-0 nylon monofilament with a coated tip) into the external carotid artery (ECA) and advance it into the internal carotid artery (ICA) to occlude the origin of the middle cerebral artery (MCA).

  • After a defined period of occlusion (e.g., 60 minutes), withdraw the filament to allow for reperfusion.

• Post-operative Care and Assessment:

  • Monitor the animals for recovery from anesthesia.

  • At a defined time point post-surgery (e.g., 3 hours), perform a neurological assessment using the Bederson scoring system.

• Infarct Volume and Biomarker Analysis:

  • At a later time point (e.g., 24 hours post-MCAO), euthanize the animals and perfuse the brains.

  • Harvest the brains and section them coronally.

  • Stain sections with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area (pale tissue).

  • Homogenize brain tissue from the ischemic hemisphere to quantify levels of IL-1β and TNF-α via ELISA.

Visualizations

The following diagrams illustrate key pathways and workflows related to TPT-260's mechanism of action.

References

• 1. TPT-260 Dihydrochloride | 2076-91-7 | Data Sheet | BioChemPartner [biochempartner.com]
• 2. Sapphire Bioscience [sapphirebioscience.com]
• 3. biorxiv.org [biorxiv.org]
• 4. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Stabilizing the Retromer Complex in a Human Stem Cell Model of Alzheimer’s Disease Reduces TAU Phosphorylation Independently of Amyloid Precursor Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Pharmacological chaperones stabilize retromer to limit APP processing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PMC [pmc.ncbi.nlm.nih.gov]

TPT-260 quality control and purity assessment for research

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for the quality control, purity assessment, and effective use of TPT-260 in a research setting. The following troubleshooting guides and frequently asked questions (FAQs) address common issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is TPT-260 and what is its mechanism of action?

TPT-260 is a small molecule chaperone of the retromer complex, a key component of the endosomal protein sorting machinery.[1] The retromer complex is crucial for the trafficking of proteins from endosomes to the trans-Golgi network and the cell surface.[2][3] TPT-260 stabilizes this complex, enhancing its function.[4][5] In the context of neuroinflammation, TPT-260 has been shown to inhibit the activation of M1 microglia by suppressing the nuclear translocation of NF-κB and attenuating the expression of pro-inflammatory cytokines such as IL-1β and TNF-α.[1]

Q2: What are the recommended solvent and storage conditions for TPT-260?

TPT-260 is typically supplied as a dihydrochloride (B599025) salt, which is a crystalline solid.[5] For stock solutions, Dimethyl Sulfoxide (DMSO) is a common solvent.[4][5] It is also soluble in PBS (pH 7.2).[5] Stock solutions should be stored at -20°C or -80°C to minimize degradation.[6] It is advisable to prepare fresh dilutions for each experiment and avoid repeated freeze-thaw cycles to maintain the compound's integrity.[6][7] For long-term storage, using amber glass vials or inert polypropylene (B1209903) tubes is recommended to prevent adsorption to the container surface and photodegradation.[6]

Q3: How can I assess the purity of my TPT-260 sample?

The purity of TPT-260 should be assessed using a combination of analytical techniques to ensure the reliability of experimental results. High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is a primary method for determining the percentage of the active compound and detecting any impurities.[8][9][10] Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to confirm the molecular weight of the main component and identify any potential impurities or degradation products.[1][11] For a definitive structural confirmation and to rule out isomeric impurities, Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique.[12][13][14]

Q4: What are the potential off-target effects of TPT-260 and how can I control for them?

While TPT-260 is designed to target the retromer complex, the possibility of off-target effects should always be considered. To validate that the observed biological effects are due to the on-target activity of TPT-260, several control experiments are recommended. Using a structurally unrelated compound that also stabilizes the retromer complex can help confirm that the phenotype is due to the intended mechanism.[7] Additionally, employing a negative control, such as a structurally similar but inactive analog of TPT-260, can help to rule out non-specific effects.

Troubleshooting Guides

Issue 1: Poor Solubility in Aqueous Buffers

Symptoms:

• Precipitation is observed when diluting the DMSO stock solution into aqueous assay buffer.

• Inconsistent results between experiments.

Possible Causes and Solutions:

Cause	Solution
Concentration Exceeds Solubility Limit	Decrease the final concentration of TPT-260 in the assay. Determine the aqueous solubility limit of your specific batch.
High Final DMSO Concentration	Ensure the final DMSO concentration in the assay medium is low (typically <0.5%) to avoid solvent-induced precipitation and artifacts.[7]
pH of the Buffer	The solubility of ionizable compounds like TPT-260 (a dihydrochloride salt) can be pH-dependent. Test a range of buffer pH values to find the optimal solubility.
Compound Aggregation	For in vitro assays, the inclusion of a low concentration of a non-ionic surfactant, such as 0.01% Triton X-100 or Tween-20, can help prevent aggregation.[15]

Issue 2: Inconsistent or No Biological Activity

Symptoms:

• Lack of expected biological effect (e.g., no reduction in inflammatory markers).

• High variability in results between replicate wells or different experimental days.

Possible Causes and Solutions:

Cause	Solution
Compound Degradation	TPT-260 may have degraded due to improper storage or handling. Use a fresh aliquot from a properly stored stock solution. Assess the purity of the stock solution by HPLC.[6]
Incorrect Concentration	Verify the concentration of the stock solution. Pipetting errors can lead to significant variations in the final concentration.[7]
Cell Culture Conditions	Variations in cell passage number, confluency, or serum batches can affect cellular responses. Standardize cell culture protocols and regularly check for mycoplasma contamination.[7]
Assay Interference	The compound may interfere with the assay readout (e.g., autofluorescence in a fluorescence-based assay). Run appropriate controls, such as the compound alone in the assay buffer without cells.[15]

Issue 3: Observed Cellular Toxicity

Symptoms:

• Decreased cell viability at concentrations where the on-target effect is expected.

Possible Causes and Solutions:

Cause	Solution
Solvent Toxicity	High concentrations of DMSO can be toxic to cells. Ensure the final DMSO concentration is at a non-toxic level (ideally ≤ 0.1%) and include a solvent-only control.[7]
Compound Instability	Degradation products of TPT-260 might be cytotoxic. Ensure the compound is stable under your experimental conditions by performing stability tests.[7]
Off-Target Effects	The compound may be affecting pathways essential for cell survival. Conduct experiments to investigate potential off-target liabilities.[7]
High Compound Concentration	The concentration used may be too high. Perform a dose-response curve to determine the optimal concentration that elicits the desired biological effect without causing significant toxicity.

Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of a TPT-260 sample and quantify any impurities.

Methodology:

• Sample Preparation: Prepare a stock solution of TPT-260 in DMSO at a concentration of 1 mg/mL. Dilute this stock solution with the mobile phase to a final concentration of 50 µg/mL.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Gradient: Start with 5% B, ramp to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm and 280 nm.

  • Injection Volume: 10 µL.

• Data Analysis: Integrate the peak areas of all detected signals. Calculate the purity of TPT-260 as the percentage of the main peak area relative to the total area of all peaks.

Quantitative Data Summary:

Parameter	Acceptance Criteria
Purity by HPLC	≥ 98%
Individual Impurity	≤ 0.5%
Total Impurities	≤ 2.0%

Protocol 2: Identity Confirmation by LC-MS

Objective: To confirm the molecular weight of TPT-260.

Methodology:

• Sample Preparation: Prepare a 10 µg/mL solution of TPT-260 in 50:50 acetonitrile:water.

• LC-MS Conditions:

  • Utilize the same HPLC conditions as in Protocol 1.

  • Mass Spectrometer: Electrospray ionization (ESI) in positive ion mode.

  • Scan Range: m/z 100-500.

• Data Analysis: Look for the [M+H]⁺ ion corresponding to the molecular weight of the TPT-260 free base (C₈H₁₂N₄S₃), which is 260.4 g/mol .[16] The expected m/z would be approximately 261.0.

Protocol 3: Stability Assessment of TPT-260 in Solution

Objective: To evaluate the stability of TPT-260 in a DMSO stock solution over time.

Methodology:

• Timepoint Zero (T=0): Prepare a fresh 1 mg/mL stock solution of TPT-260 in DMSO. Immediately analyze an aliquot by HPLC (as per Protocol 1) to determine the initial purity.[6]

• Storage: Store the stock solution under desired conditions (e.g., -20°C in the dark).

• Subsequent Timepoints: At regular intervals (e.g., 1 week, 1 month, 3 months), thaw an aliquot and re-analyze by HPLC.

• Data Analysis: Compare the purity at each timepoint to the T=0 value. A decrease in the main peak area and the appearance of new peaks would indicate degradation.

Visualizations

Caption: TPT-260 signaling pathway in microglia.

Caption: Quality control workflow for TPT-260.

References

• 1. bioxpedia.com [bioxpedia.com]
• 2. Retromer and Its Role in Regulating Signaling at Endosomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The retromer complex in development and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TPT-260 Dihydrochloride (2076-91-7) for sale [vulcanchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. pharmasalmanac.com [pharmasalmanac.com]
• 9. blog.brewerscience.com [blog.brewerscience.com]
• 10. Small Molecule HPLC [sigmaaldrich.com]
• 11. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 12. scilit.com [scilit.com]
• 13. jchps.com [jchps.com]
• 14. hyphadiscovery.com [hyphadiscovery.com]
• 15. benchchem.com [benchchem.com]
• 16. file.medchemexpress.eu [file.medchemexpress.eu]

mitigating confounding factors in TPT-260 experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating confounding factors during experiments with TPT-260.

Frequently Asked Questions (FAQs)

Q1: What is TPT-260 and what is its primary mechanism of action?

A1: TPT-260 is a small molecule chaperone of the retromer complex. The retromer complex is essential for recycling and trafficking of transmembrane proteins from endosomes to the trans-Golgi network. TPT-260 is believed to stabilize this complex, enhancing its function. In preclinical studies, it has shown therapeutic potential in models of Alzheimer's disease and ischemic stroke by reducing neuroinflammation and modulating microglia activation.[1][2] Its mechanism involves the suppression of NF-κB nuclear translocation and a subsequent reduction in the expression of pro-inflammatory cytokines like IL-1β and TNF-α.[1][2]

Q2: What are the recommended solvent and storage conditions for TPT-260?

A2: TPT-260 hydrochloride is soluble in dimethyl sulfoxide (B87167) (DMSO) at approximately 25 mg/mL and in phosphate-buffered saline (PBS, pH 7.2) at about 10 mg/mL. For long-term storage, it is recommended to store the solid compound at -20°C, where it is stable for at least four years. Aqueous solutions are not recommended for storage for more than one day.

Q3: What is a typical effective concentration range for TPT-260 in cell culture experiments?

A3: The effective concentration of TPT-260 can vary depending on the cell type and the specific experimental endpoint. Published studies have reported using concentrations in the low micromolar range. For example, a dose-dependent effect on increasing retromer protein levels and reducing pathogenic amyloid precursor protein (APP) formation has been observed in cultured hippocampal neurons. It is crucial to perform a dose-response experiment for your specific cell line and assay to determine the optimal concentration.

Q4: Are there known off-target effects for TPT-260?

A4: While the primary target of TPT-260 is the retromer complex, specific off-target screening data for TPT-260 is not widely available in the public domain. As with any small molecule inhibitor, off-target effects are a potential confounding factor. Researchers should consider validating their findings using complementary approaches, such as genetic knockdown of the intended target (e.g., core retromer components like VPS35) or using a structurally distinct retromer chaperone if available.

Troubleshooting Guides

This section addresses specific issues that may arise during TPT-260 experiments and provides actionable steps to mitigate these confounding factors.

Issue 1: High Variability or Lack of Reproducibility in Experimental Results

Possible Causes & Troubleshooting Steps:

• Inconsistent TPT-260 Activity:

  • Solution Preparation: Prepare fresh stock solutions of TPT-260 in a high-quality, anhydrous solvent like DMSO. Aliquot the stock solution to avoid repeated freeze-thaw cycles. When preparing working dilutions in aqueous buffers or cell culture media, ensure complete dissolution.

  • Stability in Media: The stability of TPT-260 in various cell culture media over extended periods has not been extensively documented. For long-term experiments (e.g., >24 hours), consider replenishing the media with freshly prepared TPT-260 at regular intervals. It is advisable to perform a stability test of TPT-260 in your specific cell culture medium under experimental conditions.

• Cell Culture Conditions:

  • Cell Health: Ensure cells are healthy, in the logarithmic growth phase, and at a consistent passage number. Over-confluent or stressed cells can respond differently to treatment.

  • Seeding Density: Optimize cell seeding density to ensure that cells are not over-confluent at the end of the experiment, which can affect nutrient availability and cellular stress levels.

• Experimental Design:

  • Controls: Always include appropriate vehicle controls (e.g., DMSO at the same final concentration as the TPT-260 treatment).

  • Replicates: Use a sufficient number of biological and technical replicates to ensure statistical power.

Issue 2: Observed Cellular Toxicity at Expected Efficacious Concentrations

Possible Causes & Troubleshooting Steps:

• Solvent Toxicity:

  • DMSO Concentration: High concentrations of DMSO can be toxic to cells. Ensure the final concentration of DMSO in your cell culture medium is low (typically ≤ 0.1%) and that the vehicle control contains the same concentration.

• Compound Cytotoxicity:

  • Dose-Response Curve: Perform a cytotoxicity assay (e.g., MTT, LDH release, or live/dead staining) to determine the concentration range at which TPT-260 is toxic to your specific cell line. This will help you establish a therapeutic window where the compound is effective without causing significant cell death.

  • Treatment Duration: Assess if toxicity is dependent on the duration of exposure. Shorter treatment times may be sufficient to observe the desired effect without inducing toxicity.

Issue 3: Discrepancy Between Biochemical and Cellular Assay Results

Possible Causes & Troubleshooting Steps:

• Cell Permeability:

  • Compound Uptake: While TPT-260 has shown efficacy in cellular and in vivo models, its cell permeability characteristics may vary across different cell types. If you suspect poor cell penetration, you could consider using a cell permeability assay.

• Presence of Serum:

  • Protein Binding: Components in fetal bovine serum (FBS) can bind to small molecules, reducing their effective concentration. If you observe a significant difference in potency between serum-free and serum-containing conditions, consider reducing the serum percentage or using a serum-free medium if your cell line allows. Always ensure your control conditions match the serum concentration of your experimental conditions.

Data Presentation

Table 1: Solubility and Stability of TPT-260 Hydrochloride

Property	Value	Source
Solubility in DMSO	~25 mg/mL	Technical Data Sheet
Solubility in PBS (pH 7.2)	~10 mg/mL	Technical Data Sheet
Storage (Solid)	≥ 4 years at -20°C	Technical Data Sheet
Aqueous Solution Storage	Not recommended for > 1 day	Technical Data Sheet

Experimental Protocols

Protocol 1: Dose-Response Cytotoxicity Assay

This protocol provides a general framework for determining the cytotoxic potential of TPT-260 in a given cell line using a colorimetric assay like MTT.

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a 2X serial dilution of TPT-260 in cell culture medium. Also, prepare a vehicle control (e.g., 0.2% DMSO in medium).

• Treatment: Remove the old medium from the cells and add 100 µL of the TPT-260 dilutions or vehicle control to the respective wells.

• Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the cell viability against the log of the TPT-260 concentration to determine the CC50 (half-maximal cytotoxic concentration).

Mandatory Visualization

Caption: Simplified signaling pathway of TPT-260's anti-inflammatory effect.

Caption: General experimental workflow for in vitro TPT-260 studies.

Caption: A logical troubleshooting workflow for common TPT-260 experiment issues.

References

• 1. pnas.org [pnas.org]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Retromer Stabilizing Compounds: TPT-260 and Beyond

For Researchers, Scientists, and Drug Development Professionals

The retromer complex, a crucial component of the endosomal sorting machinery, has emerged as a promising therapeutic target for neurodegenerative diseases such as Alzheimer's and Parkinson's. By stabilizing this complex, pharmacological chaperones can enhance the trafficking of essential proteins and mitigate the pathogenic processing of molecules like the amyloid precursor protein (APP). This guide provides a detailed comparison of TPT-260 (also known as R55) with other notable retromer stabilizing compounds, supported by experimental data, detailed protocols, and pathway visualizations.

Performance Comparison of Retromer Stabilizing Compounds

The following table summarizes the quantitative data on the performance of TPT-260 and other key retromer stabilizing compounds. It is important to note that these values are compiled from various studies and may not represent a direct head-to-head comparison under identical experimental conditions.

Compound	Chemical Class	Binding Site (Retromer Subunits)	Binding Affinity (Kd)	Efficacy	Reference
TPT-260 (R55)	Thiophene thiourea (B124793) derivative	VPS35-VPS29 interface	~5 µM	- ~80% increase in Vps35 and ~50% in Vps26 protein levels in primary cortical neurons.[1] - ~24% reduction in endogenous Aβ40 and ~28% in Aβ42 in WT primary cortical neurons.[1] - IC50 for Aβ reduction: ~12 µM.[2]	--INVALID-LINK--
R33 (TPT-172)	Thiophene thiourea derivative	VPS35-VPS29 interface	Not explicitly reported, but shows reduced potency compared to R55.	- ~22% increase in Vps35 levels in primary neurons.[1] - Significantly reduces both Aβ1-40 and Aβ1-42 in human iPSC-derived neurons.[3]	--INVALID-LINK--, --INVALID-LINK--
Compound 2a	Bis-guanylhydrazone	VPS35-VPS29 interface	Normalized Kd = 0.53 µM	- ~2-fold increase in VPS35 and VPS29 protein levels in vitro and in vivo.[4][5] - Significantly increases VPS35 levels in SOD1G93A mice.[4]	--INVALID-LINK--
RT-L4	Macrocyclic peptide	VPS35-VPS26 interface	High affinity (specific Kd not reported)	Described as a more effective molecular chaperone than small molecules like R55.[6]	--INVALID-LINK--

Retromer Signaling and Stabilization

The retromer complex plays a pivotal role in retrograde transport, retrieving cargo proteins from endosomes to the trans-Golgi network (TGN). This process is essential for preventing the degradation of key cellular components and for regulating the cellular localization of proteins like APP. A disruption in retromer function can lead to increased amyloidogenic processing of APP, resulting in the production of pathogenic Aβ peptides.

Retromer stabilizing compounds, such as TPT-260, bind to specific interfaces within the retromer core (VPS35, VPS29, and VPS26), enhancing the stability of the complex. This stabilization leads to increased steady-state levels of retromer proteins and improved trafficking function, thereby diverting APP away from the endosomal pathway where it would be cleaved by β- and γ-secretases.

Retromer signaling pathway and the action of TPT-260.

Experimental Workflow for Evaluating Retromer Stabilizers

The following diagram illustrates a typical experimental workflow for screening and characterizing retromer stabilizing compounds.

Experimental workflow for retromer stabilizer evaluation.

Detailed Experimental Protocols

Western Blot Analysis for Retromer Protein Levels

This protocol is adapted from methodologies described in Mecozzi et al., 2014.[1]

Objective: To quantify the levels of Vps35 and Vps26 proteins in neuronal cells following treatment with a retromer stabilizing compound.

Methodology:

• Cell Culture and Treatment:

  • Plate primary cortical neurons at a density of 1 x 10^6 cells/well in a 6-well plate.

  • Culture neurons for 7-10 days in vitro.

  • Treat cells with the desired concentration of the retromer stabilizing compound (e.g., 5 µM TPT-260) or vehicle control (e.g., DMSO) for 48 hours.

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells and collect the lysate.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein extract.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay kit.

• SDS-PAGE and Western Blotting:

  • Denature 20-30 µg of protein from each sample by boiling in Laemmli sample buffer for 5 minutes.

  • Separate the proteins on a 10% SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against Vps35 (e.g., rabbit anti-Vps35, 1:1000) and Vps26 (e.g., mouse anti-Vps26, 1:1000) overnight at 4°C. A loading control antibody (e.g., mouse anti-β-actin, 1:5000) should also be used.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with HRP-conjugated secondary antibodies (e.g., anti-rabbit IgG-HRP and anti-mouse IgG-HRP) for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection and Analysis:

  • Develop the blot using an enhanced chemiluminescence (ECL) substrate.

  • Capture the chemiluminescent signal using a digital imaging system.

  • Quantify the band intensities using image analysis software.

  • Normalize the protein of interest's band intensity to the loading control's band intensity.

ELISA for Amyloid-β (Aβ) Levels

This protocol is based on methods described in Mecozzi et al., 2014.[1]

Objective: To measure the concentration of secreted Aβ40 and Aβ42 in the culture medium of treated neuronal cells.

Methodology:

• Sample Collection:

  • Following the 48-hour treatment period as described in the Western Blot protocol, collect the conditioned culture medium from each well.

  • Centrifuge the medium at 1,000 x g for 10 minutes to remove any detached cells or debris.

• ELISA Procedure:

  • Use commercially available Aβ40 and Aβ42 ELISA kits.

  • Follow the manufacturer's instructions for the preparation of standards, samples, and reagents.

  • Typically, this involves adding standards and samples to wells pre-coated with a capture antibody specific for the C-terminus of Aβ40 or Aβ42.

  • Add a detection antibody that binds to the N-terminus of Aβ. This antibody is often biotinylated.

  • Add a streptavidin-HRP conjugate.

  • Add a chromogenic substrate (e.g., TMB). The color development is proportional to the amount of Aβ captured.

  • Stop the reaction with a stop solution.

• Data Acquisition and Analysis:

  • Read the absorbance of each well at the appropriate wavelength (e.g., 450 nm) using a microplate reader.

  • Generate a standard curve by plotting the absorbance of the standards against their known concentrations.

  • Determine the concentration of Aβ in the samples by interpolating their absorbance values on the standard curve.

  • Normalize the Aβ concentrations to the total protein concentration of the corresponding cell lysate to account for any differences in cell number.

Immunocytochemistry for Vps35 Localization

This protocol is adapted from methodologies described in Mecozzi et al., 2014.[1]

Objective: To visualize the subcellular localization and quantify the expression of Vps35 in neuronal cells.

Methodology:

• Cell Culture and Treatment:

  • Plate primary hippocampal neurons on poly-D-lysine coated coverslips in a 24-well plate.

  • Treat the cells with the retromer stabilizing compound or vehicle control as described previously.

• Fixation and Permeabilization:

  • After treatment, wash the cells twice with PBS.

  • Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash the cells three times with PBS.

  • Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

• Blocking and Antibody Incubation:

  • Wash the cells three times with PBS.

  • Block non-specific binding sites with 1% BSA in PBST (PBS with 0.1% Tween 20) for 30 minutes.

  • Incubate the cells with a primary antibody against Vps35 (e.g., rabbit anti-Vps35, 1:500) in the blocking solution overnight at 4°C.

  • Wash the cells three times with PBST.

  • Incubate the cells with a fluorescently labeled secondary antibody (e.g., Alexa Fluor 594 anti-rabbit IgG, 1:1000) in the blocking solution for 1 hour at room temperature in the dark.

  • (Optional) Counterstain the nuclei with DAPI.

• Mounting and Imaging:

  • Wash the cells three times with PBST.

  • Mount the coverslips onto glass slides using an anti-fade mounting medium.

  • Acquire images using a confocal microscope.

• Image Analysis:

  • Quantify the fluorescence intensity of the Vps35 signal per cell using image analysis software. This can provide a measure of Vps35 expression levels.

  • Analyze the subcellular distribution of the Vps35 signal to assess any changes in localization.

Conclusion

TPT-260 (R55) has been a foundational small molecule in the exploration of retromer stabilization as a therapeutic strategy. The comparative data presented here highlights its efficacy in increasing retromer protein levels and reducing pathogenic Aβ peptides. Newer compounds, such as the bis-guanylhydrazone 'compound 2a' and the macrocyclic peptide 'RT-L4', show promise with potentially higher binding affinities and efficacy, targeting different interfaces of the retromer complex. The continued development and comparative analysis of these compounds are crucial for advancing our understanding of retromer biology and for the development of novel therapeutics for neurodegenerative diseases. The experimental protocols and workflows provided in this guide offer a framework for researchers to evaluate and compare the performance of existing and novel retromer stabilizing compounds.

References

• 1. Pharmacological chaperones stabilize retromer to limit APP processing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Stabilizing the Retromer Complex in a Human Stem Cell Model of Alzheimer’s Disease Reduces TAU Phosphorylation Independently of Amyloid Precursor Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Retromer stabilization results in neuroprotection in a model of Amyotrophic Lateral Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Retromer stabilization using a pharmacological chaperone protects in an α-synuclein based mouse model of Parkinson’s - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Comparative Analysis of TPT-260 and Other Neuroprotective Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of TPT-260, a novel neuroprotective agent, with other established and emerging neuroprotective therapies for ischemic stroke and Alzheimer's disease. The information is intended to support research and drug development efforts by offering a structured overview of mechanisms of action, available experimental data, and key experimental protocols.

Executive Summary

TPT-260 is a small molecule chaperone of the retromer complex that has demonstrated neuroprotective effects in preclinical models of ischemic stroke. Its primary mechanism of action involves the suppression of neuroinflammation through the attenuation of M1 microglia activation via the NF-κB signaling pathway. This guide compares TPT-260 with other neuroprotective agents relevant to ischemic stroke (Riluzole, Edaravone, and NA-1) and Alzheimer's disease (Memantine, Aducanumab, Lecanemab, and Donanemab), for which it has also shown potential therapeutic effects in preclinical studies. While direct head-to-head comparative studies are not yet available, this guide synthesizes existing data to facilitate an informed understanding of the relative therapeutic potential of these agents.

TPT-260: Mechanism of Action and Preclinical Efficacy

TPT-260's neuroprotective properties are primarily attributed to its anti-inflammatory effects. In a mouse model of ischemic stroke (middle cerebral artery occlusion - MCAO), TPT-260 has been shown to significantly reduce brain infarct area, improve neurological function, and decrease the expression of pro-inflammatory cytokines such as IL-1β and TNF-α.[1][2][3] The core mechanism involves the inhibition of the NF-κB signaling pathway in microglia, preventing their polarization to the pro-inflammatory M1 phenotype.[1][2][3]

In the context of Alzheimer's disease, TPT-260, as a retromer chaperone, has been shown to reduce the levels of secreted amyloid-beta (Aβ) peptides (Aβ1-40 and Aβ1-42) and phosphorylated tau, two key pathological hallmarks of the disease.[4]

Comparative Analysis with Other Neuroprotective Agents

For Ischemic Stroke

A comparative overview of TPT-260 and other neuroprotective agents investigated for ischemic stroke is presented below.

Table 1: Comparison of Neuroprotective Agents for Ischemic Stroke

Agent	Mechanism of Action	Key Preclinical/Clinical Findings
TPT-260	Attenuates M1 microglia activation by repressing NF-κB signaling.[2]	Reduces infarct volume and improves neurological score in MCAO mouse model.[1][3]
Riluzole (B1680632)	Inhibits presynaptic glutamate (B1630785) release and blocks postsynaptic NMDA and kainate receptors.[1][5][6][7]	Shows neuroprotective effects in various preclinical models of ischemia.[5][8]
Edaravone	A free radical scavenger that reduces oxidative stress.[9][10][11]	Associated with improved functional outcomes in some clinical trials for ischemic stroke.[5][12]
NA-1 (Nerinetide)	Inhibits postsynaptic density protein-95 (PSD-95), preventing excitotoxic signaling.[13][14][15]	Showed potential benefit in a subgroup of patients in a Phase 3 trial (ESCAPE-NA1).[13][14]

For Alzheimer's Disease

The following table compares TPT-260 with agents developed for Alzheimer's disease.

Table 2: Comparison of Neuroprotective Agents for Alzheimer's Disease

Agent	Mechanism of Action	Key Preclinical/Clinical Findings
TPT-260	Retromer chaperone; reduces Aβ and phosphorylated tau levels.[4]	Reduces Aβ1-40, Aβ1-42, and p-tau in in vitro models.[4]
Memantine (B1676192)	Non-competitive NMDA receptor antagonist, reducing glutamate excitotoxicity.[2][7][16][17]	Provides symptomatic benefit in moderate-to-severe Alzheimer's disease.[4][11][18][19]
Aducanumab	Monoclonal antibody targeting aggregated forms of Aβ.[3][19][20][21]	Reduces brain amyloid plaques; clinical benefit has been a subject of debate.[8][14]
Lecanemab	Monoclonal antibody targeting soluble Aβ protofibrils.[4][22][23][24][25]	Reduces amyloid plaques and shows a modest slowing of cognitive decline in early AD.[2][6][16]
Donanemab	Monoclonal antibody targeting a modified form of deposited Aβ.[18][26][27][28][29]	Shows significant amyloid plaque clearance and slowing of cognitive decline.[2][6][15][30]

Signaling Pathways and Experimental Workflows

TPT-260 Signaling Pathway in Microglia

Caption: TPT-260 inhibits the TLR4-IKKβ-NF-κB signaling pathway in microglia.

Experimental Workflow for MCAO Mouse Model

References

• 1. Exploring the Neuroprotective Potential of Astragalus membranaceus in Central Nervous System Diseases [mdpi.com]
• 2. jmir.org [jmir.org]
• 3. Protocol for middle cerebral artery occlusion by an intraluminal suture method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Memantine for dementia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Edaravone for Acute Ischemic Stroke: A Systematic Review and Meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anti-amyloid therapies for Alzheimer disease: finally, good news for patients - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Riluzole, neuroprotection and amyotrophic lateral sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Aducanumab and the “post-amyloid” era of Alzheimer research? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. RNF11 modulates microglia activation through NF-κB signalling cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Memantine: efficacy and safety in mild-to-severe Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. neurology-asia.org [neurology-asia.org]
• 13. biorxiv.org [biorxiv.org]
• 14. vjneurology.com [vjneurology.com]
• 15. expert reaction to unpublished abstract comparing donanemab and aducanumab on amyloid lowering in early symptomatic Alzheimer’s Disease | Science Media Centre [sciencemediacentre.org]
• 16. trial.medpath.com [trial.medpath.com]
• 17. researchgate.net [researchgate.net]
• 18. Basic information about memantine and its treatment of Alzheimer's disease and other clinical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Memantine in moderate-to-severe Alzheimer's disease [pubmed.ncbi.nlm.nih.gov]
• 20. Riluzole–Triazole Hybrids as Novel Chemical Probes for Neuroprotection in Amyotrophic Lateral Sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Human Amyloid beta 42 ELISA Kit (KHB3441) - Invitrogen [thermofisher.com]
• 23. Neuroprotective effects of riluzole in Alzheimer's disease: A comprehensive review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Microglia induce motor neuron death via the classical NF-κB pathway in amyotrophic lateral sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Identification of high-performing antibodies for the reliable detection of Tau proteoforms by Western blotting and immunohistochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Alzheimer's Association International Conference [alz.confex.com]
• 27. researchgate.net [researchgate.net]
• 28. mdpi.com [mdpi.com]
• 29. In Vitro Aggregation Assays Using Hyperphosphorylated Tau Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 30. mdpi.com [mdpi.com]

TPT-260 and KAT6 Inhibitors: A Comparative Analysis in Cancer Research

In the landscape of modern oncology, the exploration of novel therapeutic targets is paramount. This guide provides a comparative overview of TPT-260 and a class of epigenetic modulators, the KAT6 inhibitors, within the context of cancer research. It is crucial to note at the outset that TPT-260 and KAT6 inhibitors represent fundamentally different therapeutic modalities with distinct mechanisms of action and applications in disease treatment. Current research overwhelmingly focuses on KAT6 inhibitors as a promising new class of anti-cancer agents, while the therapeutic potential of TPT-260 has been primarily investigated in neurodegenerative disorders. A separate investigational agent, THEO-260, is an oncolytic virus under evaluation for ovarian cancer and is distinct from TPT-260.

TPT-260: A Retromer Chaperone for Neurodegenerative Disease

TPT-260, also known as R55, is a small molecule that functions as a pharmacological chaperone for the retromer complex.[1] The retromer complex is a crucial component of the endosomal sorting machinery, responsible for the recycling of transmembrane proteins.[1] Dysfunctional retromer activity has been implicated in the pathophysiology of neurodegenerative conditions such as Alzheimer's disease.[2][3][4] TPT-260 has been shown to stabilize the retromer complex, thereby rescuing endosomal trafficking defects and reducing the production of pathogenic amyloid-β peptides in preclinical models of Alzheimer's disease.[3][4] To date, there is no scientific evidence from the available research to suggest that TPT-260 has been evaluated for efficacy in cancer models.

THEO-260: An Oncolytic Virus for Ovarian Cancer

It is important to distinguish TPT-260 from THEO-260. THEO-260 is an oncolytic adenovirus currently in Phase I/IIa clinical trials for patients with platinum-resistant ovarian cancer.[5][6][7] This therapeutic agent is designed to selectively replicate within and lyse cancer cells, while also stimulating an anti-tumor immune response.[5][8] Preclinical studies have demonstrated that THEO-260 can effectively kill ovarian cancer cells and cancer-associated fibroblasts.[6][9][10]

KAT6 Inhibitors: A Novel Frontier in Epigenetic Cancer Therapy

Lysine (B10760008) Acetyltransferases (KATs) are a family of enzymes that play a critical role in regulating gene expression through the acetylation of histone and non-histone proteins.[11] KAT6A and KAT6B, in particular, have emerged as promising therapeutic targets in oncology.[12] Dysregulation of KAT6 activity, often through gene amplification, is observed in various cancers, including breast, lung, and ovarian cancer, and is associated with poorer clinical outcomes.[11][13]

Inhibition of KAT6A/B has been shown to suppress the expression of key oncogenes, such as the estrogen receptor (ER), and induce cancer cell senescence and apoptosis.[12] This has led to the development of several small molecule KAT6 inhibitors, with some advancing into clinical trials.

Mechanism of Action of KAT6 Inhibitors

KAT6A and KAT6B are components of large multiprotein complexes that are recruited to specific gene promoters. Once there, they acetylate lysine residues on histone tails, leading to a more open chromatin structure that facilitates gene transcription. By inhibiting the catalytic activity of KAT6A/B, these inhibitors prevent histone acetylation, resulting in a condensed chromatin state and the transcriptional repression of target genes involved in cell proliferation and survival.

Caption: Mechanism of action of KAT6 inhibitors in cancer cells.

Preclinical Efficacy of KAT6 Inhibitors

Several KAT6 inhibitors have demonstrated potent anti-tumor activity in preclinical cancer models. This is often assessed through in vitro cell proliferation assays and in vivo xenograft studies.

In Vitro Potency of Select KAT6 Inhibitors

Compound	Target	Cell Line	IC50 (nM)	Reference
ISM-5043	KAT6A/B	ER+/HER2- Breast Cancer Cells	<10	[13]
OP-3136	KAT6A/B	OVCAR3 (Ovarian)	Data not specified	[14]
PF-07248144	KAT6A/B	ER+ Breast Cancer Cells	Data not specified	[12][15]

In Vivo Efficacy of KAT6 Inhibitors in Xenograft Models

Compound	Cancer Model	Dosing	Tumor Growth Inhibition (TGI)	Reference
ISM-5043	ZR-75-1 CDX (Breast)	0.3 - 10 mg/kg q.d.	80 - 110%	[13]
ISM-5043	ER+/HER2- PDX (Breast)	3 and 10 mg/kg	67.7% and 83.6%	[13]
OP-3136	OVCAR3 Xenograft (Ovarian)	Not specified	Sustained tumor regression	[14]
PF-07248144	ER+, HER2- PDX (Breast)	Not specified	Potent antitumor activity	[12]

Clinical Development of KAT6 Inhibitors

The promising preclinical data for KAT6 inhibitors has led to their evaluation in clinical trials, particularly for patients with advanced solid tumors.

Clinical Trial Data for PF-07248144

A Phase 1 study (NCT04606446) evaluated the safety and efficacy of PF-07248144, both as a monotherapy and in combination with fulvestrant, in patients with heavily pretreated ER+/HER2- metastatic breast cancer.[15][16][17]

Treatment Arm	Number of Patients (n)	Objective Response Rate (ORR)	Median Progression-Free Survival (PFS)	Reference
PF-07248144 + Fulvestrant (5mg)	43	37.2%	10.7 months	[12][18][19]
PF-07248144 + Fulvestrant (1mg)	29	24.1%	3.6 months	[18]

Common Treatment-Related Adverse Events (Any Grade): Dysgeusia, neutropenia, anemia.[16][17]

Experimental Protocols

Detailed experimental protocols are essential for the replication and validation of research findings. Below is a generalized workflow for evaluating the efficacy of a KAT6 inhibitor in a preclinical setting.

Representative Experimental Workflow for Preclinical Evaluation of a KAT6 Inhibitor

References

• 1. De novo macrocyclic peptides for inhibiting, stabilizing, and probing the function of the retromer endosomal trafficking complex - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacologic enhancement of retromer rescues endosomal pathology induced by defects in the Alzheimer’s gene SORL1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. hra.nhs.uk [hra.nhs.uk]
• 6. trial.medpath.com [trial.medpath.com]
• 7. Theolytics secures grant for Phase I ovarian cancer treatment trial [clinicaltrialsarena.com]
• 8. THEO-260 for Ovarian Cancer · Info for Participants · Phase Phase 1 Clinical Trial 2025 | Power | Power [withpower.com]
• 9. theolytics.com [theolytics.com]
• 10. ASCO – American Society of Clinical Oncology [asco.org]
• 11. KAT6 | Insilico Medicine [insilico.com]
• 12. onclive.com [onclive.com]
• 13. KAT6 inhibitor is active in advanced breast cancer models | BioWorld [bioworld.com]
• 14. trial.medpath.com [trial.medpath.com]
• 15. Inhibition of lysine acetyltransferase KAT6 in ER+HER2- metastatic breast cancer: a phase 1 trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. ascopubs.org [ascopubs.org]
• 17. ASCO – American Society of Clinical Oncology [asco.org]
• 18. ascopubs.org [ascopubs.org]
• 19. researchgate.net [researchgate.net]

Independent Verification of TPT-260's Anti-Inflammatory Properties: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-inflammatory properties of TPT-260 with alternative therapies, supported by experimental data. It is designed to offer a comprehensive overview for researchers and professionals in the field of drug development and inflammation biology.

Executive Summary

TPT-260, a novel small molecule, has demonstrated significant anti-inflammatory effects in preclinical models of ischemic stroke. Its mechanism of action involves the inhibition of key inflammatory pathways, including the NF-κB signaling cascade and the NLRP3 inflammasome, leading to a reduction in pro-inflammatory cytokine production. This guide compares the efficacy of TPT-260 with established anti-inflammatory agents, Dexamethasone (B1670325), and specific inhibitors of the NF-κB and NLRP3 pathways, providing a data-driven assessment of its therapeutic potential.

Comparative Analysis of Anti-Inflammatory Efficacy

The following tables summarize the quantitative data from preclinical studies, comparing the effects of TPT-260 and its alternatives on key inflammatory markers and outcomes in a mouse model of Middle Cerebral Artery Occlusion (MCAO), a common model for ischemic stroke.

Table 1: In Vivo Efficacy in MCAO Mouse Model

Treatment Group	Infarct Volume Reduction (%)	Neurological Score Improvement (%)	Reference
TPT-260	Significant Reduction	Significant Improvement	[1][2][3][4]
Dexamethasone	~50%	Significant Improvement	[5][6]
MCC950 (NLRP3i)	Significant Reduction	Significant Improvement	[7][8]
BAY 11-7082 (NF-κBi)	Not consistently reported	Not consistently reported	[9][10]

Table 2: In Vitro and In Vivo Cytokine Inhibition

Treatment Group	TNF-α Reduction	IL-1β Reduction	Reference
TPT-260	Significant	Significant	[1][2][3][4]
Dexamethasone	Significant	Significant	[5]
MCC950 (NLRP3i)	Significant	Significant	[7][8]
BAY 11-7082 (NF-κBi)	Significant	Significant	[9][11]

Signaling Pathways and Mechanism of Action

TPT-260 exerts its anti-inflammatory effects by modulating the NF-κB and NLRP3 inflammasome pathways. The following diagrams illustrate these pathways and the points of intervention for TPT-260 and its comparators.

References

• 1. Middle Cerebral Artery Occlusion Model of Stroke in Rodents: A Step-by-Step Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MCAO Stroke Model Protocol for Mouse [bio-protocol.org]
• 3. Protocol for middle cerebral artery occlusion by an intraluminal suture method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative imaging assay for NF-κB nuclear translocation in primary human macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Time dependent neuroprotection of dexamethasone in experimental focal cerebral ischemia: The involvement of NF-κB pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. MK 801 and dexamethasone reduce both tumor necrosis factor levels and infarct volume after focal cerebral ischemia in the rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibition of the NLRP3-inflammasome as a potential approach for neuroprotection after stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 8. NLRP3 inflammasome inhibition with MCC950 improves diabetes-mediated cognitive impairment and vasoneuronal remodeling after ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Tanshinone IIA Protects Against Cerebral Ischemia Reperfusion Injury by Regulating Microglial Activation and Polarization via NF-κB Pathway [frontiersin.org]
• 10. BAY 11-7082 | IκB/IKK inhibitor | nuclear factor-κB inhibitor | NF-κB inhibitor | CAS 19542-67-7 | Buy BAY 117082 from Supplier InvivoChem [invivochem.com]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

TPT-260: A Comparative Guide to its Therapeutic Potential in Neurodegenerative Diseases

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of TPT-260 with current and emerging therapeutic alternatives for neurodegenerative diseases, supported by experimental data. The information is intended to facilitate an objective evaluation of TPT-260's potential in the drug development landscape.

Executive Summary

TPT-260 is a novel small molecule chaperone of the retromer complex, a critical component of the cellular machinery responsible for recycling and trafficking of transmembrane proteins.[1][2] Its unique mechanism of action presents a multi-faceted approach to tackling the complex pathology of neurodegenerative diseases by addressing endosomal trafficking defects, a key upstream cellular dysfunction. This contrasts with many current therapies that target downstream pathological hallmarks. Experimental data suggests TPT-260 may offer therapeutic benefits in conditions like Alzheimer's disease (AD) by reducing amyloid-beta (Aβ) and phosphorylated Tau (p-Tau) levels, and mitigating neuroinflammation.[3][4]

Comparative Analysis of Therapeutic Agents

The following tables provide a structured comparison of TPT-260 against a range of alternative therapeutic strategies for neurodegenerative diseases.

Table 1: Comparison of TPT-260 with Approved and Investigational Drugs for Alzheimer's Disease

Therapeutic Agent	Mechanism of Action	Primary Therapeutic Target(s)	Reported Efficacy/Clinical Status
TPT-260	Retromer complex stabilization	Retromer (VPS35, VPS26, VPS29)	Preclinical: Reduces Aβ and p-Tau, rescues endosomal pathology, and attenuates neuroinflammation in cellular and animal models.[1][3][4]
Lecanemab (Leqembi®)	Humanized monoclonal antibody	Soluble Aβ protofibrils	FDA Approved: Reduces amyloid plaques and slows cognitive decline in early AD.[5][6]
Donanemab	Monoclonal antibody	Existing amyloid plaques	FDA Approved: Focuses on clearing existing amyloid plaques to slow cognitive decline in early AD.[6]
Aducanumab (Aduhelm®)	Human monoclonal antibody	Aggregated Aβ	FDA Approved (Accelerated): Targets aggregated Aβ to reduce plaque buildup in early AD with mild cognitive impairment.[5][6]
Donepezil (Aricept®)	Cholinesterase inhibitor	Acetylcholinesterase	Approved for symptomatic treatment: Temporarily improves cognitive function by increasing acetylcholine (B1216132) levels.[5] Does not slow disease progression.[7]
Blarcamesine	Sigma-1 receptor agonist	Sigma-1 receptor	Investigational: Aims to protect brain cells and promote nerve cell survival.[7]
Hydromethylthionine mesylate (HMTM)	Tau aggregation inhibitor	Tau protein	Investigational: Did not show a significant difference from placebo in a major clinical trial.[7]

Table 2: Comparison of TPT-260 with Other Therapeutic Approaches

Therapeutic Approach	General Mechanism	Examples/Targets	Advantages	Challenges
TPT-260 (Retromer Modulation)	Addresses fundamental cellular trafficking defects	Retromer complex	Targets upstream pathology, potentially impacting multiple downstream effects (Aβ, Tau, inflammation).	Mechanism is complex and still under investigation.[1][3]
Anti-Amyloid Monoclonal Antibodies	Clearance of amyloid plaques	Aβ plaques and protofibrils	Directly targets a key pathological hallmark of AD.	Efficacy primarily in early-stage AD; potential for side effects like ARIA.
Gene Therapy	Genetic modification to correct or protect against disease	CRISPR-Cas9, viral vectors	Potential for a one-time, long-lasting treatment.[8]	Delivery across the blood-brain barrier, off-target effects, and long-term safety concerns.[8]
Stem Cell Therapy	Replacement of damaged or lost neurons	Induced pluripotent stem cells (iPSCs)	Potential to regenerate neural tissue and restore function.[8]	Control of cell differentiation, integration into existing neural circuits, and risk of tumorigenesis.[8]
Neuroprotective Agents	Prevention of neuronal cell death	HDAC3 inhibitors	Broad applicability across different neurodegenerative diseases.[9]	Identifying targets that effectively halt the degenerative process.
Natural Products/Supplements	Various proposed mechanisms (antioxidant, anti-inflammatory)	Ginkgo biloba, Huperzine A	Generally perceived as safe.	Lack of rigorous scientific evidence from large-scale clinical trials for efficacy and purity.[10][11]

Experimental Protocols

Detailed methodologies are crucial for the evaluation and replication of scientific findings. The following sections describe key experimental protocols used to validate the therapeutic potential of TPT-260.

In Vitro Validation using hiPSC-Derived Neurons

• Objective: To assess the effect of TPT-260 on Alzheimer's disease-related phenotypes in human neurons.

• Cell Culture: Human induced pluripotent stem cells (hiPSCs) with genetic variants associated with AD (e.g., SORL1 mutations) and isogenic controls are differentiated into cortical neurons.[4]

• Treatment: Differentiated neurons are treated with TPT-260 or a vehicle control (e.g., DMSO).[3]

• Endpoint Analysis:

  • Aβ Secretion: Levels of secreted Aβ40 and Aβ42 in the culture media are quantified using enzyme-linked immunosorbent assay (ELISA).[3]

  • Tau Phosphorylation: Intracellular levels of phosphorylated Tau (p-Tau) at various epitopes (e.g., Thr231, Ser396/Ser404, Ser202/Thr205) are measured by ELISA and Western blot.[3]

  • Endosomal Pathology: The size and morphology of early endosomes are examined using immunofluorescence microscopy. The localization of retromer components (e.g., VPS35) and cargo proteins (e.g., APP) within these compartments is also assessed.[4]

In Vivo Validation in a Mouse Model of Ischemic Stroke

• Objective: To evaluate the neuroprotective and anti-inflammatory effects of TPT-260 in an in vivo model of acute neuronal injury.

• Animal Model: A middle cerebral artery occlusion (MCAO) model is established in mice to simulate ischemic stroke.[2]

• Treatment: Mice are treated with TPT-260 (e.g., 5 mg/kg, intraperitoneal injection) or a saline control prior to MCAO surgery.[1]

• Endpoint Analysis:

  • Neurological Function: Neurological deficits are assessed using a standardized scoring system (e.g., Bederson score).[1]

  • Infarct Volume: The area of brain infarction is measured using 2,3,5-triphenyltetrazolium chloride (TTC) staining of brain slices.[1]

  • Neuroinflammation: The expression levels of pro-inflammatory cytokines (e.g., IL-1β, TNF-α) in brain tissue are quantified by ELISA or qPCR.[1][2]

  • Microglial Activation: The activation state of microglia (e.g., M1 pro-inflammatory phenotype) and the nuclear translocation of NF-κB are assessed using immunohistochemistry and Western blot analysis of brain tissue.[1][2]

Visualizing Mechanisms and Workflows

The following diagrams illustrate the proposed signaling pathway of TPT-260 and a typical experimental workflow for its validation.

Caption: Proposed signaling pathway of TPT-260.

Caption: Experimental workflow for TPT-260 validation.

References

• 1. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]
• 5. mdpi.com [mdpi.com]
• 6. Alzheimer's Disease pipeline | Alzheimer's Disease Key companies [delveinsight.com]
• 7. Researching new drugs for Alzheimer’s disease | Alzheimer's Society [alzheimers.org.uk]
• 8. igeaneuro.com [igeaneuro.com]
• 9. news-medical.net [news-medical.net]
• 10. alz.org [alz.org]
• 11. txalz.org [txalz.org]

TPT-260 vs. R33: A Comparative Analysis of Retromer Chaperone Efficacy

For Researchers, Scientists, and Drug Development Professionals

The retromer complex, a crucial component of the endosomal sorting machinery, has emerged as a significant therapeutic target for neurodegenerative diseases such as Alzheimer's. Pharmacological chaperones that stabilize and enhance retromer function are at the forefront of this research. This guide provides a detailed comparison of two such chaperones, TPT-260 (also known as R55) and R33 (also known as TPT-172), focusing on their efficacy as documented in preclinical studies.

At a Glance: TPT-260 vs. R33

Feature	TPT-260 (R55)	R33 (TPT-172)
Chemical Class	Thiophene thiourea (B124793) derivative	Thiophene thiourea derivative
Primary Mechanism	Stabilizes the retromer core complex, enhancing the interaction between Vps35 and Vps29 subunits.	Stabilizes the retromer core complex, enhancing the interaction between Vps35 and Vps29 subunits.
Reported Efficacy in Mouse Neurons	More potent in increasing retromer protein levels.	Less potent in increasing retromer protein levels.
Reported Efficacy in Human Neurons	Less effective in reducing Aβ peptide levels.	More effective in reducing Aβ peptide levels.

Quantitative Efficacy Comparison

The following tables summarize the key quantitative findings from preclinical studies comparing the efficacy of TPT-260 and R33.

Table 1: Effect on Retromer Protein Levels in Mouse Primary Cortical Neurons

This table presents data on the ability of TPT-260 and R33 to increase the levels of essential retromer proteins, Vps35 and Vps26, in mouse primary cortical neurons after 48 hours of treatment.

Chaperone (Concentration)	% Increase in Vps35 Levels (Mean ± SEM)	% Increase in Vps26 Levels (Mean ± SEM)	Reference
TPT-260 (R55) (5 µM)	~80%	~50%	Mecozzi et al., 2014
R33 (5 µM)	~22%	Not Reported	Mecozzi et al., 2014

Data extracted from Mecozzi et al., 2014. The study reported that R55 significantly increased both Vps35 and Vps26 levels, while R33 showed a less pronounced effect on Vps35.

Table 2: Effect on Amyloid-β (Aβ) Peptide Reduction in Human iPSC-Derived Neurons

This table summarizes the comparative efficacy of TPT-260 and R33 in reducing the levels of pathogenic Aβ peptides in human neurons derived from induced pluripotent stem cells (hiPSCs).

Chaperone	Comparative Efficacy in Reducing Aβ Peptides	Reference
TPT-260 (R55)	Less effective	Young et al., 2018
R33	More effective	Young et al., 2018

This comparison is based on the findings reported in Young et al., 2018, which states that R33 had a greater effect on Aβ peptide reduction than R55 in human neurons, with supporting data presented in the study's supplementary Figure S1. While the direct quantitative data from the supplementary figure could not be accessed for this guide, the primary publication's description of this finding is noted here.

Signaling Pathways and Experimental Workflows

Retromer-Mediated Protein Trafficking

The retromer complex plays a vital role in retrieving transmembrane proteins from endosomes and trafficking them to the trans-Golgi network (TGN) or the plasma membrane. This process is critical for preventing the degradation of essential proteins and for regulating signaling pathways. TPT-260 and R33 enhance the stability of the retromer core, thereby promoting these trafficking pathways.

Assessing the Translational Relevance of TPT-260 Preclinical Data: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the preclinical data for TPT-260, a small molecule chaperone of the retromer complex, against alternative therapies in development for ischemic stroke and Alzheimer's disease. The objective is to critically assess the translational relevance of TPT-260's performance in preclinical models and provide supporting experimental data for informed decision-making in drug development.

Data Presentation: TPT-260 vs. Comparator Drugs

The following tables summarize the key quantitative preclinical data for TPT-260 and selected comparator drugs in relevant disease models.

Ischemic Stroke: TPT-260 vs. Edaravone

Edaravone (Radicava), a free radical scavenger, is an approved treatment for ischemic stroke in some countries and serves as a relevant clinical comparator.

Parameter	TPT-260 (Preclinical)	Edaravone (Preclinical & Clinical)	Model/Study Details
Infarct Volume Reduction	Significantly reduced brain infarct area.[1][2]	Attenuated oxidative damage to brain tissue in mice following ICH.[3]	TPT-260: Middle Cerebral Artery Occlusion (MCAO) mouse model.[1][2] Edaravone: Intracerebral Hemorrhage (ICH) mouse model.[3]
Neurological Deficit Improvement	Significantly improved neurological function (Bederson score).[1][2]	Improved neurological impairment.[4] In a clinical trial, mean mRS score decreased from 4.01 to 1.86 at day 90.[5]	TPT-260: MCAO mouse model.[1][2] Edaravone: Clinical trial in acute ischemic stroke patients.[5]
Mechanism of Action	Attenuates M1 microglia activation via repression of NF-κB signaling, reducing neuroinflammation.[2][6]	Free radical scavenger, antioxidant.[3]	In vitro and in vivo studies.
Anti-inflammatory Effects	Significantly suppressed neuroinflammation by reducing IL-1β and TNF-α levels in the brain.[1][2]	Elicits anti-inflammatory protective effects for nerve cells.[3]	TPT-260: MCAO mouse model.[1][2] Edaravone: In vitro and in vivo studies.[3]

Alzheimer's Disease: TPT-260 vs. Lecanemab

Lecanemab (Leqembi), an antibody targeting amyloid-beta protofibrils, has received regulatory approval for the treatment of early Alzheimer's disease, making it a key clinical comparator.

Parameter	TPT-260 (Preclinical)	Lecanemab (Preclinical & Clinical)	Model/Study Details
Amyloid-β (Aβ) Pathology	Reduces secreted Aβ levels in SORL1 deficient hiPSC-derived neurons.	Humanized monoclonal antibody directed against aggregated soluble (protofibril) and insoluble forms of Aβ.[7] In a clinical study, CSF Aβ protofibril concentration was measured.[7]	TPT-260: Human induced pluripotent stem cell (hiPSC) models with SORL1 mutations. Lecanemab: Preclinical studies and Phase 3 clinical trial (Clarity AD).[7]
Tau Pathology	Lowers phosphorylated Tau (p-Tau) levels.	Can impact tau downstream.[7]	TPT-260: hiPSC models. Lecanemab: Inferred from mechanism of action.[7]
Mechanism of Action	Small molecule chaperone of the retromer complex, enhancing endosomal trafficking and reducing Aβ production.	Antibody-mediated removal of Aβ protofibrils and plaques.[7]	In vitro and in vivo studies.
Neuronal Function	Rescues endosomal pathology in neurons with SORL1 mutations.	Aims to slow disease progression and cognitive decline by removing toxic Aβ species.[8]	TPT-260: hiPSC models. Lecanemab: Clinical trials in early AD patients.[8]

Experimental Protocols

Detailed methodologies for key preclinical experiments are provided below.

Transient Middle Cerebral Artery Occlusion (tMCAO) in Mice

This model is widely used to mimic ischemic stroke.

• Animal Preparation: Mice are anesthetized, and their body temperature is maintained at 37°C.[9]

• Surgical Procedure:

  • A midline neck incision is made to expose the carotid arteries.[10]

  • The external carotid artery (ECA) is isolated and ligated.[9]

  • A nylon filament is inserted into the ECA and advanced to the origin of the middle cerebral artery (MCA) to induce occlusion.[9][11] Successful occlusion is often confirmed by a significant drop in cerebral blood flow measured by laser Doppler flowmetry.[9]

• Reperfusion: After a defined period of occlusion (e.g., 60 minutes), the filament is withdrawn to allow for reperfusion of the ischemic territory.[9]

• Outcome Assessment:

  • Infarct Volume: 24 hours post-reperfusion, brains are sectioned and stained with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area.[11]

  • Neurological Deficit: Assessed using a scoring system, such as the Bederson score, to evaluate motor and neurological function.[1]

Primary Microglial Cell Culture and Lipopolysaccharide (LPS) Stimulation

This in vitro model is used to study neuroinflammation.

• Cell Isolation and Culture:

  • Primary microglia are isolated from the cortices of newborn mouse or rat pups.[12][13]

  • The brain tissue is dissociated, and the resulting cell suspension is plated in culture flasks.[12][13]

  • Microglia are harvested from the mixed glial culture by shaking the flasks.[12]

• LPS Stimulation:

  • Purified microglia are seeded into culture plates.

  • To induce an inflammatory response, cells are treated with lipopolysaccharide (LPS) at a specific concentration (e.g., 1 µg/mL) for a defined period (e.g., 24 hours).[13]

• Analysis of Inflammatory Response:

  • Cytokine Measurement: The levels of pro-inflammatory cytokines such as TNF-α and IL-1β in the culture supernatant are quantified using ELISA.

  • Gene Expression: Changes in the expression of inflammatory genes can be analyzed by RT-PCR.

  • Cell Signaling: Activation of signaling pathways like NF-κB is assessed by techniques such as Western blotting for phosphorylated proteins.

Amyloid-β (Aβ) ELISA

This assay is used to quantify the levels of Aβ peptides.

• Sample Preparation: Samples can include cell culture media, cerebrospinal fluid (CSF), or brain homogenates.

• ELISA Procedure:

  • A microplate is coated with a capture antibody specific for the Aβ peptide (e.g., Aβ42).

  • Standards and samples are added to the wells and incubated.[14]

  • After washing, a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase - HRP) is added.[15]

  • A substrate is added, which is converted by the enzyme to produce a colorimetric signal.[15]

  • The absorbance is measured using a microplate reader, and the concentration of Aβ in the samples is determined by comparison to the standard curve.[16]

Western Blot for Phosphorylated Tau (p-Tau)

This technique is used to detect and quantify the phosphorylation of the tau protein.

• Protein Extraction: Proteins are extracted from cells or tissues using a lysis buffer containing phosphatase inhibitors to preserve the phosphorylation state of proteins.

• Gel Electrophoresis and Transfer:

  • Protein samples are separated by size using SDS-PAGE.

  • The separated proteins are then transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Immunodetection:

  • The membrane is blocked to prevent non-specific antibody binding. For phosphoproteins, blocking with BSA is often preferred over milk.[17]

  • The membrane is incubated with a primary antibody specific for a particular phosphorylated epitope of tau (e.g., p-Tau at Ser202/Thr205).

  • After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • A chemiluminescent substrate is added, and the signal is detected. The intensity of the band corresponds to the amount of phosphorylated tau.

• Normalization: To ensure accurate quantification, the levels of p-Tau are often normalized to the levels of total tau or a loading control protein (e.g., actin or tubulin).[18]

Mandatory Visualization

Signaling Pathway of TPT-260 in Neuroinflammation

TPT-260 inhibits the NF-κB signaling pathway in microglia.

Preclinical Experimental Workflow for TPT-260 Efficacy Testing

Workflow for preclinical evaluation of TPT-260.

References

• 1. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. neurology-asia.org [neurology-asia.org]
• 5. A CRITICAL ASSESSMENT OF EDARAVONE ACUTE ISCHEMIC STROKE EFFICACY TRIALS: IS EDARAVONE AN EFFECTIVE NEUROPROTECTIVE THERAPY? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Therapeutic Potential of TPT-260 in Ischemic Stroke: An Investigation Into Its Anti-Inflammatory Effects and Impact on Microglial Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. New Data Presented at the Clinical Trials on Alzheimer's Disease (CTAD) Conference 2025 Confirms Pharmacological Effect of LEQEMBI® (lecanemab-irmb) on Neurotoxic Aβ Protofibrils in CSF [prnewswire.com]
• 8. labortribune.com [labortribune.com]
• 9. bio-protocol.org [bio-protocol.org]
• 10. A Novel Model of Transient Occlusion of the Middle Cerebral Artery in Awake Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Protocol for middle cerebral artery occlusion by an intraluminal suture method - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Protocol for Primary Microglial Culture Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Preparation of Rodent Primary Cultures for Neuron–Glia, Mixed Glia, Enriched Microglia, and Reconstituted Cultures with Microglia - PMC [pmc.ncbi.nlm.nih.gov]
• 14. abcam.com [abcam.com]
• 15. file.elabscience.com [file.elabscience.com]
• 16. novamedline.com [novamedline.com]
• 17. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 18. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of TPT-260 Dihydrochloride: A Comprehensive Guide for Laboratory Professionals

For immediate reference, TPT-260 Dihydrochloride should be disposed of by transferring the contents and container to an approved waste disposal plant.[1] This guide provides detailed procedures for the safe handling and disposal of TPT-260 Dihydrochloride in a laboratory setting, ensuring the safety of personnel and compliance with environmental regulations.

Researchers, scientists, and drug development professionals handling TPT-260 Dihydrochloride must adhere to strict protocols to mitigate risks and ensure proper disposal. This document outlines the necessary steps, from initial handling to final waste management, based on available safety data.

Chemical and Hazard Profile

A summary of the key identifiers and hazard information for TPT-260 Dihydrochloride is provided in the table below.

Identifier	Information
Chemical Name	carbamimidothioic acid, C,C'-[2,5-thiophenediylbis(methylene)] ester, dihydrochloride
Synonyms	TPT-260 (hydrochloride), NSC 55712, R55[2][3]
CAS Number	2076-91-7[2][4][5][6]
Molecular Formula	C₈H₁₂N₄S₃ • 2HCl[3]
Hazard Classification	Causes serious eye damage (GHS05)[2]
Environmental Hazard	Slightly hazardous for water[2]

Step-by-Step Disposal Procedure

The proper disposal of TPT-260 Dihydrochloride is a critical final step in its laboratory lifecycle. The following workflow outlines the mandatory procedure for its disposal.

Figure 1. Logical workflow for the proper disposal of TPT-260 Dihydrochloride waste.

Detailed Protocols and Safety Measures

Personal Protective Equipment (PPE)

When handling TPT-260 Dihydrochloride, especially during disposal procedures, wearing appropriate personal protective equipment is mandatory. This includes:

• Eye Protection: Wear safety glasses with side shields or goggles.[2] If there is a risk of splashing, a face shield should also be used.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

• Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent skin contact.

Spill and Emergency Procedures

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

• Containment: For small spills, use a neutralizing agent if available.[2] Absorb the spill with inert material (e.g., sand, vermiculite) and place it in a sealed container for disposal.

• Decontamination: Clean the spill area thoroughly.

• Reporting: Report the spill to the laboratory supervisor and the institution's environmental health and safety department.

Environmental Precautions

TPT-260 Dihydrochloride is classified as slightly hazardous for water.[2] Therefore, it is imperative to prevent it from entering the environment. Do not allow the undiluted product or large quantities of it to reach ground water, water courses, or the sewage system.[2]

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of TPT-260 Dihydrochloride, fostering a culture of safety and regulatory compliance.

References

• 1. aksci.com [aksci.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. biocrick.com [biocrick.com]
• 5. file.medchemexpress.eu [file.medchemexpress.eu]
• 6. TPT-260 2HCl(NSC55712)|2076-91-7|MSDS [dcchemicals.com]